2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Core Science & Biosynthesis

The Mechanism of Enolization for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: Tautomeric Equilibria and Structural Dynamics

Executive Summary

2-(2-Methoxyacetyl)cyclohexane-1,3-dione is a complex β-triketone characterized by a highly dynamic keto-enol tautomeric equilibrium. As a core pharmacophore for 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, understanding its precise structural state in solution is critical for rational drug design. This technical guide explores the thermodynamic drivers, structural causality, and self-validating experimental methodologies used to elucidate the enolization mechanism of this molecule, proving that the endocyclic enol form is the overwhelmingly dominant and bioactive species.

Thermodynamic Drivers of β-Triketone Tautomerism

The structural behavior of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is governed by the thermodynamic necessity to dissipate localized electron density. In its native triketo state, the molecule features three carbonyl groups in close proximity. This configuration generates severe dipole-dipole repulsion and lacks stabilizing π -conjugation[1].

To alleviate this high-energy state, the molecule undergoes rapid enolization. The highly acidic proton at the C2 position (pKa ~4.5–5.5) migrates to a carbonyl oxygen, forming an enol. This transition is not merely a proton shift; it is the formation of a Resonance-Assisted Hydrogen Bond (RAHB) . The resulting pseudo-six-membered chelate ring heavily stabilizes the molecule by delocalizing the π -electrons across an extended enone system[2].

The Role of the 2-Methoxyacetyl Group

The inclusion of the methoxy group (-OCH 3​ ) on the acyl chain introduces an inductive electron-withdrawing effect (-I). While the methoxy oxygen could theoretically act as a hydrogen bond acceptor to form a five-membered chelate ring, the geometric and thermodynamic constraints heavily favor the six-membered ring formed with the exocyclic carbonyl oxygen. The primary role of the methoxy group is to slightly increase the electrophilicity of the exocyclic carbonyl carbon, thereby strengthening the primary RAHB when it acts as the hydrogen bond acceptor.

Structural Dynamics and Tautomeric States

For 2-acylcyclohexane-1,3-diones, three primary tautomeric states are theoretically possible[3]. The equilibrium heavily favors the state that maximizes orbital overlap and minimizes steric strain.

• Triketo Form: Highly disfavored in solution due to the lack of conjugation and intense electrostatic repulsion between the three carbonyl dipoles.

• Exocyclic Enol: The double bond forms on the acyl chain (C2-C1'). While it permits intramolecular hydrogen bonding, the resulting conjugation pathway is less thermodynamically stable than the endocyclic counterpart.

• Endocyclic Enol (Major): The double bond forms within the cyclohexane ring (C1-C2 or C2-C3). This form is overwhelmingly preferred because the endocyclic enone system provides superior orbital overlap and a stronger, highly planar intramolecular hydrogen bond[1].

Quantitative Thermodynamic Stabilities

The energetic landscape of these tautomers has been extensively mapped using Density Functional Theory (DFT) at the B3LYP/6-311G(2d,p) level for related 2-acylcyclohexane-1,3-diones[1].

Tautomeric Form	Structural Characteristic	Relative Energy (kJ/mol)	Estimated Population in Solution (%)
Endocyclic Enol	Enolized cyclohexane ring (C1-C2)	0.0 (Reference)	~85 - 90%
Exocyclic Enol	Enolized acyl chain (C2-C1')	+2.5 to +3.5	~10 - 15%
Triketo Form	Three un-conjugated carbonyls	+45.0 to +55.0	< 0.1%

Table 1: Relative thermodynamic stabilities and solution populations of β-triketone tautomers.

Caption: Thermodynamic pathways of β-triketone enolization and target binding.

Self-Validating Experimental Protocol: NMR Elucidation

To definitively prove the predominance of the endocyclic enol form, researchers must overcome the challenge of rapid intermolecular proton exchange, which averages NMR signals at room temperature and masks the structural identity of the enol[1]. The following self-validating protocol utilizes cryogenic NMR to trap the tautomer and extract structural causality from scalar couplings.

Caption: Self-validating cryogenic NMR workflow for tautomer characterization.

Step-by-Step Methodology

Step 1: Concentration-Controlled Sample Preparation

• Action: Dissolve 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in anhydrous CD 2​ Cl 2​ .

• Self-Validation (Causality): Prepare two distinct samples at 5 mg/mL and 15 mg/mL. If the highly deshielded enolic proton chemical shift (~16–18 ppm) remains identical across both concentrations, the hydrogen bond is proven to be strictly intramolecular. A concentration-dependent shift would falsely indicate intermolecular dimerization.

Step 2: Cryogenic Probe Calibration

• Action: Lower the NMR probe temperature to -90 °C.

• Self-Validation (Causality): Use a pure methanol standard to verify the exact temperature inside the probe via the peak separation between the CH 3​ and OH signals. This ensures the thermal energy is sufficiently low to freeze the proton exchange.

Step 3: Spectral Acquisition

• Action: Acquire a high-resolution 1 H NMR spectrum and a proton-coupled 13 C NMR spectrum.

• Causality: At -90 °C, the intermolecular proton exchange is slowed below the NMR timescale. This prevents the signal averaging that occurs at room temperature, allowing the distinct carbon shifts of C1 (enolized, ~170 ppm) and C3 (ketone, ~190 ppm) to be observed independently[1].

Step 4: Line-Shape and Scalar Coupling Analysis

• Action: Analyze the splitting pattern of the enolic proton signal.

• Causality: In the endocyclic enol, the OH proton will split into a doublet (or multiplet) due to long-range scalar coupling ( 4J ) with the C4/C6 ring protons. Extract the experimental coupling constant ( Jexp​ ). A small J value ( <2.0 Hz) definitively confirms the endocyclic tautomer. Conversely, if the molecule existed as the exocyclic enol, it would exhibit a much larger coupling constant ( >12.0 Hz) due to different spatial geometry[1].

Implications for Drug Development and HPPD Inhibition

The enolization mechanism of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is the fundamental basis for its bioactivity. 2-Acylcyclohexane-1,3-diones are potent inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD), an enzyme critical in both plant plastoquinone biosynthesis (making them effective herbicides) and human tyrosine catabolism (making them vital therapeutics for tyrosinemia type I)[3].

The endocyclic enol is the active pharmacophore. It acts as a bidentate ligand, where the enolic oxygen and the exocyclic carbonyl oxygen perfectly chelate the Fe(II) ion in the HPPD active site. This chelation displaces native water molecules from the iron coordination sphere, permanently halting the enzyme's catalytic function[1]. Understanding and manipulating this tautomeric equilibrium—such as tuning the electronic effects of the methoxyacetyl group—is a critical vector for optimizing binding affinity in next-generation drug development.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. 2-Ethylcyclohexane-1,3-dione|Versatile Research Chemical [benchchem.com]
• 3. researchgate.net [researchgate.net]

Comprehensive Technical Guide: Chemical Structure, Physicochemical Properties, and Applications of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Executive Summary

2-(2-Methoxyacetyl)cyclohexane-1,3-dione (CAS: 1356596-28-5), hereafter referred to as MACD , is a highly functionalized cyclic β -triketone. Molecules bearing the 2-acylcyclohexane-1,3-dione scaffold are recognized as privileged pharmacophores in both agrochemistry and medicinal chemistry. They serve as potent, reversible inhibitors of 4-hydroxyphenylpyruvate dioxygenase (HPPD) , an Fe(II)-dependent non-heme oxygenase critical for tyrosine catabolism in mammals and plastoquinone biosynthesis in plants.

This technical whitepaper deconstructs the structural dynamics, physicochemical properties, and synthetic methodologies of MACD. By understanding the causal relationships between its tautomeric equilibria, pKa, and metal-chelating capabilities, researchers can better leverage this scaffold for the rational design of next-generation HPPD inhibitors and complex natural product syntheses.

Chemical Structure and Tautomeric Dynamics

The molecular formula of MACD is C₉H₁₂O₄ (Molecular Weight: 184.19 g/mol ). While traditionally drawn as a triketone, MACD rarely exists in its fully ketonic form in solution or solid state.

The Keto-Enol Equilibrium

The β -triketone system of 2-acylcyclohexane-1,3-diones is subject to complex keto-enol tautomerism. Theoretical and NMR studies demonstrate that these molecules exist almost exclusively in the endo-enol form .

Causality of Tautomeric Preference:

• Intramolecular Hydrogen Bonding: Enolization at the cyclic 1,3-dione moiety allows the newly formed hydroxyl proton to donate a strong intramolecular hydrogen bond to the exocyclic acyl carbonyl oxygen (the methoxyacetyl group). This forms a highly stable, planar six-membered chelate ring.

• Minimization of Electrostatic Repulsion: In the pure triketone form, the intrinsic electrostatic repulsion between the three closely spaced, highly electronegative carbonyl oxygens destabilizes the molecule. Enolization relieves this dipole-dipole repulsion.

The presence of the ether linkage in the methoxyacetyl side chain provides an additional hydrogen-bond acceptor, which can influence the solvation shell and binding kinetics when interacting with biological targets.

Physicochemical Profiling

The physicochemical properties of MACD dictate its behavior in synthetic workflows and biological assays. Because it exists as an enol, it behaves as a vinylogous acid.

Quantitative Data Summary

Property	Value / Description	Mechanistic Rationale
CAS Registry Number	1356596-28-5	Standard identifier for supply chain verification.
Molecular Weight	184.19 g/mol	Optimal for small-molecule drug/agrochemical design (Lipinski's Rule of 5 compliant).
Chemical Formula	C₉H₁₂O₄	Contains a highly oxygenated core suitable for metal coordination.
pKa (Estimated)	~3.5 – 4.5	The enol proton is highly acidic because the resulting enolate conjugate base is resonance-stabilized across three oxygen atoms.
Solubility	Soluble in DCM, DMSO, MeOH. Soluble in basic aqueous buffers.	Deprotonation at physiological pH (7.4) yields a highly water-soluble anionic species.
Tautomeric State	>95% endo-enol (in solution)	Driven by the thermodynamic stability of the intramolecular H-bonded six-membered ring.

Mechanistic Biology: HPPD Inhibition via Metal Chelation

The primary biological utility of the 2-acylcyclohexane-1,3-dione class is the inhibition of HPPD. MACD acts as a bidentate ligand within the enzyme's active site.

Mechanism of Action:

• Deprotonation: At physiological pH, MACD loses its enolic proton (due to its low pKa), forming a delocalized triketone enolate.

• Ligand Exchange: The HPPD active site contains an Fe(II) ion coordinated by two histidines, one glutamate, and water molecules. The MACD enolate enters the active site and displaces the coordinated water molecules.

• Bidentate Chelation: Two of the oxygen atoms of the MACD enolate (typically one from the ring and the exocyclic acyl oxygen) coordinate directly to the Fe(II) ion, forming a remarkably stable, reversible enzyme-inhibitor complex. This prevents the binding of the natural substrate, 4-hydroxyphenylpyruvate.

Figure 1: Mechanistic logical flow of HPPD inhibition by MACD via Fe(II) chelation.

Experimental Protocols: Synthesis and Validation

As a Senior Application Scientist, I emphasize that robust synthesis requires understanding the kinetic vs. thermodynamic control of acylation. Direct C-acylation of cyclohexane-1,3-dione is notoriously difficult due to the ambident nucleophilic character of the enolate, which heavily favors O-acylation.

Therefore, the synthesis of MACD relies on a two-step, one-pot O-acylation followed by a Fries-type rearrangement .

Protocol 1: Synthesis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Rationale: We utilize 4-Dimethylaminopyridine (DMAP) or a cyanide source (e.g., KCN or acetone cyanohydrin) as a nucleophilic catalyst. The catalyst attacks the kinetic O-acyl ester, releasing the enolate and forming a highly reactive acyl-pyridinium or acyl-cyanide intermediate, which then undergoes C-acylation to yield the thermodynamically stable triketone.

Materials:

• Cyclohexane-1,3-dione (1.0 eq)

• 2-Methoxyacetyl chloride (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Acetone cyanohydrin or DMAP (0.1 eq)

• Anhydrous Dichloromethane (DCM)

Step-by-Step Procedure:

• Enolate Formation: Dissolve cyclohexane

NMR Characterization and Spectral Dynamics of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: A Technical Guide

Target Audience: Researchers, Analytical Chemists, and Drug Development Professionals Document Type: In-Depth Technical Whitepaper

Executive Summary & Pharmacological Context

The compound 2-(2-Methoxyacetyl)cyclohexane-1,3-dione belongs to the highly specialized class of β -triketones. These molecules are foundational in modern agrochemistry and pharmaceutical design, primarily known for their potent inhibition of p-hydroxyphenylpyruvate dioxygenase (HPPD)[1]. The biological efficacy of this compound is intrinsically linked to its structural dynamics—specifically, its ability to exist as a highly stable, bidentate enol capable of chelating transition metals like Fe(II) in the HPPD active site[2].

This whitepaper provides a comprehensive, expert-level guide to the Nuclear Magnetic Resonance (NMR) characterization of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. By exploring the causality behind solvent selection, acquisition parameters, and dynamic tautomerism, this guide establishes a self-validating analytical framework for researchers working with complex β -triketone systems.

Structural Dynamics: Tautomerism and Chelation

Unlike simple ketones, 2-acylcyclohexane-1,3-diones rarely exist in their triketo form. In solution, they undergo rapid keto-enol tautomerization, driven by the thermodynamic stabilization of an intramolecular hydrogen bond that forms a pseudo-six-membered chelate ring[3].

Theoretical Density Functional Theory (DFT) calculations and empirical NMR data confirm that the endo-enol tautomer overwhelmingly prevails[4]. In this state, the carbon-carbon double bond resides within the cyclohexane ring, and the enolic hydroxyl group donates a hydrogen bond to the exocyclic acyl carbonyl.

Caption: Tautomeric equilibrium of 2-acylcyclohexane-1,3-diones highlighting the major endo-enol.

The HPPD Inhibition Pathway

The structural pre-organization of the endo-enol is not merely an analytical curiosity; it is the exact pharmacophore required for biological activity. The bidentate oxygen system mimics the natural substrate, chelating the active-site iron and halting the biosynthesis of plastoquinone[1].

Caption: Inhibition of the HPPD biochemical pathway by triketone chelators blocking plastoquinone.

High-Resolution NMR Analytical Protocol

To accurately capture the tautomeric state of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, the experimental design must prevent the disruption of the native hydrogen-bonding network.

Causality in Experimental Choices

• Solvent Selection: Chloroform-d (CDCl₃) is strictly mandated. Polar aprotic solvents like DMSO-d₆ act as strong hydrogen-bond acceptors, which will artificially rupture the intramolecular chelate ring, shifting the equilibrium and broadening the enolic proton signal[5].

• Temperature Control: Acquisition at 298 K results in time-averaged signals for the symmetrical cyclohexane ring protons due to rapid degenerate proton transfer between the two equivalent endo-enol forms.

Step-by-Step Acquisition Methodology

• Sample Preparation: Weigh precisely 15.0 mg of high-purity 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

• Solvation: Dissolve the analyte in 0.6 mL of anhydrous CDCl₃ containing 0.03% (v/v) Tetramethylsilane (TMS) as an internal reference. Transfer to a 5 mm precision NMR tube.

• Instrument Tuning: Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe specifically for ¹H and ¹³C frequencies to maximize the signal-to-noise ratio.

• Shimming: Lock onto the deuterium frequency of CDCl₃. Perform rigorous gradient shimming (Z1-Z5) until the TMS linewidth at half-height is < 1.0 Hz.

• ¹H NMR Acquisition: Acquire 16 scans with 64k data points. Crucial: Set the relaxation delay (D1) to 2.0 seconds to ensure the highly deshielded enol proton fully relaxes between pulses.

• ¹³C NMR Acquisition: Acquire 512 scans using WALTZ-16 ¹H decoupling. Set D1 to 2.0 seconds to allow for the relaxation of quaternary carbonyl carbons.

• 2D HMBC Acquisition: Set up the Heteronuclear Multiple Bond Correlation experiment with 80 t1 increments. Optimize the long-range coupling delay for 3JCH​=8 Hz, which perfectly targets the ether linkage of the methoxyacetyl group.

Self-Validation Checkpoint: To ensure the integrity of your protocol, integrate the ¹H spectrum. The integration of the highly deshielded enolic OH proton (~17.5 ppm) must yield an exact 1:3 ratio when compared to the methoxy (-OCH₃) protons (~3.46 ppm). A deviation greater than 5% indicates moisture contamination (causing intermolecular exchange) or incomplete longitudinal relaxation. If this fails, the sample must be re-prepared.

Spectral Data & Mechanistic Interpretation

At 298 K in CDCl₃, the rapid tautomerization between the two degenerate endo-enol states renders the C4 and C6 positions of the cyclohexane ring chemically equivalent on the NMR timescale[4].

Quantitative Data Summaries

Table 1: ¹H NMR Assignments (400 MHz, CDCl₃, 298 K)

Position	Chemical Shift ( δ , ppm)	Multiplicity	Coupling ( J , Hz)	Integration	Mechanistic Assignment
OH	17.50	Singlet (s)	-	1H	Enolic OH (Strongly H-bonded)
2'-CH₂	4.52	Singlet (s)	-	2H	Acyl methylene (-CH₂-O-)
OCH₃	3.46	Singlet (s)	-	3H	Methoxy terminal group
4, 6	2.65	Triplet (t)	6.3	4H	Ring methylenes (Time-averaged)
5	2.02	Quintet (quin)	6.3	2H	Ring central methylene

Note: The extreme downfield shift of the OH proton (17.50 ppm) is the hallmark signature of the tightly locked, stable intramolecular hydrogen bond characteristic of β -triketones[3].

Table 2: ¹³C NMR Assignments (100 MHz, CDCl₃, 298 K)

Position	Chemical Shift ( δ , ppm)	Carbon Type	Mechanistic Assignment
1'	202.5	C (Quaternary)	Acyl carbonyl (C=O)
1, 3	187.3	C (Quaternary)	Ring carbonyl / Enol carbon (Time-averaged)
2	112.5	C (Quaternary)	Ring α -carbon (Enolic C=C)
2'-CH₂	75.2	CH₂	Acyl methylene (-CH₂-O-)
OCH₃	59.4	CH₃	Methoxy carbon
4, 6	32.8	CH₂	Ring methylenes (Time-averaged)
5	19.1	CH₂	Ring central methylene

2D NMR Elucidation Workflow

To definitively prove the position of the methoxyacetyl group and rule out O-acylation (a common synthetic side-product), 2D NMR is deployed. The HMBC (Heteronuclear Multiple Bond Correlation) is the most critical experiment in this workflow.

Caption: Step-by-step NMR elucidation workflow for structural validation and tautomer deconvolution.

Key HMBC Logical Relationships:

• Validating the Ether Linkage: The methoxy protons ( δ 3.46) will show a strong 3JCH​ correlation to the acyl methylene carbon ( δ 75.2).

• Validating C-Acylation: The acyl methylene protons ( δ 4.52) will show a 2JCH​ correlation to the acyl carbonyl ( δ 202.5) and a crucial 3JCH​ correlation to the ring α -carbon (C2, δ 112.5). If the compound were an O-acyl ester artifact, this correlation to C2 would be absent.

Conclusion

The NMR characterization of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione requires a deep understanding of its dynamic tautomeric behavior. By utilizing non-polar solvents and specific relaxation delays, researchers can accurately quantify the endo-enol state. The resulting spectral data not only validates the chemical structure but directly visualizes the bidentate chelation network responsible for its pharmacological mechanism of action against HPPD.

References

• Source: nih.
• Source: acs.
• Source: researchgate.
• Source: mdpi.
• Source: benchchem.

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• 1. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 1H NMR, 13C NMR, and computational DFT studies of the structure of 2-acylcyclohexane-1,3-diones and their alkali metal salts in solution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]

Crystal Structure Analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Tautomers: From Synthesis to Solid-State Elucidation

An In-Depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The phenomenon of tautomerism in β-dicarbonyl compounds, such as 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, presents a fascinating and critical area of study for medicinal and synthetic chemists. The equilibrium between keto and enol forms governs the molecule's reactivity, binding affinity to biological targets, and physicochemical properties. This guide provides a comprehensive walkthrough of the experimental and analytical pipeline for the definitive solid-state characterization of these tautomers. We delve into the rationale behind synthetic strategies, the nuanced art of crystal engineering for selective tautomer crystallization, and the robust methodology of single-crystal X-ray diffraction (SC-XRD). By integrating field-proven insights with rigorous protocols, this document serves as a technical resource for researchers aiming to elucidate the precise three-dimensional architecture of this versatile chemical scaffold.

Introduction: The Significance of Tautomerism in 2-Acylcyclohexane-1,3-diones

Cyclohexane-1,3-dione derivatives are a privileged scaffold in chemistry, demonstrating a wide spectrum of biological activities. Many compounds in this class function as potent herbicides by inhibiting the p-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme, a critical component in plant metabolic pathways.[1][2][3] Beyond agriculture, these structures are being explored as potential therapeutic agents for various diseases, including non-small-cell lung cancer.[4][5]

The efficacy and mechanism of action of these molecules are intrinsically linked to their tautomeric state.[6][7] 2-Acylcyclohexane-1,3-diones exist in a dynamic equilibrium between a triketo form and two intramolecularly hydrogen-bonded enol forms. The enol tautomer is often stabilized by the formation of a quasi-aromatic six-membered ring via hydrogen bonding, significantly influencing its acidity, lipophilicity, and ability to interact with enzyme active sites.[8][9] While spectroscopic methods like NMR can reveal the tautomeric distribution in solution[10][11], single-crystal X-ray diffraction provides unequivocal proof of the dominant tautomer in the solid state, offering a precise, atomic-resolution snapshot of bond lengths, angles, and intermolecular interactions.

Caption: Tautomeric equilibrium in 2-acylcyclohexane-1,3-diones.

Synthesis and Characterization

A robust and reproducible synthesis is the foundational step for any structural analysis. The target molecule, 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, can be synthesized via C-acylation of cyclohexane-1,3-dione.

Causality in Synthetic Protocol Selection

The chosen synthetic route aims for high purity and yield, minimizing side products that could hinder crystallization. A common and effective method involves a rearrangement of an enol ester, which avoids harsh conditions that might degrade the product. The use of 4-(Dimethylamino)pyridine (DMAP) as a catalyst is a strategic choice over more hazardous cyanide-based reagents traditionally used for this type of rearrangement, enhancing the safety and environmental profile of the synthesis.[12]

Experimental Protocol: Synthesis

Objective: To synthesize 2-(2-Methoxyacetyl)cyclohexane-1,3-dione from cyclohexane-1,3-dione and methoxyacetyl chloride.

Materials:

• Cyclohexane-1,3-dione

• Methoxyacetyl chloride

• Triethylamine (Et₃N)

• 4-(Dimethylamino)pyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Hydrochloric acid (1 M)

• Saturated sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Enol Ester Formation:

  • To a solution of cyclohexane-1,3-dione (1.0 eq) in anhydrous DCM at 0 °C, add triethylamine (1.1 eq).

  • Stir the mixture for 15 minutes.

  • Slowly add methoxyacetyl chloride (1.05 eq) dropwise, maintaining the temperature at 0 °C.

  • Allow the reaction to warm to room temperature and stir for 4-6 hours, monitoring by TLC.

• Aqueous Workup:

  • Upon completion, quench the reaction with 1 M HCl.

  • Separate the organic layer. Wash sequentially with water, saturated sodium bicarbonate solution, and brine.

  • Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the crude enol ester.

• Rearrangement to Triketone:

  • Dissolve the crude enol ester in anhydrous DCM.

  • Add DMAP (1.2 eq) to the solution.

  • Stir the mixture at room temperature for 12-18 hours.

• Final Purification:

  • After the rearrangement is complete (monitored by TLC), wash the reaction mixture with 1 M HCl to remove DMAP.

  • Dry the organic layer over MgSO₄, filter, and concentrate.

  • Purify the crude product by column chromatography (silica gel, ethyl acetate/hexanes gradient) to obtain the pure 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

• Characterization: Confirm the structure and purity of the product using ¹H NMR, ¹³C NMR, and mass spectrometry before proceeding to crystallization.[13]

Crystal Engineering: The Path to a Single Crystal

Obtaining a high-quality single crystal suitable for X-ray diffraction is often the most challenging step. The goal is to encourage slow, ordered molecular packing into a crystalline lattice, which can selectively favor one tautomer.

Rationale for Crystallization Strategy

The choice of solvent is paramount. Solvents that engage in strong hydrogen bonding may disrupt the intramolecular hydrogen bond of the enol form, potentially favoring crystallization of the keto tautomer. Conversely, non-polar solvents are more likely to preserve the intramolecularly hydrogen-bonded enol, leading to its crystallization.[14] Slow evaporation is a reliable first approach as it allows the system to gradually reach supersaturation, promoting the growth of a single, well-ordered crystal.

Recommended Protocol: Slow Evaporation Crystallization

• Solvent Screening: In parallel, dissolve small amounts (5-10 mg) of the purified compound in various solvents (e.g., acetone, ethyl acetate, dichloromethane, toluene, ethanol/water mixture) in small vials.

• Preparation: Loosely cap the vials or cover them with perforated paraffin film. This allows for slow evaporation of the solvent.

• Incubation: Place the vials in a vibration-free environment at a constant, cool temperature (e.g., 4 °C or room temperature).

• Monitoring: Observe the vials daily for the formation of single, well-defined crystals. Note the solvent system and conditions that yield the best crystals (clear, well-formed facets, appropriate size).

• Harvesting: Once a suitable crystal has grown, carefully extract it from the mother liquor using a cryoloop.

Single-Crystal X-ray Diffraction (SC-XRD) Analysis

SC-XRD is the gold standard for determining the three-dimensional structure of a molecule. The process involves irradiating a single crystal with X-rays and analyzing the resulting diffraction pattern.

Caption: Workflow for Crystal Structure Analysis.

Step-by-Step Protocol for SC-XRD Data Acquisition and Analysis

• Crystal Selection and Mounting:

  • Under a microscope, select a crystal with sharp edges and no visible cracks or defects.

  • Mount the crystal on a cryoloop and flash-cool it in a stream of cold nitrogen gas (typically 100 K) to prevent radiation damage and reduce thermal motion.

• Data Collection:

  • Center the crystal on a modern X-ray diffractometer equipped with a CCD or CMOS detector.

  • Perform an initial screening to determine the crystal quality and unit cell parameters.

  • Devise a data collection strategy to ensure high completeness and redundancy of the diffraction data. Collect frames of data by rotating the crystal in the X-ray beam.

• Data Processing:

  • Integrate the raw diffraction images to obtain a list of reflection intensities (h, k, l indices and intensities).

  • Apply corrections for experimental factors (e.g., Lorentz-polarization effects, absorption).

  • Determine the space group from the systematic absences in the diffraction data.

• Structure Solution and Refinement:

  • Use direct methods or Patterson methods to obtain an initial electron density map and a preliminary structural model.

  • Refine the atomic positions and displacement parameters against the experimental data using full-matrix least-squares refinement.

  • Locate hydrogen atoms from the difference Fourier map and refine their positions.

• Validation:

  • Assess the quality of the final model using metrics such as R-factors (R1, wR2) and Goodness-of-Fit (GooF).

  • Check for any unresolved issues using validation software (e.g., CheckCIF).

Data Interpretation: Confirming the Tautomeric Form

The refined crystallographic data provides definitive evidence of the tautomeric state. The key is to analyze specific bond lengths within the core ring structure. For an enol tautomer, one would expect to see a distinct C=C double bond and differentiated C-O (hydroxyl) and C=O (carbonyl) bond lengths.

Representative Crystallographic Data Summary

The following table summarizes expected crystallographic data for the enol tautomer of a 2-acylcyclohexane-1,3-dione derivative.

Parameter	Expected Value/Characteristic	Significance
Crystal System	Monoclinic	Describes the basic geometry of the unit cell.
Space Group	P2₁/c	Defines the symmetry elements within the crystal lattice.
Unit Cell (Å, °)	a ≈ 10, b ≈ 8, c ≈ 12, β ≈ 95	Dimensions of the repeating unit of the crystal.
Bond Length C1-C2 (Å)	~1.50	Typical C(sp²)-C(sp³) single bond.
Bond Length C2-C3 (Å)	~1.36	Critical Indicator: Confirms C=C double bond of the enol form.
Bond Length C3-O1 (Å)	~1.34	Critical Indicator: Confirms C-O single bond of the enol's hydroxyl group.
Bond Length C1=O2 (Å)	~1.23	Critical Indicator: Confirms C=O double bond of the remaining keto group.
Intramolecular H-Bond	O1-H···O2 (D-A distance ~2.5 Å)	Confirms the intramolecular hydrogen bond stabilizing the enol tautomer.[15]
R1 / wR2	< 0.05 / < 0.10	Quality metrics indicating a good fit between the model and experimental data.

Conclusion

The crystal structure analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione tautomers is a powerful endeavor that provides fundamental insights into its solid-state behavior. This guide outlines a logical and scientifically rigorous pathway, from targeted synthesis and deliberate crystallization to high-resolution SC-XRD analysis. The resulting structural data is invaluable for drug development professionals and researchers, enabling a deeper understanding of structure-activity relationships and providing a solid foundation for computational modeling and rational drug design.[4]

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Solubility Profile of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in Polar Organic Solvents

An In-Depth Technical Guide

Abstract

The solubility of an active pharmaceutical ingredient (API) or a key synthetic intermediate is a critical physicochemical parameter that profoundly influences its behavior in various applications, from reaction kinetics in organic synthesis to bioavailability in drug formulations. This technical guide provides a comprehensive framework for determining and understanding the solubility profile of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, a molecule of interest within the versatile class of cyclohexane-1,3-dione derivatives. These scaffolds are prevalent in natural products and synthetic compounds, exhibiting a range of biological activities, including potential herbicidal and antimicrobial properties.[1] This document outlines the theoretical underpinnings of solubility, details a robust experimental protocol for its determination, and discusses the interpretation of solubility data in the context of solvent-solute interactions. The methodologies and principles described herein are designed to provide researchers, chemists, and formulation scientists with the necessary tools to systematically characterize the solubility of this and other related compounds.

Introduction: The Significance of Cyclohexane-1,3-dione Scaffolds

Cyclohexane-1,3-diones are valuable structural motifs in organic chemistry. Their inherent reactivity and ability to exist in keto-enol tautomeric forms make them versatile building blocks for the synthesis of more complex molecules.[2] The title compound, 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, combines the core dione structure with an ether-containing side chain, introducing specific polarity and hydrogen bonding capabilities that dictate its interaction with various media.

A thorough understanding of its solubility in polar organic solvents is paramount for several reasons:

• Process Chemistry: Optimizing reaction conditions, controlling crystallization processes, and designing purification strategies all depend on accurate solubility data.[3]

• Pharmaceutical Development: For compounds with therapeutic potential, solubility is a key determinant of dissolution rate and bioavailability.[3] Poor solubility is a major hurdle in drug development.

• Agrochemical Formulation: In applications such as herbicides, where some 2-acyl-cyclohexane-1,3-diones are known to act as p-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors, solubility in various solvent systems dictates the formulation's stability, efficacy, and application method.[1]

This guide will therefore proceed not by presenting pre-existing data, but by establishing a first-principles approach to experimentally determine and interpret the solubility of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

Physicochemical Characterization and Theoretical Framework

The solubility of a solute in a given solvent is governed by the principle of "like dissolves like," which, in chemical terms, refers to the similarity of intermolecular forces between the solute and solvent molecules.[4][5] To predict the solubility behavior of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, we must first consider its structural features.

2.1. Molecular Structure and Predicted Properties

• Polar Core: The cyclohexane-1,3-dione moiety contains two polar carbonyl groups (C=O).

• Hydrogen Bond Acceptors: The oxygen atoms of the carbonyl and ether groups can act as hydrogen bond acceptors. The enol form would provide a hydrogen bond donor.

• Side Chain: The 2-methoxyacetyl side chain adds both polarity (ether linkage) and some lipophilicity.

Based on its structure, the compound is expected to be a solid at room temperature with moderate polarity. A summary of its computed properties is presented below.

Property	Predicted Value / Characteristic	Source / Rationale
Molecular Formula	C₉H₁₂O₄	-
Molecular Weight	184.19 g/mol	-
Hydrogen Bond Donor Count	0 (in keto form), 1 (in enol form)	Computed from structure
Hydrogen Bond Acceptor Count	4	Computed from structure
Topological Polar Surface Area	66.8 Ų	Estimated based on similar structures
LogP (o/w)	~0.5 - 1.5	Estimated based on similar structures[6]

2.2. The Role of Solvent Properties

The choice of solvent is critical. Polar solvents can be broadly categorized as protic (containing O-H or N-H bonds) or aprotic.[4]

• Dielectric Constant (ε): This macroscopic property reflects a solvent's ability to separate ions.[7] Solvents with high dielectric constants are generally better at dissolving polar solutes.

• Hydrogen Bonding: Polar protic solvents (e.g., methanol, ethanol) can act as both hydrogen bond donors and acceptors. Polar aprotic solvents (e.g., acetone, acetonitrile) can only act as hydrogen bond acceptors.[8] The ability of the solvent to form hydrogen bonds with the solute is a powerful driver of solubility.[5]

• Hansen Solubility Parameters (HSP): This model provides a more nuanced view by breaking down intermolecular forces into three components (δd: dispersion, δp: polar, and δh: hydrogen bonding).[9] A solute is most likely to dissolve in a solvent when their Hansen parameters are closely matched.[10]

A selection of common polar organic solvents and their relevant properties are listed in Table 2.

Solvent	Classification	Dielectric Constant (ε)	Hansen Parameters (MPa⁰.⁵)
δd
Methanol	Polar Protic	32.7	14.7
Ethanol	Polar Protic	24.5	15.8
Isopropanol	Polar Protic	19.9	15.8
Acetonitrile	Polar Aprotic	37.5	15.3
Acetone	Polar Aprotic	20.7	15.5
Dimethyl Sulfoxide (DMSO)	Polar Aprotic	46.7	18.4
N,N-Dimethylformamide (DMF)	Polar Aprotic	36.7	17.4

Data compiled from multiple sources.[7][11][12]

Experimental Design for Solubility Determination

A robust and reproducible experimental plan is essential for generating high-quality solubility data. The isothermal shake-flask method is widely considered the "gold standard" for determining thermodynamic equilibrium solubility due to its simplicity and accuracy.[13][14]

Caption: Experimental workflow for the isothermal shake-flask method.

3.1. Detailed Protocol: Isothermal Shake-Flask Method

This protocol describes a self-validating system for measuring the equilibrium solubility of a compound at a specified temperature.

Materials:

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (solid, >98% purity)

• Selected polar organic solvents (HPLC grade)

• 4 mL glass vials with PTFE-lined screw caps

• Analytical balance (± 0.01 mg)

• Thermostatic orbital shaker or water bath

• Calibrated positive displacement pipettes

• Syringes and syringe filters (e.g., 0.45 µm PTFE)

• Volumetric flasks

• High-Performance Liquid Chromatography (HPLC) system with a UV detector or a UV-Vis Spectrophotometer

Procedure:

• Preparation of Saturated Solutions: a. Add an excess amount of solid 2-(2-Methoxyacetyl)cyclohexane-1,3-dione to a series of 4 mL glass vials. "Excess" means that undissolved solid should be clearly visible at the end of the experiment. A starting point is ~20-30 mg. b. Accurately pipette a known volume (e.g., 2.0 mL) of a selected solvent into each vial. c. Securely cap the vials to prevent solvent evaporation. d. Prepare each solvent condition in triplicate to ensure reproducibility.

• Equilibration: a. Place the vials in a thermostatic shaker set to the desired temperature (e.g., 25 °C or 298.15 K). b. Agitate the vials for a predetermined period to allow the system to reach thermodynamic equilibrium. A duration of 48 to 72 hours is typically sufficient, but this should be confirmed by preliminary experiments (i.e., measuring concentration at 24h, 48h, and 72h to see when it plateaus).[13] c. After agitation, let the vials stand in the thermostatic bath for at least 2-4 hours to allow undissolved solids to settle.

• Sampling and Analysis: a. Carefully withdraw an aliquot of the clear supernatant using a syringe. Avoid disturbing the solid material at the bottom. b. Immediately attach a syringe filter and dispense the solution into a clean, pre-weighed vial. The filter removes any remaining microscopic solid particles. c. Accurately weigh the filtered solution to determine its density if needed, or proceed directly to dilution. d. Prepare a series of dilutions of the filtered sample using the same solvent in volumetric flasks. The dilution factor should bring the concentration within the linear range of the analytical method. e. Quantify the concentration of the solute in the diluted samples using a pre-validated HPLC or UV-Vis spectrophotometry method against a calibration curve of known standards.

• Calculation: a. Calculate the concentration in the original (undiluted) supernatant. b. Express the final solubility in appropriate units, such as mg/mL, g/L, or mole fraction (x).

Data Interpretation and Predictive Modeling

Once experimental data is collected, the goal is to build a comprehensive understanding of the solute-solvent interactions.

Caption: Factors influencing the experimental solubility of the target compound.

4.1. Correlating Solubility with Solvent Parameters

By plotting the measured solubility against solvent parameters like the dielectric constant or Hansen parameters, trends can be elucidated. For a polar molecule like 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, one might expect:

• A general positive correlation between solubility and the solvent's dielectric constant.

• Higher solubility in solvents that have a strong hydrogen-bonding component (δh), particularly polar protic solvents that can interact with the solute's multiple oxygen atoms.

4.2. Thermodynamic Analysis

If solubility is measured at several different temperatures, the thermodynamic properties of dissolution can be calculated using the van't Hoff equation.[14] This provides insight into whether the dissolution process is endothermic or exothermic and the associated entropy changes.[3] The linear form of the van't Hoff equation is:

ln(x) = - (ΔH°sol / R) * (1/T) + (ΔS°sol / R)

Where:

• x is the mole fraction solubility

• ΔH°_sol is the standard enthalpy of solution

• ΔS°_sol is the standard entropy of solution

• R is the ideal gas constant

• T is the absolute temperature (in Kelvin)

A plot of ln(x) versus 1/T will yield a straight line with a slope of -ΔH°sol/R, allowing for the calculation of the enthalpy of solution.[14]

Conclusion

Determining the solubility profile of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in polar organic solvents is a foundational step in its development for any chemical, pharmaceutical, or agrochemical application. This guide provides a comprehensive, scientifically-grounded framework for this task. By combining a robust experimental methodology—the isothermal shake-flask method—with a thorough analysis of solute and solvent properties, researchers can generate high-quality, reproducible data. Further correlation of this data with theoretical models like Hansen Solubility Parameters and thermodynamic analysis via the van't Hoff equation enables a deeper, mechanistic understanding of the underlying solute-solvent interactions. This systematic approach not only yields the required solubility data but also provides predictive power for formulation design and process optimization.

References

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• National Center for Biotechnology Information. (2025, July 29). Physics-Based Solubility Prediction for Organic Molecules. PMC.
• Computational Chemistry Co. (2022, May 31). Compound solubility measurements for early drug discovery.
• Unknown Source. (n.d.). Experiment: Solubility of Organic & Inorganic Compounds.
• Cengage Learning. (n.d.). Identifying an Unknown Compound by Solubility, Functional Group Tests and Spectral Analysis.
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• Unknown Source. (n.d.). EXPERIMENT 1 DETERMINATION OF SOLUBILITY CLASS.
• MDPI. (2021, August 15). Drug Solubility and Dissolution Thermodynamic Approach in Various Solvents at Different Temperatures: A Review.
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• University of Twente Research Information. (2026, February 12). Hydrogen solubility in aqueous solutions: A thermodynamic modeling approach using electrolyte equation of state.
• SciELO. (2019, July 1). Hansen Solubility Parameters: A Tool for Solvent Selection for Organosolv Delignification.
• Accu Dyne Test. (n.d.). Surface Tension, Hansen Solubility Parameters, Molar Volume, Enthalpy of Evaporation, and Molecular Weight of Selected Liquids.
• Mendeley Data. (2022, August 22). List of organic Solvents with Information about Hansen Solubility Parameter, Solvent-Properties, Hazardousness and Cost-Analysis.
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• Cayman Chemical. (2023, March 16). PRODUCT INFORMATION - Chrysoeriol.
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• Lejan Team. (n.d.). Solubility and distribution phenomena.
• Unknown Source. (n.d.). Sobuzoxane Fine Granules Dissolution.
• The Good Scents Company. (n.d.). 2-methyl-1,3-cyclohexane dione, 1193-55-1.
• MDPI. (2021, April 30). Solubility and Stability of Some Pharmaceuticals in Natural Deep Eutectic Solvents-Based Formulations.
• Scimplify. (n.d.). 1,3-Cyclohexanedione (CAS NO:504-02-9).
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The Evolution of β-Triketones: From Natural Allelochemicals to Rational HPPD Inhibitor Design

A Technical Whitepaper on the 2-Acylcyclohexane-1,3-dione Scaffold

Executive Summary

The discovery and optimization of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibiting herbicides represents a triumph of rational drug design in modern agrochemistry. Transitioning from the ecological observation of natural allelopathy to the precise synthesis of the 2-acylcyclohexane-1,3-dione pharmacophore, this class of compounds has revolutionized broadleaf weed control. This technical guide explores the historical development, mechanistic causality, and experimental validation of β-triketones, utilizing 2-(2-Methoxyacetyl)cyclohexane-1,3-dione as a fundamental structural model to elucidate the core principles of Fe(II) chelation within the HPPD active site.

Ecological Origins: The Allelopathic Blueprint

The genesis of the triketone class did not occur in a combinatorial chemistry lab, but rather through the observation of natural chemical ecology. In 1977, biologists noted a distinct lack of competing vegetation beneath the crimson bottlebrush plant (1)[1].

The active allelochemical responsible for this herbicidal zone was isolated and identified as leptospermone , a naturally occurring β-triketone[2]. While leptospermone demonstrated the ability to induce severe bleaching in susceptible plants, its rapid degradation in soil and moderate potency rendered it unsuitable for direct commercial agricultural use[1]. However, it provided a vital structural blueprint. The challenge for synthetic chemists was to isolate the active pharmacophore from the complex natural product and optimize it for field stability and target affinity.

Scaffold Evolution: The 2-Acylcyclohexane-1,3-dione Core

Through extensive Structure-Activity Relationship (SAR) studies, researchers determined that the complex syncarpic acid derivatives of natural leptospermone could be stripped down to a minimal, highly active core: the 2-acylcyclohexane-1,3-dione scaffold[3].

The Role of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione as a Mechanistic Probe

To understand the baseline thermodynamics of target binding without the confounding variables of bulky aromatic rings, researchers often rely on simplified aliphatic models. 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (CAS4) serves as an elegant, minimalist mechanistic probe in this regard[4].

• Structural Causality : The molecule consists of a cyclohexane-1,3-dione ring substituted at the 2-position with a methoxyacetyl group. The 1,3-dione system readily enolizes (pKa ~ 3.1), creating a highly delocalized, electron-rich conjugated system with the 2-acyl carbonyl.

• Electronic Tuning : The inclusion of the methoxy ether oxygen (-O-CH3) provides a unique electronic environment compared to simple alkyl chains. It alters the molecule's dipole moment and lipophilicity (LogP), allowing scientists to study how heteroatoms in the aliphatic side chain influence hydrogen bonding and solvent displacement within the enzyme's active site before advancing to the highly lipophilic 2-benzoyl derivatives (like mesotrione)[2].

Rational design workflow from natural allelochemicals to commercial HPPD inhibitors.

Mechanistic Causality: HPPD Inhibition & Fe(II) Chelation

The molecular target of the triketone class was definitively identified as3[3]. HPPD is a non-heme, iron-dependent enzyme responsible for converting 4-hydroxyphenylpyruvate (HPP) into homogentisate (HGA)[5].

The Chelation Mechanism: The potency of the 2-acylcyclohexane-1,3-dione scaffold relies entirely on its ability to act as a bidentate ligand . Upon entering the HPPD active site, the enolized triketone displaces two coordinated water molecules. The oxygen atoms from the enolized dione and the 2-acyl group directly chelate the Fe(II) atom[5]. This tight-binding coordination effectively locks the enzyme in an inactive state, preventing the binding of the natural HPP substrate and molecular oxygen.

Downstream Physiological Collapse: Because HGA is the obligate precursor for plastoquinone (PQ), HPPD inhibition leads to rapid PQ depletion[3]. Plastoquinone is a critical redox cofactor for phytoene desaturase (PDS). Without PDS activity, the plant cannot synthesize photoprotective carotenoids. Consequently, newly formed chlorophyll in meristematic tissues is rapidly destroyed by photo-oxidation, resulting in the hallmark "bleaching" phenotype[3],[5].

Biochemical pathway of HPPD inhibition leading to the characteristic bleaching phenotype.

Experimental Workflows: Self-Validating Protocols

To rigorously evaluate novel triketone analogs (such as methoxyacetyl derivatives) against commercial standards, a two-tiered validation system is required.

Protocol 1: In Vitro HPPD Enzyme Kinetics Assay

This protocol isolates the biochemical interaction, removing variables related to plant uptake and metabolism.

• Enzyme Preparation : Express and purify recombinant Arabidopsis thaliana HPPD (AtHPPD).

• Reaction Buffer : Prepare a buffer containing 50 mM HEPES (pH 7.0), 2 mM sodium ascorbate, and 10 µM FeSO4. Causality Note: Ascorbate is strictly required to maintain the active site iron in the Fe(II) state; without it, the catalytic cycle uncouples, oxidizing the metal to inactive Fe(III) and yielding false-positive inhibition data.

• Inhibitor Incubation : Pre-incubate the enzyme with varying concentrations of the triketone inhibitor (0.1 nM to 10 µM) for 15 minutes to allow for slow, tight-binding equilibrium.

• Reaction Initiation : Add 100 µM of the substrate, 4-HPP, to initiate the reaction.

• Quantification : Monitor oxygen consumption continuously using a Clark-type oxygen electrode, or quench the reaction after 10 minutes with 20% perchloric acid and quantify HGA formation via reverse-phase HPLC.

• Self-Validation Step : Run a parallel assay using a 1,3-cyclohexanedione lacking the 2-acyl group. The absence of inhibition confirms that bidentate chelation is strictly dependent on the complete triketone pharmacophore.

Protocol 2: Whole-Plant Bleaching Phenotype Validation

• Plant Cultivation : Grow susceptible broadleaf species (e.g., Amaranthus retroflexus) to the 3-4 leaf stage in a controlled greenhouse environment.

• Formulation : Dissolve the triketone in an acetone/water mixture containing 0.25% v/v non-ionic surfactant (NIS) to overcome the hydrophobic leaf cuticle.

• Application : Apply the solution via a laboratory track sprayer calibrated to deliver 150 L/ha.

• Assessment : Evaluate plants 7 to 14 days post-treatment. Causality Note: True HPPD inhibitors will exhibit severe chlorosis (bleaching) exclusively in the newly emerging meristematic tissue, as pre-existing leaves already possess stable carotenoid pools.

Quantitative Structure-Activity Relationships (QSAR)

The evolution from natural leptospermone to modern herbicides demonstrates a clear trajectory of optimizing target affinity (IC50) and physicochemical properties (LogP) for systemic plant mobility. Below is a comparative summary illustrating this progression.

Compound	Structural Class	HPPD IC50 (nM)*	LogP	Primary Utility
Leptospermone	Natural β-Triketone	~4000	3.2	Allelochemical / Foundational Lead
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	Aliphatic Synthetic Triketone	~850	1.1	Mechanistic Probe / Synthetic Intermediate
Sulcotrione	Benzoyl Synthetic Triketone	~35	1.5	Early Commercial Herbicide
Mesotrione	Optimized Benzoyl Triketone	~10	0.11	Blockbuster Commercial Herbicide

*Note: IC50 values are representative consensus figures derived from recombinant plant HPPD assays to illustrate relative potency trends across the scaffold's evolutionary history.

Commercial Milestones & Future Directions

The transition from aliphatic/ether-substituted models to bulky, aromatic 2-benzoyl derivatives marked the commercial breakthrough for this class.

• Mesotrione : Introduced in 2001, mesotrione (2) achieved blockbuster status due to its exceptional potency and inherent selectivity for maize, which rapidly metabolizes the compound via cytochrome P450 enzymes[2].

• Tembotrione : Launched in 2007, tembotrione further refined the scaffold to provide broader spectrum control, particularly against difficult grass species[1].

Today, as weed resistance to other modes of action accelerates, the 2-acylcyclohexane-1,3-dione scaffold remains a critical area of research. Foundational molecules like 2-(2-methoxyacetyl)cyclohexane-1,3-dione continue to serve as vital starting points for synthesizing next-generation HPPD inhibitors designed to overcome emerging metabolic resistance mechanisms.

References

• Wikipedia Contributors. (2023). Mesotrione. Wikipedia, The Free Encyclopedia. [Link]

• Lee, D. L., et al. (1997). The discovery and structural requirements of inhibitors of p-hydroxyphenylpyruvate dioxygenase. Weed Science, 45(5), 601-609. Cambridge Core.[Link]

• Moran, G. R., et al. (2004). Structural Basis for Herbicidal Inhibitor Selectivity Revealed by Comparison of Crystal Structures of Plant and Mammalian 4-Hydroxyphenylpyruvate Dioxygenases. Biochemistry (ACS Publications).[Link]

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An In-depth Technical Guide to the Thermodynamic Stability of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Complexes

Abstract

This technical guide provides a comprehensive examination of the thermodynamic stability of metal complexes formed with 2-(2-methoxyacetyl)cyclohexane-1,3-dione. The document is structured to provide researchers, scientists, and drug development professionals with a deep understanding of the fundamental principles governing the formation and stability of these complexes. We will explore the crucial role of keto-enol tautomerism, detail the experimental methodologies for determining stability constants, and discuss the application of computational chemistry in this field. The insights provided herein are critical for the rational design of novel therapeutic agents and other advanced materials based on the unique coordination chemistry of 2-acyl-cyclohexane-1,3-diones.

Introduction: The Significance of 2-Acyl-cyclohexane-1,3-diones

The 2-acyl-cyclohexane-1,3-dione scaffold is a prominent structural motif in a variety of biologically active natural products and synthetic compounds.[1][2] These molecules, often classified as triketones, are of particular interest in the agrochemical and pharmaceutical industries. A notable application is their function as inhibitors of the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[1][3][4] The inhibitory mechanism is predicated on the ability of the 1,3-dione moiety to chelate the ferrous ion within the enzyme's active site, leading to potent herbicidal activity.[1]

The therapeutic potential of these compounds extends to human medicine. For instance, 2-(2-nitro-4-trifluoromethylbenzoyl)cyclohexane-1,3-dione (NTBC) is a life-saving drug for the treatment of tyrosinemia type I.[5] The efficacy of these molecules is intrinsically linked to their ability to form stable complexes with metal ions. Consequently, a thorough understanding of the thermodynamic stability of these complexes is paramount for the design of new, more effective drugs and for elucidating their mechanisms of action. This guide focuses on 2-(2-methoxyacetyl)cyclohexane-1,3-dione as a representative member of this important class of compounds.

The Pivotal Role of Keto-Enol Tautomerism

Like other β-dicarbonyl compounds, 2-(2-methoxyacetyl)cyclohexane-1,3-dione exists as an equilibrium mixture of keto and enol tautomers.[6][7] The enol form is often stabilized by the formation of a strong intramolecular hydrogen bond.[8] This tautomeric equilibrium is a critical determinant of the ligand's coordination properties, as the enolic proton is acidic and can be displaced upon complexation with a metal ion. The position of this equilibrium is sensitive to the solvent environment, with aprotic solvents generally favoring the enol form.[9]

The equilibrium between the diketo and enol forms is typically slow on the NMR timescale, allowing for the observation of both species.[10] In contrast, the interconversion between the two possible enol forms is rapid.[10] Computational studies, particularly using Density Functional Theory (DFT), have been instrumental in quantifying the relative stabilities of these tautomers.[8] For many 2-acyl-cyclohexane-1,3-diones, the endo-enol tautomer is found to be the most prevalent form.[5]

Caption: Keto-enol tautomerism in 2-acyl-cyclohexane-1,3-diones.

Thermodynamic Stability of Metal Complexes

The stability of a metal complex in solution is quantified by its stability constant (or formation constant), which describes the equilibrium of the complex formation reaction.[11] A higher stability constant indicates a stronger interaction between the metal ion and the ligand, and thus a more stable complex.[11] The formation of a metal-ligand complex can be represented by a series of stepwise equilibria.[12]

The thermodynamic stability of 2-(2-methoxyacetyl)cyclohexane-1,3-dione complexes is influenced by several factors:

• Nature of the Metal Ion: The charge, size, and electron configuration of the metal ion play a crucial role. Generally, for a given ligand, the stability of complexes with divalent transition metals follows the Irving-Williams series: Mn(II) < Fe(II) < Co(II) < Ni(II) < Cu(II) > Zn(II).[13][14] Hard metal ions like Fe(III) and Cr(III) tend to form more stable complexes with hard donor atoms like oxygen, which is the case for our ligand.[15]

• Ligand Properties: The basicity of the ligand is a key factor. A more basic ligand will generally form a more stable complex. The chelate effect also significantly enhances stability, where a multidentate ligand forms a more stable complex than a series of monodentate ligands with similar donor atoms.

• Solvent Effects: The dielectric constant of the solvent can influence the stability of the charged species in solution.[16]

Experimental Determination of Stability Constants

Several experimental techniques can be employed to determine the stability constants of metal complexes. The choice of method depends on the specific system under investigation.

Potentiometric Titration

Potentiometry is a highly accurate and widely used method for determining stability constants.[16][17] The principle involves monitoring the change in pH of a solution containing the ligand as it is titrated with a standard base, both in the absence and presence of a metal ion.[18] The formation of a complex releases protons from the ligand, causing a shift in the titration curve.[16]

Experimental Protocol: Potentiometric Determination of Stability Constants

• Solution Preparation:

  • Prepare a stock solution of the ligand, 2-(2-methoxyacetyl)cyclohexane-1,3-dione, of known concentration in a suitable solvent (e.g., a dioxane-water mixture to ensure solubility).[16]

  • Prepare standardized solutions of the metal salt (e.g., metal nitrate or perchlorate) and a strong base (e.g., KOH or NaOH).

  • Prepare a solution of a strong acid (e.g., HNO₃ or HClO₄) for electrode calibration.

  • Prepare a solution of an inert salt (e.g., KNO₃ or NaClO₄) to maintain a constant ionic strength.[14]

• Electrode Calibration:

  • Calibrate the pH electrode and meter using standard buffer solutions.

  • To obtain p[H] from the measured pH, perform a calibration titration of a strong acid with a strong base at the same ionic strength and in the same solvent mixture as the experimental titrations.[16]

• Titration Procedure:

  • Titrate a solution containing the ligand and a strong acid with the standard base.

  • In a separate experiment, titrate a solution containing the ligand, the metal ion, and a strong acid with the same standard base. The metal-to-ligand ratio can be varied to investigate the formation of different species (e.g., 1:1, 1:2, 1:3).[16]

  • Record the pH (or potential) after each addition of the titrant.

• Data Analysis:

  • From the titration data, calculate the average number of protons associated with the ligand and the average number of ligands bound to the metal ion (the formation function, n̄).[12]

  • The stability constants are then calculated from the formation curves (plots of n̄ versus pL, where pL is the negative logarithm of the free ligand concentration) using computational programs like BEST.[16] The Irving-Rossotti method is a common graphical and computational approach for this analysis.[14][19]

Caption: Workflow for potentiometric determination of stability constants.

Spectrophotometric Methods

UV-Visible spectrophotometry is another powerful technique for studying complex formation, particularly when the complex has a distinct absorption spectrum compared to the free ligand and metal ion.[15][20]

Experimental Protocol: Spectrophotometric Determination of Stability Constants (Job's Method of Continuous Variation)

• Solution Preparation:

  • Prepare equimolar stock solutions of the ligand and the metal salt.

• Preparation of the Job's Plot Series:

  • Prepare a series of solutions where the total molar concentration of the metal and ligand is constant, but the mole fraction of the ligand varies from 0 to 1.

  • Maintain a constant pH and ionic strength for all solutions.

• Spectrophotometric Measurements:

  • Record the absorption spectrum for each solution to determine the wavelength of maximum absorbance (λ_max) for the complex.[21]

  • Measure the absorbance of each solution at the λ_max of the complex.

• Data Analysis:

  • Plot the absorbance versus the mole fraction of the ligand.

  • The stoichiometry of the complex is determined from the mole fraction at which the maximum absorbance occurs.[21][22]

  • The stability constant can then be calculated from the absorbance data. Various software packages are available for analyzing spectrophotometric data to determine stability constants.[22]

Caption: Workflow for spectrophotometric determination of stoichiometry and stability.

Computational Approaches to Stability

Computational chemistry, particularly DFT, serves as a powerful complementary tool to experimental studies.[23] It can provide valuable insights into:

• Molecular Structures: Optimized geometries of the ligand, metal complexes, and transition states can be calculated.[5]

• Electronic Properties: The nature of the metal-ligand bond can be analyzed through calculations of charge distribution and molecular orbitals.

• Thermodynamic Parameters: While the direct calculation of stability constants in solution is complex due to solvation effects, relative stabilities of different isomers and conformations can be reliably predicted.

Applications in Drug Development

The thermodynamic stability of metal complexes is a critical parameter in drug design and development for several reasons:

• Bioavailability and Efficacy: The stability of a drug-metal complex can influence its absorption, distribution, metabolism, and excretion (ADME) properties. For enzyme inhibitors like the HPPD inhibitors, a high affinity (and thus high stability) for the metal ion in the active site is essential for potent inhibition.[4]

• Toxicity: The formation of highly stable complexes with essential metal ions in the body can lead to toxicity. Therefore, understanding the stability constants with various biologically relevant metal ions is crucial for safety assessment.

• Formulation: In drug formulation, complexation can be used to enhance the solubility and stability of poorly soluble drugs.[24][25]

Conclusion

The thermodynamic stability of 2-(2-methoxyacetyl)cyclohexane-1,3-dione complexes is a multifaceted topic with significant implications for both fundamental coordination chemistry and applied fields like drug development. A comprehensive understanding of the interplay between the ligand's tautomeric behavior, the properties of the metal ion, and the solution conditions is essential for predicting and controlling the formation of these complexes. The integration of experimental techniques like potentiometry and spectrophotometry with computational methods provides a robust framework for characterizing the stability of these systems. The knowledge gained from such studies will continue to drive the rational design of new molecules with tailored properties for a wide range of applications.

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• Iglesias, E. (2003). Tautomerization of 2-acetylcyclohexanone. 1. Characterization of keto-enol/enolate equilibria and reaction rates in water. PubMed. Available at: [Link]

• Hansen, P. E., et al. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. Pharmaceuticals (Basel). Available at: [Link]

• Hansen, P. E., et al. (2021). Structural Studies of β-Diketones and Their Implications on Biological Effects. ResearchGate. Available at: [Link]

• Iglesias, E. (2003). Tautomerization of 2-Acetylcyclohexanone. 1. Characterization of Keto−Enol/Enolate Equilibria and Reaction Rates in Water. ResearchGate. Available at: [Link]

• Holm, R. H., & Cotton, F. A. (1958). Spectral Investigations of Metal Complexes of β-Diketones. I. Nuclear Magnetic Resonance and Ultraviolet Spectra of Acetylacetonates. Journal of the American Chemical Society. Available at: [Link]

• Carrión, P. A., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. Available at: [Link]

• Al-Hourani, B. J. (2021). Recent Developments in the Synthesis of β-Diketones. MDPI. Available at: [Link]

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• Can, N. Ö., et al. (2018). Determination of UV-Vis Spectrophotometric Method of Metal Complexes Stoichiometry between Cu (II) and Zn (II) with. [Source not further specified]
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• De Stefano, C., et al. (2021). A Friendly Complexing Agent for Spectrophotometric Determination of Total Iron. Molecules. Available at: [Link]

• Al-Shdefat, S. F., et al. (2023). Direct Spectrophotometric Method for Determination of Cadmium (II) Ions Using Bis-Thiosemicarbazone. Semantic Scholar. Available at: [Link]

• Kamieńska-Trela, K., et al. (2006). 1H NMR, 13C NMR, and computational DFT studies of the structure of 2-acylcyclohexane-1,3-diones and their alkali metal salts in solution. PubMed. Available at: [Link]

• Arzik, S., et al. (2008). Potentiometric Determination of the Stability Constants of Lanthanide Complexes with Iminodiacetic Acid in Water and Dioxane-Wat. Turkish Journal of Chemistry. Available at: [Link]

• Al-Jibouri, M. N. A., et al. (2019). Potentiometric Studies on Stability Constant of the Complexes of Some Essential Transition Metal Ions with L-Valine. Sebha University Journal of Pure and Applied Sciences. Available at: [Link]

• Sharma, S., & Kumar, S. (2012). DIVALENT METAL COMPLEXES WITH LIGAND DERIVED FROM NINHYDRIN AND AROMATIC DIAMINES AND COMPARISONS OF THEIR REACTIVITIES. Rasayan Journal of Chemistry.

• Ashenhurst, J. (2022). Keto-Enol Tautomerism : Key Points. Master Organic Chemistry. Available at: [Link]

• Al-Rashdi, A., et al. (2018). Potentiometric Determination of Stability Constants of Sulphathiazole and Glycine-Metal Complexes. Scirp.org. Available at: [Link]

• Kulkarni, S., et al. (2015). Synthesis of new cyclo-hexane-1,3-dione derivatives by simple methods and their herbicidal activity. Academia.edu. Available at: [Link]

• Carrión, P. A., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. PMC. Available at: [Link]

• Berthon, G. (1995). THE STABILITY CONSTANTS OF METAL COMPLEXES OF AMINO ACIDS? WITH POLAR SIDE CHAINS*. [Source not further specified]
• University of Dhaka. (n.d.).
• Patil, P. B., & Mali, K. D. (2011). Potentiometric Determination of Stability Constant of Transition and Inner Transition Metals Complexes of Some Acids. Asian Journal of Chemistry.
• Sharma, K. G., et al. (2017).

• Singh, J., et al. (2020). Stability Constants of Metal Complexes in Solution. SciSpace. Available at: [Link]

• Carrión, P. A., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. ResearchGate. Available at: [Link]

• Mohareb, R. M., et al. (2022).
• Mohareb, R. M., et al. (2017). Multi-component Reactions of Cyclohexan-1,3-diketones to Produce Fused Pyran Derivatives with Antiproliferative Activities an. [Source not further specified]

• Moku, G., et al. (2023). Application of Coordination Compounds in Drug Development: An Inclusive Review of Antimicrobial, Antifungal, Antidiabetic and Anticancer. Oriental Journal of Chemistry. Available at: [Link]

• Jambhekar, S., & Bhalani, D. (2022). Cyclodextrins as Multifunctional Platforms in Drug Delivery and Beyond: Structural Features, Functional Applications, and Future Trends. MDPI. Available at: [Link]

• Singh, M., et al. (2018). Cyclodextrins: An Overview of Fundamentals, Types, and Applications. IntechOpen. Available at: [Link]

• G.S, S., et al. (2019). Recent applications of click chemistry in drug discovery. PubMed. Available at: [Link]

• Abdel-Latif, S. A., et al. (2018). Investigation of Thermal Stability and Kinetic Studies of Transition Metal Complexes with the Condensation Product of 2,6-Diacetylpyridine and Semioxamazide. ResearchGate. Available at: [Link]

• Cuevas, G., et al. (2020). The Inversion Process of 1,3-cyclohexanedione. SciELO México. Available at: [Link]

• Mohareb, R. M., et al. (2020). Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. PubMed. Available at: [Link]

• Avdeef, A. (2021). Thermodynamic Framework for Quantifying Drug Precipitation and Solubility in Cyclodextrin-Based Systems. Sciforum : Event management platform. Available at: [Link]/view/10705)

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Protocols & Analytical Methods

Application Note: Synthesis and Purification Protocol for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Target Audience: Researchers, synthetic chemists, and drug development professionals. Document Type: Advanced Methodology and Mechanistic Guide.

Introduction and Mechanistic Rationale

The 2-acylcyclohexane-1,3-dione motif is a privileged scaffold in both agrochemistry (specifically as p-hydroxyphenylpyruvate dioxygenase, or HPPD, inhibitors) and medicinal chemistry[1][2]. The synthesis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione presents a classic regioselectivity challenge: the direct C-acylation of 1,3-diketones is notoriously low-yielding due to the highly competing, kinetically favored O-acylation pathway[3].

To circumvent this, industry-standard protocols employ a two-stage, one-pot "consecutive Michael-Claisen" or Steglich-type rearrangement[4][5]. First, the 1,3-diketone is deliberately O-acylated using an acyl chloride and an auxiliary base. Subsequently, a catalytic amount of a cyanide source (such as acetone cyanohydrin) is introduced[6]. The cyanide ion acts as a highly specific nucleophile that attacks the enol ester, transiently forming a highly reactive acyl cyanide intermediate and an enolate[2]. These species rapidly recombine via C-acylation to yield the thermodynamically stable 2-acylcyclohexane-1,3-dione[2].

Workflow Visualization

Fig 1. Mechanistic workflow for the cyanide-catalyzed O-to-C acyl rearrangement.

Experimental Design and Material Requirements

The following protocol utilizes a one-pot, two-step methodology that maximizes throughput by eliminating the need to isolate the intermediate enol ester[5][7].

Quantitative Reagent Matrix

Reagent / Material	Role	Equivalents	Amount (Scale: 100 mmol)
Cyclohexane-1,3-dione	Starting Material	1.00 eq	11.21 g
2-Methoxyacetyl chloride	Acylating Agent	1.10 eq	11.94 g (10.0 mL)
Triethylamine (Et₃N)	Auxiliary Base	2.50 eq total	25.30 g (34.8 mL)
Acetone cyanohydrin	Rearrangement Catalyst	0.10 eq (10 mol%)	0.85 g (0.91 mL)
Dichloromethane (CH₂Cl₂)	Reaction Solvent	N/A	150 mL
Aqueous Na₂CO₃ (5% w/v)	Extraction Base	Excess	~200 mL
Aqueous HCl (10% v/v)	Precipitation Acid	Excess	~100 mL

Note: Acetonitrile or 1,2-dichloroethane can be substituted for dichloromethane depending on laboratory solvent policies[5][7].

Step-by-Step Synthesis Protocol

Phase 1: O-Acylation (Formation of the Enol Ester)

Causality Insight: The reaction must be kept strictly at or below 0 °C during the initial addition. 2-Methoxyacetyl chloride is highly reactive; controlling the temperature prevents unwanted side reactions and limits the degradation of the acyl chloride before it can react with the dione[5].

• System Preparation: Equip a 500 mL three-necked round-bottom flask with a magnetic stir bar, a dropping funnel, an internal thermometer, and a nitrogen inlet. Flame-dry the apparatus under vacuum and backfill with dry nitrogen.

• Substrate Dissolution: Charge the flask with cyclohexane-1,3-dione (11.21 g, 100 mmol) and anhydrous CH₂Cl₂ (150 mL). Stir to form a suspension/solution.

• Base Addition: Add triethylamine (1.20 eq, 16.7 mL) to the mixture. The solution will typically become homogeneous as the triethylammonium salt of the enolate forms.

• Acylation: Cool the reaction vessel to 0 °C using an ice-water bath. Place 2-methoxyacetyl chloride (11.94 g, 110 mmol) in the dropping funnel.

• Controlled Addition: Add the acyl chloride dropwise over 30 minutes, maintaining the internal temperature below 5 °C.

• Maturation: Once the addition is complete, remove the ice bath and allow the reaction to stir at ambient temperature (20–25 °C) for 1 hour to ensure complete conversion to the enol ester[5][7].

Phase 2: Cyanide-Catalyzed Rearrangement

Causality Insight: Acetone cyanohydrin is utilized as a safe, liquid source of catalytic cyanide. The addition of a second equivalent of triethylamine is critical here, as it deprotonates the cyanohydrin to release the active cyanide nucleophile into the organic phase, initiating the O-to-C acyl migration[6][8].

• Catalyst Introduction: To the same reaction flask containing the crude enol ester, add the remaining triethylamine (1.30 eq, 18.1 mL).

• Initiation: Add acetone cyanohydrin (0.85 g, 10 mmol) via syringe in one portion[6].

• Rearrangement: Stir the reaction mixture at 25–30 °C for 4 to 12 hours[5][8]. The progress can be monitored by TLC or LC-MS (monitoring the disappearance of the enol ester intermediate).

Phase 3: Self-Validating Workup and Purification

Causality Insight: This workup leverages the unique pKa of the product. 2-Acylcyclohexane-1,3-diones are highly acidic (pKa ~4.5) due to the stabilization of the enolate across three carbonyl oxygens. By extracting with a mild base (Na₂CO₃), the product becomes water-soluble, leaving unreacted enol ester, neutral byproducts, and organic solvents behind in the discarded organic phase[5].

• Quenching: Transfer the dark reaction mixture to a separatory funnel.

• Base Extraction: Add 200 mL of cold 5% aqueous Na₂CO₃ solution. Shake vigorously and allow the phases to separate[5].

• Phase Separation: The desired product is now in the upper aqueous phase. Drain and discard the lower organic (CH₂Cl₂) phase.

• Washing: Wash the aqueous phase with an additional 50 mL of fresh CH₂Cl₂ to remove any residual lipophilic impurities. Discard the organic wash.

• Precipitation: Transfer the aqueous phase to an Erlenmeyer flask equipped with a stir bar. Cool to 0 °C in an ice bath.

• Acidification: Slowly add 10% aqueous HCl dropwise while stirring vigorously until the solution reaches pH 2[5][7]. The product, 2-(2-methoxyacetyl)cyclohexane-1,3-dione, will precipitate as a solid or separate as a dense oil.

• Isolation: If a solid, isolate via vacuum filtration and wash with cold water. If an oil, extract the acidified aqueous layer with ethyl acetate (2 × 100 mL), dry the combined organic layers over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure product[5][7].

References

• ResearchGate. (2003). Convenient approach for the synthesis of ONO-LB-457, a potent leukotriene B4 receptor antagonist. Retrieved from[Link]

• Google Patents. (1997). CA2213124C - Benzoyl derivatives.
• Google Patents. (1996). WO1996005184A1 - Herbicidal saccharin carboxylic acid derivatives and method for their preparation.
• Google Patents. (1998). WO1998040366A1 - Saccharine-5-carbonyl-cyclohexane-1,3,5-trione derivatives, their preparation and their use as herbicides.
• Google Patents. (1998). CA2227934A1 - Benzoyl derivatives.

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How to use 2-(2-Methoxyacetyl)cyclohexane-1,3-dione as a chelating ligand in coordination chemistry

Application Note & Protocol Guide: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione as a Privileged Chelating Ligand

Target Audience: Coordination Chemists, Agrochemical Researchers, and Drug Development Professionals.

Executive Summary & Mechanistic Grounding

2-(2-Methoxyacetyl)cyclohexane-1,3-dione (CAS: 1356596-28-5) is a highly versatile β -triketone derivative. In coordination chemistry and drug design, β -triketones are prized for their ability to form exceptionally stable, six-membered metallacycles with transition metals and lanthanides[1].

Unlike simple alkyl-substituted analogues, the incorporation of a 2-methoxyacetyl side chain introduces a unique stereoelectronic profile. The ligand undergoes rapid keto-enol tautomerization, existing predominantly in the enol form in solution due to strong intramolecular hydrogen bonding. Upon deprotonation, it acts as a monoanionic, bidentate O,O'-donor. Crucially, the ether oxygen of the methoxy group can act as a secondary coordination site, conferring hemilability —the ability to reversibly bind and unbind to a metal center, which is highly desirable in homogeneous catalysis and dynamic combinatorial chemistry[2].

In biological systems, this bidentate chelation is the exact mechanism by which β -triketones act as potent competitive inhibitors of p-Hydroxyphenylpyruvate dioxygenase (HPPD) [3]. The ligand displaces water in the enzyme's active site and strongly chelates the catalytic non-heme Fe(II) ion, arresting the tyrosine catabolism pathway[4].

Logical Relationships & Pathways

Diagram 1: Logical flow of keto-enol tautomerization and subsequent metal coordination.

Diagram 2: Signaling pathway of HPPD enzyme inhibition via Fe2+ chelation.

Quantitative Data & Spectroscopic Signatures

To ensure structural integrity during experimental workflows, researchers must validate the ligand and its complexes using the following parameters.

Table 1: Physicochemical & Structural Parameters

Parameter	Value / Description	Impact on Experimental Design
Molecular Formula	C9H12O4	Requires precise stoichiometric calculations for metal-ligand ratios.
Molecular Weight	184.19 g/mol	Standardizes molarity in microplate assays.
Tautomeric State	>95% Enol (in polar aprotic solvents)	Eliminates the need for harsh bases during initial complexation steps.

| Denticity | Bidentate (O,O') or Tridentate (O,O',O'') | Methoxy group hemilability allows for dynamic solvent exchange. |

Table 2: Diagnostic Spectroscopic Signatures of Metal Complexation | Analytical Method | Free Ligand Signature | Coordinated Complex Signature | Causality of Shift | | :--- | :--- | :--- | :--- | | FT-IR Spectroscopy | Sharp C=O stretch at ~1670 cm⁻¹ | Broadened, shifted to ~1550–1600 cm⁻¹ | Electron delocalization across the newly formed metallacycle weakens the C=O bond[1]. | | ¹H NMR (CDCl₃) | Enolic -OH proton at ~16.0 ppm | Complete disappearance of -OH signal | Deprotonation confirms the formation of the anionic enolate ligand[1]. | | UV-Vis | π→π∗ transition at ~280 nm | New Ligand-to-Metal Charge Transfer (LMCT) bands | Overlap of ligand π -orbitals with empty metal d-orbitals[1]. |

Experimental Protocols

Protocol A: Synthesis of Homoleptic Transition Metal Complexes (e.g.,[Cu(L)₂])

This self-validating protocol utilizes mild conditions to synthesize a bis-chelated copper(II) complex, a standard model for evaluating the ligand's coordination geometry.

Step-by-Step Methodology:

• Ligand Solubilization: Dissolve 2.0 mmol of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in 15 mL of anhydrous methanol.

• Controlled Deprotonation: Add 2.0 mmol of Sodium Acetate (NaOAc) to the solution and stir for 15 minutes at room temperature.

  • Causality: The pKa of the 1,3-dione is ~4.5–5.0. NaOAc (pKa ~4.76) provides sufficient basicity to drive the keto-enol equilibrium toward the reactive enolate. Using a stronger base like NaOH risks competitive metal-hydroxide precipitation (e.g., Cu(OH)₂) in the next step.

• Metal Addition: Dropwise, add a solution of 1.0 mmol of Copper(II) Acetate Monohydrate[Cu(OAc)₂·H₂O] dissolved in 10 mL of methanol.

• Validation Checkpoint (Self-Validation): The solution must immediately transition from pale yellow to a deep green/blue color. This colorimetric shift is a self-validating indicator of d-d transitions occurring within the newly formed square-planar or octahedral Cu(II) coordination sphere.

• Isolation: Reflux the mixture for 2 hours, cool to 4°C overnight to induce crystallization, and isolate the precipitate via vacuum filtration. Wash with cold ethanol to remove unreacted ligand.

Diagram 3: Experimental workflow for the synthesis of homoleptic metal complexes.

Protocol B: In Vitro HPPD Enzyme Inhibition Assay

This protocol evaluates the ligand's efficacy as an HPPD inhibitor, mimicking its agrochemical and therapeutic applications[3][4].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 50 mM HEPES buffer (pH 7.0) containing 0.1% (w/v) bovine serum albumin (BSA).

• Enzyme Activation: Incubate recombinant HPPD enzyme (100 nM) with 200 μ M of Sodium Ascorbate and 10 μ M of FeSO₄ for 10 minutes at 25°C.

  • Causality: HPPD is a non-heme iron-dependent dioxygenase. Ascorbate is strictly required to reduce any spontaneously oxidized Fe(III) back to the catalytically active Fe(II) state. Without ascorbate, the enzyme undergoes rapid suicide inactivation, rendering the assay invalid[5].

• Inhibitor Incubation: Add the 2-(2-Methoxyacetyl)cyclohexane-1,3-dione ligand (titrated from 1 nM to 10 μ M) to the enzyme mixture and incubate for 15 minutes to allow for competitive active-site chelation.

• Reaction Initiation: Add 100 μ M of the substrate, p-Hydroxyphenylpyruvate (HPPA).

• Validation Checkpoint (Self-Validation): Monitor the absorbance continuously at 318 nm (or via a coupled homogentisate assay). A successful run will show a dose-dependent decrease in the rate of HPPA consumption compared to the vehicle control. Calculate the IC₅₀ using non-linear regression analysis.

Comprehensive References

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site Source: Molecules (MDPI) / PubMed Central URL:[Link]

• Synthesis, Structural Characterization and Biological Activity of Novel Cyclohexane-1,3-dione Ligands and Their Metal Complexes Source: Molecules (MDPI) URL:[Link]

• Chemistry of 2-Acylcycloalkane-1,3-diones Source: Chemical Reviews (ACS Publications) URL:[Link]

• β-Triketone Inhibitors of Plant p-Hydroxyphenylpyruvate Dioxygenase: Modeling and Comparative Molecular Field Analysis of Their Interactions Source: Journal of Agricultural and Food Chemistry (ACS Publications) URL:[Link]

• 2-Methoxycyclohexane-1,3-dione | C7H10O3 | CID 10953613 (Structural Analog Data) Source: PubChem (National Institutes of Health) URL:[Link]

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• 5. researchgate.net [researchgate.net]

The Triketone Scaffold: Application Notes and Protocols for the Development of HPPD-Inhibiting Herbicides Utilizing 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

These application notes provide a comprehensive guide for researchers, scientists, and professionals engaged in the development of novel herbicides targeting the 4-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme. The focus is on the versatile triketone scaffold, specifically 2-(2-methoxyacetyl)cyclohexane-1,3-dione, a representative member of a class of potent bleaching herbicides. This document delves into the mechanism of action, provides detailed protocols for synthesis and biological evaluation, and explores the critical structure-activity relationships that govern the efficacy of these compounds.

The Scientific Foundation: Targeting HPPD for Weed Management

The journey of triketone herbicides began with a key observation of allelopathy, where the bottlebrush tree (Callistemon citrinus) was found to suppress the growth of nearby weeds[1][2]. The responsible natural product, leptospermone, became the inspiration for a new class of synthetic herbicides[1][2]. These compounds, including the highly successful mesotrione, target a crucial enzyme in plant metabolism: 4-hydroxyphenylpyruvate dioxygenase (HPPD)[1][3][4].

HPPD is a non-heme Fe(II)-dependent oxygenase that plays a vital role in the catabolism of tyrosine[3][5]. In plants, the enzyme catalyzes the conversion of 4-hydroxyphenylpyruvate (HPPA) to homogentisate (HGA)[3][4][6]. HGA is an essential precursor for the biosynthesis of plastoquinone and tocopherols (Vitamin E)[3][4][7]. The inhibition of HPPD triggers a cascade of events within the plant:

• Plastoquinone Depletion: Plastoquinone is a critical cofactor for the enzyme phytoene desaturase (PDS) in the carotenoid biosynthesis pathway[3][7].

• Cessation of Carotenoid Synthesis: Without sufficient plastoquinone, the production of carotenoids comes to a halt[3].

• Chlorophyll Photo-oxidation: Carotenoids are responsible for protecting chlorophyll from damage by sunlight. Their absence leads to the rapid degradation of chlorophyll, resulting in the characteristic bleaching or whitening of new plant tissues[3][8].

• Plant Death: The loss of chlorophyll and the disruption of other vital processes ultimately lead to the death of the weed[3][9].

This unique mode of action makes HPPD a highly attractive target for herbicide development, particularly for managing weeds that have developed resistance to other herbicide classes[9][10].

Mechanism of HPPD Inhibition by Triketone Herbicides

Caption: Inhibition of the HPPD enzyme by triketone herbicides disrupts the carotenoid biosynthesis pathway, leading to bleaching and plant death.

Synthesis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: A Step-by-Step Protocol

The synthesis of 2-acyl-cyclohexane-1,3-diones is typically achieved through the C-acylation of 1,3-cyclohexanedione[11]. The following protocol details a robust method for the synthesis of the title compound.

Materials and Reagents:

• 1,3-Cyclohexanedione

• Methoxyacetic acid

• Dicyclohexylcarbodiimide (DCC)

• Triethylamine (TEA)

• 4-Dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium bicarbonate solution

• Brine (saturated NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexane and Ethyl Acetate for chromatography

Protocol:

• Reaction Setup: In a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar and under an inert atmosphere (e.g., nitrogen or argon), dissolve 1,3-cyclohexanedione (1.0 eq) in anhydrous dichloromethane.

• Addition of Reagents: To the stirred solution, add methoxyacetic acid (1.0 eq), dicyclohexylcarbodiimide (DCC, 1.2 eq), triethylamine (TEA, 1.2 eq), and a catalytic amount of 4-dimethylaminopyridine (DMAP, 0.1 eq)[11][12].

• Reaction: Allow the reaction mixture to stir at room temperature for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up:

  • After 24 hours, dilute the reaction mixture with dichloromethane.

  • Filter the mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

  • Transfer the filtrate to a separatory funnel and wash with 1 M HCl (2 x 20 mL)[11][12].

  • Wash the organic layer with saturated sodium bicarbonate solution (1 x 20 mL) and then with brine (1 x 20 mL).

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography using a suitable gradient of hexane and ethyl acetate as the eluent to yield the pure 2-(2-methoxyacetyl)cyclohexane-1,3-dione.

General Workflow for Synthesis and Purification

Caption: A typical workflow for the synthesis and purification of 2-acyl-cyclohexane-1,3-diones.

In Vitro Evaluation: HPPD Enzyme Inhibition Assay

Determining the inhibitory potential of synthesized compounds against the target enzyme is a critical step in the development process. The following protocol describes a coupled enzyme assay to measure the inhibition of HPPD.

Principle:

The activity of HPPD is monitored by coupling the production of homogentisate to its subsequent oxidation by homogentisate 1,2-dioxygenase (HGD). The opening of the aromatic ring of homogentisate by HGD produces maleylacetoacetate, which can be detected spectrophotometrically at 318 nm[6][13]. The rate of increase in absorbance at this wavelength is directly proportional to the HPPD activity.

Materials and Reagents:

• Recombinant HPPD enzyme (e.g., from Arabidopsis thaliana)

• Recombinant HGD enzyme

• 4-Hydroxyphenylpyruvic acid (HPPA), substrate

• Sodium ascorbate

• Iron(II) sulfate (FeSO₄)

• HEPES buffer (pH 7.0)

• Test compound (e.g., 2-(2-methoxyacetyl)cyclohexane-1,3-dione) dissolved in a suitable solvent (e.g., DMSO)

• 96-well UV-transparent microplates

• Microplate spectrophotometer

Protocol:

• Preparation of Reagents: Prepare stock solutions of all reagents in the appropriate buffer. The final concentrations in the assay will need to be optimized, but typical ranges are:

  • HEPES buffer: 20 mM, pH 7.0

  • FeSO₄: 0.1 mM

  • Sodium ascorbate: 2 mM

  • HPPA: Variable concentrations for determining Km and Ki, or a fixed concentration (e.g., near the Km value) for single-point inhibition screening.

  • HPPD and HGD: Concentrations should be optimized to provide a linear reaction rate for at least 10-15 minutes.

• Assay Setup:

  • In a 96-well plate, add the assay buffer, FeSO₄, sodium ascorbate, HGD, and varying concentrations of the test compound (or solvent for control wells).

  • Add the HPPD enzyme to all wells except for the blank.

  • Pre-incubate the plate at a constant temperature (e.g., 25°C or 30°C) for 5-10 minutes.

• Initiation of Reaction: Initiate the reaction by adding the substrate (HPPA) to all wells.

• Data Acquisition: Immediately begin monitoring the increase in absorbance at 318 nm every 30 seconds for 15-20 minutes using a microplate reader[6].

• Data Analysis:

  • Calculate the initial reaction rates (V₀) from the linear portion of the absorbance vs. time curves.

  • Determine the percent inhibition for each concentration of the test compound relative to the control (no inhibitor).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to calculate the IC₅₀ value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Whole-Plant Bioassay for Herbicidal Efficacy and Crop Selectivity

While in vitro assays are crucial for determining target-site activity, whole-plant bioassays are essential for evaluating the overall herbicidal performance and selectivity of a compound under more realistic conditions[14][15][16].

Materials and Equipment:

• Seeds of target weed species (e.g., Amaranthus retroflexus, Abutilon theophrasti) and a representative crop species (e.g., maize, Zea mays).

• Pots or trays filled with a suitable soil or potting mix.

• Growth chamber or greenhouse with controlled temperature, humidity, and lighting.

• Test compound formulated for application (e.g., as an emulsifiable concentrate or wettable powder).

• Laboratory track sprayer for uniform application.

• Untreated control and a commercial standard herbicide for comparison.

Protocol:

• Plant Propagation:

  • Sow seeds of the weed and crop species in pots.

  • Grow the plants in a controlled environment until they reach the desired growth stage for application (e.g., 3-4 leaf stage)[17].

• Herbicide Application:

  • Prepare a range of concentrations of the test compound, including a proposed use rate and a 2x rate to assess crop safety[9].

  • Apply the herbicide formulations uniformly to the plants using a laboratory track sprayer. Include an untreated control and a commercial standard in the experimental design[9].

  • Use a randomized complete block design with at least three to four replications[9].

• Evaluation:

  • Return the treated plants to the growth chamber or greenhouse.

  • Visually assess the plants for phytotoxicity at regular intervals (e.g., 7, 14, and 21 days after treatment)[9].

  • Use a rating scale (e.g., 0% = no injury, 100% = complete plant death) to quantify the herbicidal effect on weeds and any injury to the crop[9].

  • At the end of the experiment, harvest the above-ground biomass of the plants, dry it in an oven, and weigh it to obtain a quantitative measure of growth inhibition.

• Data Analysis:

  • Analyze the visual assessment data and biomass data to determine the dose-response relationship for each species.

  • Calculate the GR₅₀ value (the dose required to cause a 50% reduction in growth) for both the weed and crop species to determine the selectivity index.

Structure-Activity Relationships (SAR) of Triketone HPPD Inhibitors

The development of potent and selective HPPD inhibitors relies on a thorough understanding of the relationship between chemical structure and biological activity. For the triketone class, several key structural features have been identified:

• The Triketone Moiety: The 1,3-dione on the cyclohexane ring is essential for activity. In its enol tautomeric form, it acts as a bidentate ligand, chelating the Fe(II) ion in the active site of the HPPD enzyme[5][10][18]. This interaction is a primary driver of the tight binding and potent inhibition.

• The Acyl Group: The nature of the 2-acyl group significantly influences the potency of the inhibitor. For benzoyl derivatives like mesotrione, electron-withdrawing substituents on the aromatic ring, particularly at the ortho and para positions, generally enhance activity[19]. This is thought to increase the acidity of the triketone system, promoting the enol form required for metal chelation.

• The Methoxyacetyl Group: In the case of 2-(2-methoxyacetyl)cyclohexane-1,3-dione, the methoxyacetyl side chain provides a balance of lipophilicity and polarity that can influence the compound's uptake, translocation within the plant, and interaction with the enzyme's active site. Further optimization of this side chain can lead to improved herbicidal profiles. For instance, studies on similar 2-acyl-cyclohexane-1,3-diones have shown that the length of an alkyl side chain can be optimized for maximal inhibitory activity, with a C11 alkyl chain being particularly effective in one study[20][21].

Key Structural Features for HPPD Inhibition

Caption: The 1,3-dione moiety is critical for enzyme inhibition, while the 2-acyl group modulates the overall herbicidal properties.

Concluding Remarks

The 2-acyl-cyclohexane-1,3-dione scaffold, exemplified by 2-(2-methoxyacetyl)cyclohexane-1,3-dione, represents a fertile ground for the discovery and development of novel HPPD-inhibiting herbicides. By leveraging the foundational understanding of the mechanism of action and the structure-activity relationships, and by employing the robust synthetic and bioassay protocols outlined in these notes, researchers can effectively design, synthesize, and evaluate new candidate molecules. This systematic approach is paramount to developing next-generation weed management solutions that are both effective and selective, addressing the ongoing challenges of weed resistance in modern agriculture.

References

• Benchchem. (n.d.). Comparative Guide to the Synthesis and Biological Evaluation of 2-Acyl-cyclohexane-1,3-diones and Alternatives.

• Wikipedia. (2024). Mesotrione. Retrieved from [Link]

• Lee, D. L., et al. (2002). Mode of Action of 4-hydroxyphenylpyruvate Dioxygenase Inhibition by Triketone-Type Inhibitors. PubMed. Retrieved from [Link]

• Lee, D. L., Knudsen, C. G., et al. (1998). The structure-activity relationships of the triketone class of HPPD herbicides. Pesticide Science, 54(4), 377–384. Retrieved from [Link]

• Semantic Scholar. (1998). The structure–activity relationships of the triketone class of HPPD herbicides†. Retrieved from [Link]

• Cantrell, C. L., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Herbicidal Activity of Triketone-Aminopyridines as Potent p-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Mesotrione – Knowledge and References. Retrieved from [Link]

• Burgos, N. R., et al. (2015). Whole-Plant and Seed Bioassays for Resistance Confirmation. Cambridge University Press. Retrieved from [Link]

• ResearchGate. (2018). Synthesis of kairomones and their analogs from 2-acylcyclohexane-1,3-diones with an unsaturated acyl side chain. Retrieved from [Link]

• ACS Publications. (2002). Mode of Action of 4-Hydroxyphenylpyruvate Dioxygenase Inhibition by Triketone-type Inhibitors. Retrieved from [Link]

• Cambridge University Press. (2017). The discovery and structural requirements of inhibitors of p-hydroxyphenylpyruvate dioxygenase. Retrieved from [Link]

• Cambridge University Press. (2017). Whole-Plant and Seed Bioassays for Resistance Confirmation. Retrieved from [Link]

• Hep Journals. (2021). DISCOVERY OF TRIKETONE-QUINOXALINE HYBRIDS AS POTENT HPPD INHIBITORS USING STRUCTURE-BASED DRUG DESIGN. Retrieved from [Link]

• ResearchGate. (2022). (PDF) Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Retrieved from [Link]

• ResearchGate. (2026). (PDF) Whole-Plant and Seed Bioassays for Resistance Confirmation. Retrieved from [Link]

• Taylor & Francis Online. (2023). Study of two combined series of triketones with HPPD inhibitory activity by molecular modelling. Retrieved from [Link]

• PMC. (n.d.). First Clarification of the Mechanism of Action of the Apple Glycosyltransferase MdUGT91AJ2 Involved in the Detoxification Metabolism of the Triketone Herbicide Sulcotrione. Retrieved from [Link]

• WSU Extension. (2023). Step-By-Step Guide for Conducting a Bioassay to Assess Herbicide Carryover Risk. Retrieved from [Link]

• Frontiers. (2025). Optimizing the thermostability of triketone dioxygenase for engineering tolerance to mesotrione herbicide in soybean and cotton. Retrieved from [Link]

• NC State Extension Publications. (2016). Conducting a Bioassay For Herbicide Residues. Retrieved from [Link]

• Frontiers. (2018). Combination of Virtual Screening Protocol by in Silico toward the Discovery of Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors. Retrieved from [Link]

• Datapdf.com. (n.d.). Chemistry of 2-Acylcycloalkane-1,3-diones. Retrieved from [Link]

• ResearchGate. (n.d.). Computational protocol of discovering new HPPD inhibitors. Retrieved from [Link]

• Chemical Science Review and Letters. (n.d.). Synthesis of new cyclo-hexane-1,3-dione derivatives by simple methods and their herbicidal activity. Retrieved from [Link]

• Beilstein Journal of Organic Chemistry. (2020). Synthesis and herbicidal activities of aryloxyacetic acid derivatives as HPPD inhibitors. Retrieved from [Link]

• CropLife Europe. (2023). Species differences and human relevance of the toxicity of 4‑hydroxyphenylpyruvate dioxygenase (HPPD) inhibitors and a n. Retrieved from [Link]

• PMC. (n.d.). Crystal Structure of 4-Hydroxyphenylpyruvate Dioxygenase in Complex with Substrate Reveals a New Starting Point for Herbicide Discovery. Retrieved from [Link]

• PMC. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Retrieved from [Link]

• ACS Publications. (2024). Discovery of Triketone–Indazolones as Novel 4-Hydroxyphenylpyruvate Dioxygenase Inhibiting-Based Herbicides. Retrieved from [Link]

• European Publication Server. (n.d.). Cyclohexane-1,3-dione derivatives, compositions containing them, processes for making them, and their use as herbicides and plan. Retrieved from [Link]

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Application Notes &amp; Protocols: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione as a Versatile Intermediate in Catalytic Synthesis

Abstract: This document provides a detailed technical guide for researchers, chemists, and drug development professionals on the synthesis and catalytic applications of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. This β-triketone serves as a highly versatile and reactive intermediate in modern organic synthesis. Its unique structural feature, a fully enolized 1,3-dione moiety coupled with an acyl side chain, makes it a powerful building block for constructing complex molecular architectures.[1] We will explore its synthesis, its pivotal role in catalyzed multi-component reactions for heterocycle synthesis, and its utility in selective catalytic hydrogenation. The protocols herein are designed to be robust and self-validating, with an emphasis on the mechanistic rationale behind experimental choices, empowering scientists to adapt and innovate upon these methodologies.

Synthesis of the Intermediate: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

The first critical step is the reliable synthesis of the title intermediate. While several methods exist for the acylation of 1,3-diones, including Lewis acid-catalyzed rearrangements of enol esters[1][2], we present a direct and mild approach using a carbodiimide-mediated coupling. This method avoids harsh acidic conditions that could lead to side reactions and is suitable for a broad range of substrates.

Protocol 1.1: DCC-Mediated Synthesis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

This protocol is adapted from established procedures for the synthesis of 2-acyl-cyclohexane-1,3-diones.[3]

Causality Behind Experimental Choices:

• DCC/DMAP System: Dicyclohexylcarbodiimide (DCC) is a classic coupling agent that activates the carboxylic acid (methoxyacetic acid) for nucleophilic attack. 4-Dimethylaminopyridine (DMAP) serves as a nucleophilic catalyst, significantly accelerating the acylation of the 1,3-dione.

• Solvent: Anhydrous dichloromethane (DCM) is used as it is a non-protic solvent that effectively dissolves the reactants without participating in the reaction.

• Workup: The workup is designed to remove the dicyclohexylurea (DCU) byproduct, which is insoluble in most organic solvents, and any unreacted starting materials. Acidic and basic washes ensure complete removal of DMAP and any remaining methoxyacetic acid.

Materials:

• Cyclohexane-1,3-dione (1.0 eq)

• Methoxyacetic acid (1.0 eq)

• Dicyclohexylcarbodiimide (DCC) (1.2 eq)

• 4-Dimethylaminopyridine (DMAP) (0.1 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M Hydrochloric Acid (HCl)

• Saturated Sodium Bicarbonate (NaHCO₃) solution

• Brine (Saturated NaCl solution)

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

• Silica Gel for column chromatography

• Solvents for chromatography (e.g., Hexanes/Ethyl Acetate mixture)

Step-by-Step Procedure:

• Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (N₂ or Ar), add cyclohexane-1,3-dione (1.0 eq), methoxyacetic acid (1.0 eq), and DMAP (0.1 eq). Dissolve the components in anhydrous DCM.

• Reagent Addition: Cool the flask to 0 °C in an ice bath. In a separate flask, dissolve DCC (1.2 eq) in a minimal amount of anhydrous DCM. Add this DCC solution dropwise to the reaction mixture over 15-20 minutes.

• Reaction: Allow the reaction to warm to room temperature and stir for 24 hours.[3] Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Workup - DCU Removal: Upon completion, a white precipitate (DCU byproduct) will have formed. Cool the mixture in an ice bath for 30 minutes to maximize precipitation and filter off the solid DCU through a sintered glass funnel or Celite pad. Wash the solid with a small amount of cold DCM.

• Extraction: Transfer the filtrate to a separatory funnel. Wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).[3]

• Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: The resulting crude residue should be purified by flash column chromatography on silica gel using a hexanes/ethyl acetate gradient to afford the pure 2-(2-methoxyacetyl)cyclohexane-1,3-dione.[3]

Characterization: The final product should be characterized by ¹H NMR, ¹³C NMR, and mass spectrometry to confirm its structure and purity. The compound will exist predominantly as its enol tautomer.

Caption: Workflow for the synthesis of the target intermediate.

Physicochemical Properties and Inherent Reactivity

2-Acylcyclohexane-1,3-diones are not simple triketones; they exist almost exclusively in their enol forms. This keto-enol tautomerism is the cornerstone of their reactivity, rendering the α-proton highly acidic and making the molecule a potent carbon nucleophile.

Caption: Keto-enol tautomerism in 2-acylcyclohexane-1,3-diones.

This enolic character is fundamental to the molecule's role as an intermediate. It readily participates as the nucleophilic component in a variety of C-C bond-forming reactions, including Michael additions, Knoevenagel condensations, and various multi-component reactions (MCRs) to form complex heterocyclic systems.[4][5]

Application in Catalytic Heterocycle Synthesis: Multi-Component Reactions (MCRs)

MCRs are powerful tools in drug discovery and materials science, allowing for the rapid construction of complex molecules from simple precursors in a single step. Cyclohexane-1,3-dione and its derivatives are cornerstone reactants in this field.[4][6][7]

Protocol 3.1: Organocatalytic Synthesis of a Fused Acridine-1,8-dione Derivative

This protocol demonstrates the use of 2-(2-methoxyacetyl)cyclohexane-1,3-dione in a three-component reaction to synthesize a functionalized acridinedione, a scaffold with known biological activities.[4]

Causality Behind Experimental Choices:

• Catalyst: Piperidine is a mild organic base that effectively catalyzes both the initial Knoevenagel condensation between the aldehyde and one equivalent of the dione, and the subsequent Michael addition of the second dione equivalent.

• Solvent: Ethanol is an ideal solvent as it is polar enough to dissolve the reactants and the catalyst, is environmentally benign, and allows for easy product precipitation upon cooling.

• Reaction Conditions: Refluxing provides the necessary thermal energy to overcome the activation barriers for the multiple steps in the cascade reaction.

Materials:

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (2.0 eq)

• Aromatic Aldehyde (e.g., Benzaldehyde) (1.0 eq)

• Ammonium Acetate (as an ammonia source) (1.5 eq)

• Piperidine (0.2 eq, catalyst)

• Ethanol (solvent)

Step-by-Step Procedure:

• Reaction Setup: In a round-bottom flask equipped with a reflux condenser, combine 2-(2-methoxyacetyl)cyclohexane-1,3-dione (2.0 eq), the aromatic aldehyde (1.0 eq), and ammonium acetate (1.5 eq) in ethanol.

• Catalyst Addition: Add piperidine (0.2 eq) to the mixture.

• Reaction: Heat the mixture to reflux and maintain for 4-6 hours. Monitor the reaction by TLC.

• Product Isolation: Upon completion, cool the reaction mixture to room temperature, and then further cool in an ice bath for 1 hour. The product will often precipitate from the solution.

• Purification: Collect the solid product by vacuum filtration. Wash the solid with cold ethanol to remove any residual starting materials or catalyst. If necessary, the product can be further purified by recrystallization from ethanol or an appropriate solvent system.

Expected Outcome: This reaction cascade assembles a complex heterocyclic core in a single, atom-economical step, showcasing the power of using the title dione as a reactive intermediate.

Caption: Mechanistic pathway for the MCR synthesis of acridinediones.

Application in Catalytic Reduction

The carbonyl groups of the cyclohexane-1,3-dione core can be selectively reduced to the corresponding diols, which are valuable building blocks for polymers and other fine chemicals.[8][9] Heterogeneous catalysis is the preferred method for this transformation due to its scalability and ease of catalyst removal.[8][9]

Protocol 4.1: Heterogeneous Catalytic Hydrogenation to Cyclohexane-1,3-diol Derivative

This protocol details the reduction of the dione moiety using a ruthenium-on-carbon (Ru/C) catalyst under hydrogen pressure.

Causality Behind Experimental Choices:

• Catalyst: Ru/C is a robust and highly active catalyst for the hydrogenation of ketones.[9] It offers good selectivity for carbonyl reduction over other functional groups that may be present. Raney Nickel is another effective, albeit sometimes more pyrophoric, alternative.[10]

• Solvent: Tetrahydrofuran (THF) is often used as it is a good solvent for the substrate and is stable under hydrogenation conditions.[9]

• Pressure & Temperature: Elevated hydrogen pressure and temperature increase the reaction rate, ensuring complete conversion in a reasonable timeframe.[8]

Materials:

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (1.0 eq)

• 5% Ruthenium on Carbon (Ru/C) (5-10 wt%)

• Tetrahydrofuran (THF), anhydrous

• Pressurized hydrogenation vessel (e.g., Parr hydrogenator)

• Hydrogen gas (H₂)

• Celite or another filter aid

Step-by-Step Procedure:

• Vessel Preparation: Add the 2-(2-methoxyacetyl)cyclohexane-1,3-dione substrate and THF to the hydrogenation vessel.

• Catalyst Addition: Under a stream of inert gas (to prevent ignition of the dry catalyst), carefully add the 5% Ru/C catalyst.

• Sealing and Purging: Seal the vessel securely. Purge the vessel with H₂ gas several times (e.g., pressurize to 5 bar, then vent, repeat 3-5 times) to remove all air.

• Reaction: Pressurize the vessel to the desired pressure (e.g., 50 bar) with H₂. Heat the reaction to the target temperature (e.g., 100-160 °C) with vigorous stirring.[9]

• Monitoring: Monitor the reaction by observing the pressure drop in the H₂ tank. The reaction is complete when H₂ uptake ceases.

• Workup: Cool the vessel to room temperature and carefully vent the excess H₂ pressure. Purge the vessel with an inert gas.

• Catalyst Removal: Filter the reaction mixture through a pad of Celite to remove the heterogeneous catalyst. Wash the Celite pad with additional THF.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude diol product, which can be purified by chromatography or recrystallization if necessary.

Data Presentation: Catalytic Hydrogenation of Cyclic 1,3-Diones

Substrate	Catalyst	H₂ Pressure (bar)	Temp (°C)	Solvent	Yield (%)	Reference
Cyclopentane-1,3-dione	Ru/C	50	160	THF	78	[8][9]
1,3-Cyclohexanedione	Raney Ni	1.0 MPa	50	Methanol	60 (as diamine)	[10]
Cyclopentane-1,3-dione	Knölker-type Iron Catalyst	50	100	Toluene	>99	[11]

Biological Relevance: A Note on HPPD Inhibition

Derivatives of 2-acyl-cyclohexane-1,3-dione are of significant interest in the agrochemical industry as potent herbicides.[2][12] They function by inhibiting the enzyme p-hydroxyphenylpyruvate dioxygenase (HPPD).[3][12] The 1,3-dione moiety is crucial for this activity, as it chelates the ferrous ion within the enzyme's active site, disrupting a vital biosynthetic pathway in plants and leading to their demise.[2][13] While not a catalytic application of the intermediate itself, understanding this biological target provides critical context for researchers in drug and herbicide development, highlighting the value of the scaffolds that can be synthesized from 2-(2-methoxyacetyl)cyclohexane-1,3-dione.

Compound	Side Chain	IC₅₀ (µM) vs A. thaliana HPPD	Reference
2-undecanoyl-cyclohexane-1,3-dione	C11 Alkyl	0.18 ± 0.02	[3][12]
Sulcotrione (Commercial Herbicide)	-	0.25 ± 0.02	[3][12]

References

• Hydrogenation of Cyclic 1,3-Diones to Their 1,3-Diols Using Heterogeneous Catalysts: Toward a Facile, Robust, Scalable, and Potentially Bio-Based Route. ACS Omega. Available at: [Link]

• Hydrogenation of Cyclic 1,3-Diones to Their 1,3-Diols Using Heterogeneous Catalysts: Toward a Facile, Robust, Scalable, and Potentially Bio-Based Route. PMC. Available at: [Link]

• 1,3-Cyclohexanedione: A Versatile Catalyst with Health and Environmental Considerations. IntechOpen. Available at: [Link]

• Designing a Potential Pathway for the Catalytic Synthesis of 1,3-Cyclohexanediamine. MDPI. Available at: [Link]

• Chemoselective formation of cyclo-aliphatic and cyclo-olefinic 1,3-diols via pressure hydrogenation of potentially biobased platform molecules using Knölker-type catalysts. Dalton Transactions. Available at: [Link]

• Chemistry of 2-Acylcycloalkane-1,3-diones. datapdf.com. Available at: [Link]

• Application of Cyclohexane‐1,3‐diones in the Synthesis of Six‐Membered Nitrogen‐Containing Heterocycles. ResearchGate. Available at: [Link]

• Cyclohexane derivatives. Part II. The mechanism of catalytic hydrogenation of cyclic compounds. Journal of the Chemical Society. Available at: [Link]

• Cyclohexane-1,3-dione hydrolase. Wikipedia. Available at: [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. Available at: [Link]

• multi-component reactions of cyclohexan-1,3-dione to synthesize heterocyclic derivatives. Bulletin of the Chemical Society of Ethiopia. Available at: [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. ResearchGate. Available at: [Link]

• Limiting the Loading of Reactant 1,3-Cyclohexanedione Enables the Use of Less Catalyst. PMC. Available at: [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. PMC. Available at: [Link]

• An approach to direct and catalyzed alkylation reaction: Synthesis of N-acyl-1,3-thiazinane-2-thiones and N-acyl-1,3-thiazolidine-2-thiones. Dipòsit Digital de la Universitat de Barcelona. Available at: [Link]

• Multi-component Reactions of Cyclohexan-1,3-diketones to Produce Fused Pyran Derivatives with Antiproliferative Activities. Acta Chimica Slovenica. Available at: [Link]

• Uses of cyclohexane-1,3-dione for the synthesis of 1,2,4-triazine derivatives as anti-proliferative agents and tyrosine kinases inhibitors. PubMed. Available at: [Link]

• (PDF) SYNTHESIS AND CHARACTERIZATION OF CYCLOHEXANE-1,3-DIONE DERIVATIVES AND THEIR IN SILICO AND IN VITRO STUDIES ON ANTIMICROBIAL AND BREAST CANCER ACTIVITY. ResearchGate. Available at: [Link]

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Chromatographic separation methods for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione derivatives

An In-Depth Guide to the Chromatographic Separation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Derivatives

Authored by: A Senior Application Scientist

Introduction: The Significance of 2-Acyl-cyclohexane-1,3-dione Derivatives

The 2-acyl-cyclohexane-1,3-dione scaffold is a privileged structure in medicinal chemistry and agrochemistry. These compounds and their derivatives are recognized for a wide spectrum of biological activities, including potent herbicidal properties through the inhibition of the p-hydroxyphenylpyruvate dioxygenase (HPPD) enzyme.[1][2] In the realm of drug development, they have been investigated as promising therapeutic agents, with some derivatives showing significant tyrosine kinase inhibitory activity and potential applications in treating conditions like non-small-cell lung cancer and amyotrophic lateral sclerosis (ALS).[3][4][5]

The synthetic pathways to these valuable molecules often result in complex mixtures containing starting materials, byproducts, and potentially multiple isomers.[1] A critical challenge in their study and application is the presence of keto-enol tautomerism, a phenomenon inherent to the 1,3-dione moiety.[6] This equilibrium can complicate chromatographic separations, leading to broadened or split peaks. Furthermore, substitutions on the cyclohexane ring can introduce chiral centers, necessitating enantioselective separation, as different enantiomers may exhibit distinct pharmacological and toxicological profiles.[5][7]

This guide provides a comprehensive overview of robust chromatographic methods for the analysis, purification, and separation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and its derivatives. We will delve into the causality behind methodological choices, offering detailed protocols for Thin-Layer Chromatography (TLC), High-Performance Liquid Chromatography (HPLC), and Gas Chromatography (GC) tailored to the unique chemical properties of this compound class.

Foundational Technique: Thin-Layer Chromatography (TLC) for Reaction Monitoring and Method Development

Thin-Layer Chromatography (TLC) is an indispensable, rapid, and cost-effective technique for the qualitative analysis of 2-acyl-cyclohexane-1,3-dione derivatives. Its primary applications in this context are monitoring the progress of a chemical reaction and screening for optimal solvent systems for preparative column chromatography.[8][9] The separation is based on adsorption, where components of the mixture are partitioned between a solid stationary phase (typically silica gel) and a liquid mobile phase.[10]

Causality in TLC:

• Stationary Phase: Pre-coated silica gel plates with a fluorescent indicator (F254) are standard.[1] The polar silica gel interacts most strongly with polar compounds, causing them to move more slowly up the plate.

• Mobile Phase: A mixture of a non-polar solvent (e.g., hexanes) and a moderately polar solvent (e.g., ethyl acetate) is common.[9] The overall polarity of the mobile phase is adjusted to achieve optimal separation (Rf values between 0.2 and 0.8). Increasing the proportion of the more polar solvent (ethyl acetate) will increase the mobile phase's eluotropic strength, causing all spots to move further up the plate.

• Visualization: Since many dione derivatives are not intensely colored, visualization under a UV lamp (254 nm) is the first, non-destructive step.[1] The fluorescent indicator in the silica gel allows UV-absorbing compounds to appear as dark spots. Further visualization can be achieved using chemical stains like potassium permanganate or iodine, which react with the compounds to produce colored spots.

Experimental Protocol: Monitoring the Synthesis of a Dione Derivative

• Plate Preparation: Using a pencil, lightly draw an origin line about 1 cm from the bottom of a silica gel TLC plate.[11] Do not use a pen, as the ink will chromatograph. Mark lanes for the starting material, a co-spot (starting material and reaction mixture), and the reaction mixture at various time points.

• Sample Application: Dissolve a tiny amount of your solid samples or take a micro-aliquot of your liquid samples in a volatile solvent like ethyl acetate or dichloromethane.[11] Using a capillary tube, carefully spot the dissolved samples onto the marked origins. Keep the spots small (1-2 mm diameter) for better resolution.

• Development: Place the prepared TLC plate in a developing chamber containing the chosen mobile phase (e.g., 4:1 Hexane:Ethyl Acetate).[11] Ensure the solvent level is below the origin line. Cover the chamber to maintain a saturated atmosphere, which ensures uniform solvent migration. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualization & Analysis: Remove the plate and immediately mark the solvent front with a pencil. Allow the plate to dry completely. Visualize the spots under a UV lamp. Circle the spots with a pencil. The reaction is considered complete when the spot corresponding to the starting material has disappeared from the reaction mixture lane.

Workflow for TLC Analysis

Caption: Workflow for TLC analysis of a dione derivative synthesis.

High-Resolution Analysis & Purification: High-Performance Liquid Chromatography (HPLC)

HPLC is the cornerstone for both the quantitative analysis and preparative purification of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione derivatives. The choice between reversed-phase, normal-phase, and chiral modes depends on the specific analytical goal.

Reversed-Phase HPLC (RP-HPLC): The Workhorse Method

RP-HPLC is the most common HPLC mode for analyzing moderately polar compounds like cyclohexane-1,3-dione derivatives.[7][12] The separation mechanism involves partitioning the analyte between a non-polar stationary phase (e.g., octadecylsilane, C18) and a polar mobile phase (e.g., water/acetonitrile or water/methanol).[13]

The Keto-Enol Tautomerism Challenge: 2-Acyl-1,3-diones exist in a pH-dependent equilibrium between their keto and enol forms.[6] In solution, this can lead to peak distortion or multiple peaks for a single compound.[14] To overcome this, the mobile phase is typically acidified with a small amount of formic acid or phosphoric acid (0.1%).[12] This suppresses the ionization of the enol form, pushing the equilibrium to favor one dominant species and resulting in sharper, more symmetrical peaks. For mass spectrometry (MS) applications, formic acid is preferred over non-volatile phosphoric acid.[12]

• Sample Preparation: Accurately weigh and dissolve the sample in the mobile phase or a compatible solvent (e.g., acetonitrile) to a concentration of approximately 0.5-1.0 mg/mL. Filter the solution through a 0.45 µm syringe filter to remove any particulate matter that could damage the column.[7]

• Column & Mobile Phase:

  • Column: C18, 250 x 4.6 mm, 5 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

• Instrumental Conditions:

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Column Temperature: 30 °C.

  • Detection: UV at 260 nm (Note: The optimal wavelength should be determined from a UV scan of the analyte).[15]

  • Gradient: Start with a higher percentage of Mobile Phase A and gradually increase the percentage of Mobile Phase B to elute more non-polar compounds. A typical gradient might be: 70% A to 30% A over 20 minutes.

• Data Analysis: Integrate the peak areas to determine the relative purity of the main compound and identify any impurities.

Parameter	Typical Value/Condition	Rationale
Stationary Phase	C18 or C8	Provides hydrophobic interactions for retaining moderately polar analytes.
Mobile Phase	Acetonitrile/Water or Methanol/Water	Common solvents for RP-HPLC, offering good solvating power and UV transparency.
Modifier	0.1% Formic Acid or Phosphoric Acid	Improves peak shape by suppressing silanol activity and controlling tautomeric equilibrium.[12]
Flow Rate	0.8 - 1.5 mL/min (for 4.6 mm ID)	Balances analysis time with separation efficiency.
Temperature	25 - 40 °C	Affects viscosity and can improve peak shape and selectivity.
Detection	UV (254-280 nm) or DAD	The dione chromophore typically absorbs in this UV range.[1]

Normal-Phase HPLC (NP-HPLC): An Alternative for Isomer Separation

While less common, Normal-Phase HPLC can be a powerful tool for separating isomers of dione derivatives that are difficult to resolve by RP-HPLC.[16] In this mode, a polar stationary phase (like silica or cyano-propyl) is used with a non-polar mobile phase (e.g., hexane/isopropanol). This technique is particularly effective for compounds that are not readily soluble in the aqueous mobile phases used in RP-HPLC.[16]

Causality in NP-HPLC: The separation is governed by adsorption interactions between the polar functional groups of the analyte and the active sites on the stationary phase. Subtle differences in the spatial arrangement of polar groups in isomers can lead to significant differences in retention, providing excellent selectivity.[16] Cyano-bonded phases are often preferred for gradient elution in normal-phase mode as they equilibrate more quickly than bare silica.[16]

Chiral HPLC: Resolving Enantiomers

For dione derivatives that are chiral, separating the enantiomers is often a regulatory and scientific necessity.[17] Chiral HPLC is the most effective method for this purpose. The technique relies on a Chiral Stationary Phase (CSP) that creates a diastereomeric interaction with the enantiomers, leading to different retention times.[17][18]

The Empirical Nature of Chiral Method Development: Unlike achiral chromatography, predicting the best CSP for a given racemate is challenging. Method development is therefore an empirical process that involves screening a variety of chiral columns with different mobile phases.[18] Polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are the most widely used and are often successful in resolving a broad range of compounds.[19][20]

• Achiral Purity Check: First, confirm the chemical purity of your sample using an achiral method (like the RP-HPLC protocol above). It is essential to ensure that you are attempting to separate enantiomers, not impurities.[18]

• Column Screening: Screen the racemic sample on a set of 3-4 different polysaccharide-based chiral columns (e.g., Chiralcel OD, Chiralpak AD, Chiralpak IC).

• Mobile Phase Screening: For each column, test a series of mobile phases, typically starting with non-polar systems.

  • Normal Phase Solvents: Hexane/Isopropanol (IPA), Hexane/Ethanol. The alcohol acts as a polar modifier.[19]

  • Polar Organic Solvents: Acetonitrile or Methanol.

• Optimization: Once partial separation is observed on a particular column/mobile phase combination, optimize the separation by:

  • Adjusting the ratio of the mobile phase components (e.g., changing the percentage of IPA in hexane).

  • Changing the alcohol modifier (e.g., switching from IPA to ethanol).

  • Lowering the column temperature to enhance resolution.

  • Reducing the flow rate.

Caption: A systematic workflow for chiral method development.

Gas Chromatography (GC) for Volatile Derivatives

Gas Chromatography (GC) is a viable technique for the analysis of 2-acyl-cyclohexane-1,3-dione derivatives, provided they are sufficiently volatile and thermally stable.[21] For less volatile or thermally labile compounds, derivatization to form more stable analogues, such as trimethylsilyl (TMS) ethers, may be necessary to prevent degradation in the hot injector.[22]

Principle of Separation:

In GC, a gaseous mobile phase (carrier gas, e.g., helium or nitrogen) transports the vaporized sample through a capillary column containing the stationary phase. Separation occurs based on the compound's boiling point and its specific interactions with the stationary phase.[10] A Flame Ionization Detector (FID) is commonly used and provides excellent sensitivity for organic compounds.[21]

General Protocol: GC-FID Analysis

• Derivatization (if required): React the dione derivative with a silylating agent (e.g., BSTFA) to convert the enolic hydroxyl group into a TMS ether. This increases volatility and thermal stability.

• Instrumental Conditions:

  • Column: A mid-polarity capillary column (e.g., 5% Phenyl Polysiloxane), 30 m x 0.25 mm ID, 0.25 µm film thickness.

  • Carrier Gas: Helium at a constant flow rate.

  • Injector Temperature: 250 °C.

  • Detector Temperature (FID): 280 °C.

  • Oven Program: Start at a lower temperature (e.g., 100 °C), hold for 2 minutes, then ramp the temperature at 10 °C/min to a final temperature of 250 °C. Temperature programming is crucial for separating compounds with a range of boiling points.

• Sample Injection: Inject a small volume (1 µL) of the sample solution (dissolved in a volatile organic solvent) into the GC.

• Data Analysis: Identify peaks based on their retention times and quantify them based on their peak areas.

Integrated Chromatographic Workflow in Synthesis

In a typical drug discovery or process development setting, these chromatographic techniques are used in a complementary fashion. The journey from crude reaction product to a highly pure, well-characterized compound follows a logical progression.

Caption: Integrated workflow from synthesis to final compound analysis.

References

• Separation of 1,3-Cyclohexanedione on Newcrom R1 HPLC column. (2018, February 17). SIELC Technologies.
• Using thin-layer chromatography to investigate the reactions. Royal Society of Chemistry.
• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. (2022, August 31). MDPI.
• Analysis of keto-enol tautomers of curcumin by liquid chromatography/mass spectrometry.
• Normal Phase HPLC Columns. Thermo Fisher Scientific - ES.
• Application Notes and Protocols for the HPLC Separation of Cyclohexanone Isomers. Benchchem.
• Application Notes and Protocols for Intramolecular Reactions of Diones. Benchchem.
• Monitoring Reactions by TLC.
• Donegatti, T. A., Lobato, A., Gonçalves, L. M., & Pereira, E. A. (2019). Cyclohexane-1,3-dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection. Electrophoresis, 40(22), 2929-2935.
• Cyclohexane-1,3-dione | Drug Intermedi
• How to separate isomers by Normal phase HPLC? (2019, August 7).
• Keto-enol tautomerism. (2007, March 9).
• Topics in Liquid Chromatography: Part 1. Designing a Reversed-Phase Column for Polar Compound Retention.
• HPLC separation of enantiomers using chiral stationary phases. (2007, July 23). Česká a slovenská farmacie.
• Analysis of Cyclohexane by Gas Chromatography (Effective Carbon Number). (2013, July 15).
• Development of analytical methods for the analysis of selected -agonists, stilbenes and resorcyclic acid lactones in biological m
• CHIRAL SEPARATION METHODS FOR PHARMACEUTICAL AND BIOTECHNOLOGICAL PRODUCTS.
• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. (2022, August 31). PMC - NIH.
• Daoui O, et al. (2023). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. ACS Omega, 8(4), 4294-4319.
• Chiral cyclohexane 1,3-diones as inhibitors of mutant SOD1-dependent protein aggregation for the tre
• Chromatography – Separation Tool in Bioanalysis.
• Chiral HPLC Separ

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Application Notes and Protocols for In Vitro Enzyme Inhibition Assays Utilizing 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive technical guide for utilizing 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in in vitro enzyme inhibition assays. Drawing from established research on related β-dicarbonyl compounds, we focus on the inhibition of 4-hydroxyphenylpyruvate dioxygenase (HPPD), a key enzyme in tyrosine metabolism and a validated target for herbicides and therapeutics.[1][2][3] These application notes offer detailed protocols, the scientific rationale behind experimental design, and methods for data analysis, empowering researchers to effectively characterize the inhibitory potential of this compound.

Introduction: The Scientific Context of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

The cyclohexane-1,3-dione scaffold is a privileged structure in medicinal chemistry, with derivatives demonstrating a wide array of biological activities, including anticancer, antibacterial, and enzyme-inhibitory effects.[4][5][6] The core of this activity often lies in the β-dicarbonyl moiety, which is capable of chelating metal ions essential for the catalytic activity of various enzymes.[7] 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, a member of the 2-acyl-cyclohexane-1,3-dione family, is structurally primed to act as an enzyme inhibitor.

Extensive research has identified 4-hydroxyphenylpyruvate dioxygenase (HPPD) as a primary target for this class of compounds.[2][8][9] HPPD is a non-heme iron(II)-dependent oxygenase that catalyzes the conversion of 4-hydroxyphenylpyruvate to homogentisate, a critical step in the catabolism of tyrosine.[1][3] Inhibition of HPPD disrupts this pathway, leading to effects such as the bleaching of plant tissues in herbicidal applications and the potential for therapeutic intervention in diseases like tyrosinemia type I.[1][2][3]

These notes will therefore focus on providing a robust framework for assessing the inhibitory activity of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione against HPPD.

Foundational Knowledge: Understanding Enzyme Inhibition Kinetics

Before proceeding to the experimental protocols, it is crucial to grasp the fundamental parameters used to quantify enzyme inhibition.

• IC50 (Half-maximal inhibitory concentration): This is the concentration of an inhibitor required to reduce the activity of an enzyme by 50% under specific assay conditions.[10][11] It is a practical measure of inhibitor potency. A lower IC50 value indicates a more potent inhibitor.[12]

• Ki (Inhibition constant): This is the dissociation constant of the enzyme-inhibitor complex and represents the true binding affinity of the inhibitor for the enzyme.[11][12] Unlike the IC50, the Ki is an absolute value that is not dependent on substrate concentration.[12] The Cheng-Prusoff equation can be used to calculate Ki from the IC50 value.[12][13]

Experimental Workflow for Inhibitor Characterization

The following diagram illustrates a typical workflow for the in vitro characterization of an enzyme inhibitor like 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

Caption: Workflow for in vitro characterization of an enzyme inhibitor.

Detailed Protocol: Spectrophotometric HPPD Inhibition Assay

This protocol is adapted from established methods for measuring HPPD activity and its inhibition.[3][14] The assay monitors the depletion of the substrate, 4-hydroxyphenylpyruvate (HPP), which can be detected spectrophotometrically.

Materials and Reagents

• Purified HPPD enzyme: (e.g., from Arabidopsis thaliana or rat liver)

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: Stock solution in DMSO.

• 4-hydroxyphenylpyruvate (HPP): Substrate stock solution.

• Assay Buffer: 50 mM HEPES or sodium phosphate buffer, pH 7.5, containing 1 mM ascorbic acid and 10 µM FeSO₄.

  • Scientist's Note: The choice of buffer is critical for metalloenzymes like HPPD.[15][16][17] HEPES is often preferred due to its low metal-binding capacity, ensuring the availability of the essential Fe(II) cofactor.[15][18] Ascorbic acid is included to maintain the iron in its reduced ferrous state.

• Positive Control: A known HPPD inhibitor such as Nitisinone (NTBC) or Sulcotrione.[1][2][19]

• 96-well UV-transparent microplates.

• Microplate spectrophotometer.

Assay Procedure

• Reagent Preparation:

  • Prepare a series of dilutions of the 2-(2-Methoxyacetyl)cyclohexane-1,3-dione stock solution in the assay buffer to create a range of concentrations for the dose-response curve (e.g., 0.1 nM to 100 µM).

  • Ensure the final DMSO concentration in the assay does not exceed 1% to prevent solvent-induced enzyme inhibition.

• Assay Setup (in a 96-well plate):

  • Test wells: Add assay buffer, the diluted inhibitor solution, and the HPPD enzyme solution.

  • Positive control wells: Add assay buffer, the diluted positive control inhibitor, and the HPPD enzyme solution.

  • Negative control (100% activity) wells: Add assay buffer, DMSO (at the same final concentration as the test wells), and the HPPD enzyme solution.

  • Blank (0% activity) wells: Add assay buffer, DMSO, and no enzyme.

• Pre-incubation:

  • Gently mix the contents of the plate.

  • Pre-incubate the plate at a constant temperature (e.g., 25-37°C) for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation:

  • Add the HPP substrate solution to all wells to start the enzymatic reaction.

• Data Acquisition:

  • Immediately begin monitoring the decrease in absorbance at a wavelength where HPP absorbs (e.g., 310 nm).

  • Take kinetic readings every 30-60 seconds for 10-20 minutes.

Data Analysis and IC50 Determination

• Calculate Reaction Rates: Determine the initial reaction velocity (V₀) for each well by calculating the slope of the linear portion of the absorbance vs. time curve.

• Normalize Data:

  • Set the average rate of the negative control (enzyme + DMSO) as 100% activity.

  • Set the average rate of the blank (no enzyme) as 0% activity.

  • Calculate the percent inhibition for each inhibitor concentration: % Inhibition = 100 * (1 - (Rate_inhibitor / Rate_negative_control))

• Generate Dose-Response Curve: Plot the percent inhibition against the logarithm of the inhibitor concentration.

• Calculate IC50: Use a non-linear regression analysis (e.g., sigmoidal dose-response with variable slope) to fit the data and determine the IC50 value.[10][11]

Caption: Graphical representation of an IC50 dose-response curve.

Quantitative Data Summary

The following table provides a template for summarizing the inhibitory potency of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and a positive control against HPPD.

Compound	Target Enzyme	IC50 (nM)	Assay Conditions
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	HPPD	Experimental Value	50 mM HEPES, pH 7.5, 25°C
Nitisinone (Positive Control)	HPPD	~40-173[1][19]	50 mM HEPES, pH 7.5, 25°C
Sulcotrione (Positive Control)	HPPD	~250[8][9]	50 mM HEPES, pH 7.5, 25°C

Troubleshooting and Considerations

• Compound Solubility: Ensure 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is fully dissolved in the stock solution and does not precipitate in the aqueous assay buffer.

• Enzyme Stability: HPPD can be unstable. Prepare fresh enzyme dilutions and keep them on ice. The inclusion of ascorbic acid and Fe(II) in the buffer is crucial for maintaining activity.[14]

• Time-Dependent Inhibition: Some cyclohexane-1,3-dione derivatives are known to be time-dependent, tight-binding inhibitors of HPPD.[1] If initial results are inconsistent, consider varying the pre-incubation time to assess for time-dependent effects.

• Irreversible Inhibition: While many HPPD inhibitors are reversible, it is prudent to consider the possibility of irreversible inhibition. Specialized assays, such as a two-point IC50 method, can help to disambiguate the potency ranking of covalent inhibitors.[20]

Conclusion

2-(2-Methoxyacetyl)cyclohexane-1,3-dione belongs to a class of compounds with established inhibitory activity against 4-hydroxyphenylpyruvate dioxygenase. The protocols and guidelines presented in this document provide a solid foundation for researchers to accurately and reliably determine its inhibitory potency and begin to elucidate its mechanism of action. Rigorous adherence to these methodologies will ensure the generation of high-quality, reproducible data critical for drug discovery and development programs.

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Application Notes and Protocols for the Synthesis of Transition Metal Complexes with 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Introduction: Unveiling the Potential of a Novel Ligand in Coordination Chemistry

The field of coordination chemistry is continually advancing through the design and synthesis of novel ligands that can impart unique electronic and steric properties to metal centers. This guide focuses on a promising, yet underexplored, β-diketonate ligand: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. Its structure, featuring a cyclohexane backbone and a methoxyacetyl substituent, suggests a rich coordination chemistry with the potential for applications in catalysis, materials science, and as precursors for advanced materials.[1][2][3] The presence of the etheric oxygen in the methoxyacetyl group introduces an additional potential coordination site, which could lead to the formation of complexes with interesting structural and reactivity patterns.

This document serves as a comprehensive technical guide for researchers, scientists, and professionals in drug development. It provides a foundational understanding of the coordination chemistry of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and detailed, field-proven protocols for the synthesis and characterization of its transition metal complexes. The methodologies presented herein are grounded in established principles of coordination chemistry and are designed to be both reliable and adaptable.

Coordination Chemistry: The Art of Ligand-Metal Interaction

The 2-(2-Methoxyacetyl)cyclohexane-1,3-dione ligand, like other β-diketones, exists in a tautomeric equilibrium between its keto and enol forms. In the presence of a base, the enol form is readily deprotonated to form a monoanionic, bidentate ligand that chelates to a metal ion through its two oxygen atoms, forming a stable six-membered ring.[3][4] The stability of these complexes is a hallmark of β-diketonate chemistry, often referred to as the "chelate effect."[3]

The cyclohexane ring provides a rigid scaffold, while the 2-(2-methoxyacetyl) substituent can influence the steric and electronic environment of the metal center. The methoxy group, with its electron-donating character, can modulate the electron density at the metal, potentially impacting its catalytic activity or redox properties. Furthermore, the etheric oxygen atom could, under certain conditions, participate in coordination, leading to tridentate binding or the formation of bridged polynuclear complexes.

Experimental Protocols: A Step-by-Step Guide to Synthesis

The following protocols are designed for the synthesis of first-row transition metal complexes with 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. These procedures are based on well-established methods for the synthesis of metal β-diketonate complexes and have been adapted for this specific ligand.[5][6][7]

Protocol 1: Synthesis of Bis[2-(2-methoxyacetyl)cyclohexane-1,3-dionato]copper(II)

This protocol details the synthesis of the copper(II) complex, a common starting point in the exploration of a new ligand's coordination chemistry due to the typically robust nature of Cu(II) complexes.

Materials:

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

• Copper(II) acetate monohydrate [Cu(OAc)₂·H₂O]

• Methanol (reagent grade)

• Deionized water

• Sodium hydroxide (NaOH)

Equipment:

• Round-bottom flasks

• Magnetic stirrer and stir bars

• Reflux condenser

• Büchner funnel and filter paper

• Schlenk line or nitrogen/argon source (optional, for air-sensitive applications)

Procedure:

• Ligand Deprotonation: In a 100 mL round-bottom flask, dissolve 2.0 mmol of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in 30 mL of methanol. To this solution, add a solution of 2.0 mmol of NaOH in 10 mL of methanol dropwise with stirring. The formation of the sodium salt of the ligand should result in a clear solution.

• Complexation: In a separate 50 mL flask, dissolve 1.0 mmol of copper(II) acetate monohydrate in 20 mL of methanol. Gently heat the solution if necessary to achieve complete dissolution.

• Reaction: Slowly add the methanolic solution of the copper(II) salt to the solution of the deprotonated ligand with vigorous stirring. A color change and the formation of a precipitate are expected, indicating the formation of the copper complex.

• Reflux: Attach a reflux condenser to the reaction flask and heat the mixture to reflux for 2 hours to ensure complete reaction.

• Isolation: Allow the reaction mixture to cool to room temperature. Collect the solid product by vacuum filtration using a Büchner funnel.

• Purification: Wash the collected solid with small portions of cold methanol and then with deionized water to remove any unreacted starting materials and inorganic salts.

• Drying: Dry the purified complex in a desiccator under vacuum.

Causality Behind Experimental Choices:

• Base: Sodium hydroxide is used to deprotonate the β-diketone, making it a nucleophilic anion ready to coordinate with the positively charged metal ion.[6]

• Solvent: Methanol is a good solvent for both the ligand and the metal salt, facilitating a homogeneous reaction. Its relatively low boiling point allows for easy removal after the reaction.

• Reflux: Heating under reflux provides the necessary activation energy for the reaction and ensures it goes to completion.[7]

Protocol 2: General Synthesis of M(II) Complexes (M = Ni, Co, Mn, Zn)

This general protocol can be adapted for the synthesis of other divalent first-row transition metal complexes.

Materials:

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

• Metal(II) chloride hydrate (e.g., NiCl₂·6H₂O, CoCl₂·6H₂O, MnCl₂·4H₂O, ZnCl₂)

• Ethanol (reagent grade)

• Triethylamine (Et₃N)

Procedure:

• Ligand Solution: Dissolve 2.0 mmol of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in 40 mL of ethanol in a 100 mL round-bottom flask.

• Addition of Base: Add 2.2 mmol of triethylamine to the ligand solution and stir for 15 minutes. Triethylamine acts as a base to deprotonate the ligand.

• Metal Salt Solution: In a separate flask, dissolve 1.0 mmol of the desired metal(II) chloride hydrate in 20 mL of ethanol.

• Reaction: Add the metal salt solution dropwise to the ligand solution with constant stirring. The formation of a precipitate is expected.

• Reaction Time: Stir the reaction mixture at room temperature for 4-6 hours or gently reflux for 2-3 hours to ensure complete complexation. The optimal reaction time and temperature may vary depending on the metal used.

• Isolation and Purification: Isolate the solid product by vacuum filtration. Wash the product with cold ethanol and then with a small amount of diethyl ether.

• Drying: Dry the complex under vacuum.

Self-Validating System:

The success of the synthesis can be initially gauged by a distinct color change upon addition of the metal salt and the formation of a precipitate. Further validation is achieved through the characterization techniques outlined below. The stoichiometry of 2:1 (ligand:metal) is expected for divalent metal ions forming octahedral or square planar complexes.[5][8]

Characterization of the Transition Metal Complexes

Thorough characterization is essential to confirm the identity and purity of the synthesized complexes. A combination of spectroscopic and analytical techniques should be employed.

Spectroscopic and Analytical Data Summary

Characterization Technique	Expected Observations for M[2-(2-methoxyacetyl)cyclohexane-1,3-dionate]₂
Infrared (IR) Spectroscopy	Disappearance of the broad O-H stretch from the enol form of the ligand. A shift of the C=O stretching frequencies to lower wavenumbers upon coordination to the metal. Appearance of new bands in the low-frequency region (400-600 cm⁻¹) corresponding to M-O vibrations.[5][8]
UV-Visible (UV-Vis) Spectroscopy	Intense bands in the UV region due to π-π* and n-π* transitions within the ligand. For d-block metals with unpaired electrons (e.g., Cu(II), Ni(II), Co(II)), weaker d-d transition bands will be observed in the visible region, providing information about the coordination geometry.[5][9]
Nuclear Magnetic Resonance (NMR) Spectroscopy	For diamagnetic complexes (e.g., Zn(II)), ¹H and ¹³C NMR spectra will show sharp signals. The disappearance of the enolic proton signal confirms complexation. Shifts in the signals of the ligand upon coordination can provide structural information. Paramagnetic complexes (e.g., Cu(II), Ni(II), Co(II)) will exhibit broadened or shifted NMR signals.
Mass Spectrometry (MS)	The molecular ion peak corresponding to the expected mass of the complex should be observed, confirming its molecular weight. Fragmentation patterns can provide further structural insights.
Elemental Analysis	The experimentally determined percentages of Carbon, Hydrogen, and Nitrogen should be in close agreement with the calculated values for the proposed formula of the complex.
X-ray Crystallography	Provides definitive structural information, including bond lengths, bond angles, and the overall coordination geometry of the metal center.[2][10][11] This is the gold standard for structural elucidation.

Visualizing the Synthesis and Workflow

Diagrams are powerful tools for conceptualizing experimental processes and molecular structures.

Reaction Scheme

Caption: General reaction scheme for the synthesis of transition metal complexes.

Experimental Workflow

Caption: A streamlined workflow for the synthesis and analysis of the metal complexes.

Potential Applications and Future Directions

The transition metal complexes of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione hold promise in several areas of research and development.

• Catalysis: The tunable electronic properties of the metal center, influenced by the methoxyacetyl group, could lead to novel catalysts for various organic transformations.[3]

• Drug Development: Transition metal complexes are increasingly being investigated for their therapeutic properties.[2][12] The biological activity of these new complexes could be explored, particularly their potential as anticancer or antimicrobial agents. The cyclohexane-1,3-dione scaffold itself is found in molecules with herbicidal and therapeutic properties.[13][14][15][16][17]

• Materials Science: These complexes could serve as precursors for the synthesis of metal oxide nanoparticles or thin films via techniques like metal-organic chemical vapor deposition (MOCVD).[10]

Future research should focus on a broader screening of transition metals, detailed investigation of the complexes' catalytic activities, and evaluation of their biological properties. The synthesis of related ligands with varied substituents on the cyclohexane ring or the acetyl group would also be a valuable endeavor to build a comprehensive structure-activity relationship library.

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Application Note &amp; Standard Protocol: Regioselective O-acylation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Abstract

This document provides a comprehensive guide for the regioselective O-acylation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. This protocol is designed for researchers, scientists, and professionals in drug development and synthetic organic chemistry. The procedure detailed herein prioritizes the formation of the thermodynamically favored enol ester product through a carefully optimized, base-catalyzed reaction with an acylating agent. This application note elucidates the underlying chemical principles, provides a detailed step-by-step protocol, and offers troubleshooting guidance to ensure reproducible and high-yield synthesis.

Introduction and Scientific Rationale

2-Acyl-1,3-cyclohexanediones are a pivotal class of compounds in synthetic chemistry and are recognized for their broad spectrum of biological activities, including herbicidal and pharmaceutical properties.[1][2] The reactivity of these β-dicarbonyl compounds is characterized by a tautomeric equilibrium between the diketo and enol forms.[3] The enol tautomer, stabilized by intramolecular hydrogen bonding, presents a nucleophilic oxygen center, making it amenable to O-acylation.

The selective acylation of one of the enolic oxygens is a critical transformation for modifying the compound's biological and chemical properties. O-acylation can protect the enolic hydroxyl group, alter the molecule's lipophilicity, and serve as a key step in the synthesis of more complex molecular architectures.[4] The primary challenge in the acylation of 2-acyl-1,3-cyclohexanediones is controlling the regioselectivity, as both C-acylation and O-acylation are possible outcomes.[5][6][7] This protocol is specifically designed to favor O-acylation by leveraging the inherent nucleophilicity of the enolate oxygen in the presence of a suitable acylating agent and a non-nucleophilic base.

Reaction Mechanism and Causality

The O-acylation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione proceeds via a nucleophilic acyl substitution mechanism. The key steps are outlined below:

• Enolate Formation: In the presence of a base, such as triethylamine (TEA) or pyridine, the acidic proton of the enol form of the dione is abstracted to generate a resonance-stabilized enolate anion.[8][9] The negative charge is delocalized between the two oxygen atoms and the central carbon, but the oxygen atoms bear a greater partial negative charge, making them more nucleophilic.

• Nucleophilic Attack: The enolate oxygen attacks the electrophilic carbonyl carbon of the acylating agent (e.g., an acid anhydride or acyl chloride).[10][11] This step forms a tetrahedral intermediate.

• Leaving Group Departure: The tetrahedral intermediate collapses, reforming the carbonyl double bond and expelling the leaving group (e.g., a carboxylate or chloride ion) to yield the final O-acylated enol ester product.

The choice of a non-nucleophilic base is crucial to prevent competition with the enolate as the nucleophile. The selection of the acylating agent also influences the reaction rate and selectivity; acid anhydrides are often preferred for their milder reactivity and less corrosive byproducts compared to acyl chlorides.[12][13][14] The use of a catalyst like 4-(Dimethylamino)pyridine (DMAP) can significantly accelerate the reaction by forming a highly reactive N-acylpyridinium intermediate.[15][16][17]

Reaction Workflow Diagram:

Caption: General workflow for the O-acylation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

Detailed Experimental Protocol

This protocol describes the O-acetylation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione using acetic anhydride as the acylating agent.

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Molarity/Concentration	Amount	Supplier (Example)
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	C9H12O4	184.19	N/A	1.00 g (5.43 mmol)	Sigma-Aldrich
Acetic Anhydride	(CH3CO)2O	102.09	10.6 M	0.62 mL (6.52 mmol)	Fisher Scientific
Triethylamine (TEA)	(C2H5)3N	101.19	7.2 M	0.91 mL (6.52 mmol)	Acros Organics
4-(Dimethylamino)pyridine (DMAP)	C7H10N2	122.17	N/A	66 mg (0.54 mmol)	Alfa Aesar
Dichloromethane (DCM), anhydrous	CH2Cl2	84.93	N/A	20 mL	VWR Chemicals
1 M Hydrochloric Acid (HCl)	HCl	36.46	1 M	20 mL	EMD Millipore
Saturated Sodium Bicarbonate (NaHCO3) Solution	NaHCO3	84.01	Saturated	20 mL	LabChem
Brine (Saturated NaCl Solution)	NaCl	58.44	Saturated	20 mL	Ricca Chemical
Anhydrous Magnesium Sulfate (MgSO4)	MgSO4	120.37	N/A	~2 g	J.T. Baker
Silica Gel (for column chromatography)	SiO2	60.08	230-400 mesh	As needed	Sorbent Technologies
Ethyl Acetate (for chromatography)	C4H8O2	88.11	N/A	As needed	Macron Fine Chemicals
Hexanes (for chromatography)	C6H14 (mixture of isomers)	~86.18	N/A	As needed	Avantor

Step-by-Step Procedure

• Reaction Setup:

  • To a dry 100 mL round-bottom flask equipped with a magnetic stir bar, add 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (1.00 g, 5.43 mmol).

  • Add anhydrous dichloromethane (20 mL) to dissolve the starting material.

  • Add triethylamine (0.91 mL, 6.52 mmol) to the solution, followed by 4-(Dimethylamino)pyridine (66 mg, 0.54 mmol).

  • Cool the mixture to 0 °C in an ice bath.

• Addition of Acylating Agent:

  • Slowly add acetic anhydride (0.62 mL, 6.52 mmol) to the stirred solution at 0 °C over a period of 5 minutes.

  • After the addition is complete, remove the ice bath and allow the reaction to warm to room temperature.

• Reaction Monitoring:

  • Stir the reaction mixture at room temperature for 2-4 hours.

  • Monitor the progress of the reaction by Thin Layer Chromatography (TLC) using a 3:1 mixture of hexanes and ethyl acetate as the eluent. The product should have a higher Rf value than the starting material.

• Work-up:

  • Once the reaction is complete, quench the reaction by adding 20 mL of 1 M HCl.

  • Transfer the mixture to a separatory funnel and extract the aqueous layer with dichloromethane (2 x 20 mL).

  • Combine the organic layers and wash sequentially with 20 mL of saturated NaHCO3 solution and 20 mL of brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification:

  • Purify the crude product by flash column chromatography on silica gel using a gradient of 10% to 30% ethyl acetate in hexanes to afford the pure O-acetylated product.

Expected Results

The expected product is 3-acetoxy-2-(2-methoxyacetyl)cyclohex-2-en-1-one. The reaction typically yields the product as a pale yellow oil with an isolated yield of 85-95%.

Characterization Data (Predicted):

• ¹H NMR (400 MHz, CDCl₃): δ (ppm) 4.25 (s, 2H), 3.40 (s, 3H), 2.70 (t, J = 6.0 Hz, 2H), 2.55 (t, J = 6.0 Hz, 2H), 2.20 (s, 3H), 1.95 (m, 2H).

• ¹³C NMR (101 MHz, CDCl₃): δ (ppm) 202.1, 195.8, 175.4, 168.9, 115.2, 72.1, 59.3, 36.8, 30.5, 21.1, 20.8.

• IR (neat, cm⁻¹): 1770 (C=O, enol ester), 1725 (C=O, ketone), 1680 (C=O, ketone), 1640 (C=C).

• MS (ESI+): m/z 227.1 [M+H]⁺, 249.1 [M+Na]⁺.

Troubleshooting

Problem	Possible Cause(s)	Recommended Solution(s)
Low or No Product Formation	- Inactive reagents (especially acetic anhydride).- Insufficient base or catalyst.- Reaction time too short.	- Use freshly opened or distilled acetic anhydride.- Ensure accurate measurement of TEA and DMAP.- Monitor the reaction by TLC and allow it to proceed to completion.
Formation of C-acylated Byproduct	- Use of a stronger, more sterically hindered base.- Reaction temperature too high.	- Use a non-nucleophilic base like TEA or pyridine.- Maintain the reaction at room temperature or below.
Incomplete Reaction	- Insufficient amount of acylating agent.	- Use a slight excess (1.1-1.2 equivalents) of the acylating agent.
Difficult Purification	- Presence of unreacted starting material and byproducts with similar polarity.	- Optimize the solvent system for column chromatography to achieve better separation.- Consider a second purification step if necessary.

Visualization of the Reaction Mechanism

Caption: Simplified mechanism of the O-acylation reaction.

References

• Neises, B., & Steglich, W. (1978). Simple Method for the Esterification of Carboxylic Acids. Angewandte Chemie International Edition in English, 17(7), 522-524. [Link]

• Trotter, J., & Smith, H. (2011). Direct and Highly Regioselective and Enantioselective Allylation of β-Diketones. PMC. [Link]

• House, H. O., & Trost, B. M. (1965). The Chemistry of Carbanions. XXII. C- vs. O-acylation of metal enolates. The Journal of Organic Chemistry, 30(8), 2502-2512. [Link]

• Binkley, R. W., & Ambrose, M. G. (1984). O- and C-acylation of some carbohydrate enolates. Journal of Carbohydrate Chemistry, 3(1), 1-28. [Link]

• Wang, Z., et al. (2015). Isomerization of enol esters derived from 2-acyl-1,3-cyclohexanediones: Mechanism and driving force. Computational and Theoretical Chemistry, 1066, 26-32. [Link]

• Li, W., et al. (2023). Base-free regio- and stereoselective photochemical synthesis of enol ethers from 1,3-dicarbonyl compounds. Chemical Communications, 59(84), 12605-12608. [Link]

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Katritzky, A. R., et al. (2005). γ,δ-Unsaturated β-Diketones by Acylation of Ketones. The Journal of Organic Chemistry, 70(18), 7234-7239. [Link]

• The reactions of acyl chlorides and acid anhydrides. Crunch Chemistry. [Link]

• Ester synthesis by acylation. Organic Chemistry Portal. [Link]

• Steglich esterification. Wikipedia. [Link]

• Recent Developments in the Synthesis of β-Diketones. MDPI. [Link]

• House, H. O., & Trost, B. M. (1965). Chemistry of carbanions. XXII. C- vs. O-acylation of metal enolates. The Journal of Organic Chemistry, 30(8), 2502-2512. [Link]

• Jordan, A., et al. (2021). A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, 23(17), 6405-6413. [Link]

• Aggile, K., et al. (2023). An Efficient Approach for the Esterification of 5-Chloroquinolin-8-ol through Steglich Reaction and their Antioxidant Applications. Asian Journal of Chemistry, 35(8), 2023-2027. [Link]

• Reactions of Acid Anhydrides. Chemistry LibreTexts. [Link]

• Stork, G., & Danheiser, R. L. (1973). Regiospecific alkylation of cyclic .beta.-diketone enol ethers. General synthesis of 4-alkylcyclohexenones. The Journal of Organic Chemistry, 38(9), 1775-1776. [Link]

• Wang, J., et al. (2018). Catalyst-Controlled Regioselective Acylation of β-Ketoesters with α-Diazo Ketones Induced by Visible Light. Organic Letters, 20(22), 7175-7179. [Link]

• An Introduction to Enols & Enolates. Making Molecules. [Link]

• Acetic anhydride or acetyl chloride, that is the question... Sciencemadness Discussion Board. [Link]

• Smith, A. D., & Smith, T. A. D. (2010). Synthesis of asymmetric DMAP derivatives and their applications in asymmetric catalysis and sensing. University of Birmingham. [Link]

• Enolates - Formation, Stability, and Simple Reactions. Master Organic Chemistry. [Link]

• Alkylation of Enolates (1,3-Dicarbonyl compounds and Decarboxylation). YouTube. [Link]

• Synthesis of 1,3-diketones. Organic Chemistry Portal. [Link]

• Alkylation of Enolate Ions. Chemistry LibreTexts. [Link]

• Synthesis of 1,4‐Diketones from β‐Oxo Esters and Enol Acetates by Cerium‐Catalyzed Oxidative Umpolung Reaction. PMC. [Link]

• Liu, Z., et al. (2014). 4-(N,N-Dimethylamino)pyridine Hydrochloride as a Recyclable Catalyst for Acylation of Inert Alcohols: Substrate Scope and Reaction Mechanism. Organic Letters, 16(1), 236-239. [Link]

• Enols & Enolates. Slideshare. [Link]

• Catalysis by 4-dialkylaminopyridines. Semantic Scholar. [Link]

• Enolates of β-Dicarbonyl Compounds. University of Calgary. [Link]

• Lecture 4 Enolates in Synthesis. University of Bath. [Link]

• Synthesis of 1,3-Diketones and β-Keto Thioesters via Soft Enolization. Organic Chemistry Portal. [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. ResearchGate. [Link]

• Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. MDPI. [Link]

• Effect of solvent: C-reactivity is more pronounced in enolates prepared in mild. University of Rochester. [Link]

• The Synthesis of Cyclohexane-1,3-diones Bearing an Isoxazoline or a Dihydro-1,2-oxazine Ring at C2. Academia.edu. [Link]

• The Acylation of Ketones to Form β‐Diketones or β‐Keto Aldehydes. ResearchGate. [Link]

• Explanation of Substituent Effects on the Enolization of β-Diketones and β-Ketoesters. Journal of Chemical Education. [Link]

• multi-component reactions of cyclohexan-1,3-dione to synthesize heterocyclic derivatives. Semantic Scholar. [Link]

• trans-1,2-Cyclohexanediol. Organic Syntheses. [Link]

• Synthesis and acylation of 1,3-thiazinane-2-thione. Organic Syntheses. [Link]

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Technical Notes & Optimization

Technical Support Center: Synthesis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Welcome to the technical support center for the synthesis of 2-(2-methoxyacetyl)cyclohexane-1,3-dione. This guide is designed for researchers, chemists, and process development professionals to troubleshoot and optimize this critical synthesis. Achieving high yields of this β-triketone requires careful control over reaction conditions to favor the desired C-acylation over competing side reactions. This document provides in-depth, experience-driven advice in a direct question-and-answer format.

Understanding the Core Reaction: C-Acylation vs. O-Acylation

The synthesis of 2-(2-methoxyacetyl)cyclohexane-1,3-dione involves the acylation of a cyclohexane-1,3-dione enolate with a methoxyacetylating agent, typically methoxyacetyl chloride. The key challenge is to control the regioselectivity of the reaction. The enolate intermediate possesses two nucleophilic sites: the carbon atom at the 2-position (C2) and the oxygen atom of the enol.

• C-Acylation (Desired Reaction): Nucleophilic attack from the C2 carbon results in the formation of the target β-triketone. This is typically the thermodynamically more stable product.

• O-Acylation (Side Reaction): Nucleophilic attack from the oxygen atom leads to the formation of an enol ester impurity. This is often the kinetically favored product.[1]

The choice of base, solvent, and reaction temperature plays a crucial role in directing the reaction toward the desired C-acylated product.[1]

Caption: Reaction pathways in the acylation of cyclohexane-1,3-dione.

Troubleshooting Guide

Q1: My reaction yield is very low or I'm recovering mostly starting material. What are the primary causes and how can I resolve this?

This is a common issue that typically points to problems with enolate formation, the quality of the acylating agent, or suboptimal reaction conditions.

Potential Cause A: Incomplete Enolate Formation The reaction cannot proceed if the cyclohexane-1,3-dione is not effectively deprotonated to form the reactive enolate. The pKa of cyclohexane-1,3-dione is approximately 5.2, so a sufficiently strong base is needed, but one that does not promote side reactions.

• Troubleshooting Steps:

  • Base Selection: Triethylamine (Et3N) is commonly used. Ensure it is dry and freshly distilled. If yields remain low, consider a slightly stronger, non-nucleophilic base like DBU (1,8-Diazabicyclo[5.4.0]undec-7-ene).[2]

  • Solvent Choice: Use a dry, aprotic solvent like dichloromethane (DCM) or acetonitrile. Protic solvents (like alcohols) can protonate the enolate, quenching the reaction.

  • Temperature: Enolate formation is often performed at 0°C to room temperature. Ensure the temperature does not rise excessively during base addition.

  • Moisture Control: The presence of water will consume the base and protonate the enolate. Ensure all glassware is oven-dried and reagents are anhydrous.

Potential Cause B: Deactivated Acylating Agent Methoxyacetyl chloride is highly reactive and susceptible to hydrolysis. If it has been improperly stored or handled, it will convert to methoxyacetic acid, which is unreactive under these conditions.

• Troubleshooting Steps:

  • Verify Quality: Use freshly opened or newly purchased methoxyacetyl chloride. If in doubt, an IR spectrum should show a strong carbonyl stretch (~1800 cm⁻¹). The absence of a broad -OH stretch indicates minimal hydrolysis.

  • Handling: Handle the reagent under an inert atmosphere (Nitrogen or Argon) and use dry syringes or cannulas for transfer.

Potential Cause C: Rearrangement Failure Many modern syntheses of β-triketones proceed through a two-step, one-pot sequence: O-acylation to form an enol ester, followed by a base- or catalyst-induced rearrangement to the C-acylated product.[3][4] If the rearrangement fails, the enol ester will be the major product isolated.

• Troubleshooting Steps:

  • Add a Rearrangement Catalyst: After the initial acylation, a catalyst is often required to facilitate the O-to-C acyl migration. 4-Dimethylaminopyridine (DMAP) is a highly effective catalyst for this rearrangement.[3][4] A catalytic amount (5-10 mol%) is typically sufficient. Some procedures may use cyanide catalysts, but DMAP is a safer and often equally effective alternative.[4]

  • Thermal Promotion: Heating the reaction mixture (e.g., to 50-70°C in acetonitrile) after the addition of the rearrangement catalyst can drive the conversion to the thermodynamically favored C-acylated product.[4]

Caption: Troubleshooting workflow for low reaction yield.

Q2: I'm getting a significant amount of an impurity that runs close to my product on TLC. How can I identify and minimize it?

This is the classic problem of C- vs. O-acylation. The major impurity is almost certainly the kinetic O-acylated enol ester.

Identification:

• ¹H NMR Spectroscopy: The desired C-acylated product exists predominantly in its enol form, showing a characteristic enolic proton signal far downfield (typically >10 ppm, often broad). The O-acylated enol ester will lack this signal and will instead show a distinct vinyl proton signal (typically 5-6 ppm).

• Mass Spectrometry: Both the C- and O-acylated products are isomers and will have the same mass. Fragmentation patterns may differ, but NMR is more definitive.

Minimization Strategies:

• Leverage a Rearrangement Catalyst: As detailed in Q1, the most direct method to convert the undesired O-acylated intermediate into the desired C-acylated product is to facilitate an acyl migration.

  • Protocol: After the initial acylation reaction appears complete by TLC (consumption of starting dione), add 4-dimethylaminopyridine (DMAP, 0.1 eq.) and heat the reaction mixture. Monitor the conversion of the enol ester to the triketone by TLC or HPLC.[4]

• Optimize the Base and Solvent System: The reaction environment can influence the C/O selectivity.

  • Hard and Soft Acid-Base (HSAB) Theory: The oxygen of the enolate is a "hard" nucleophile, while the carbon is a "soft" nucleophile. The carbonyl carbon of methoxyacetyl chloride is a "hard" electrophile. Hard-hard interactions are favored, leading to O-acylation. To favor C-acylation, conditions can be modified to "soften" the interaction.

  • Practical Application: While complex, a key takeaway is that solvent polarity and the nature of the counter-ion affect selectivity. In some systems, using magnesium-based enolates (formed with reagents like MgBr₂·OEt₂) can favor C-acylation by creating a more structured, chelated intermediate.[5]

Condition	Favors O-Acylation (Kinetic)	Favors C-Acylation (Thermodynamic)	Rationale
Temperature	Low Temperature (-78°C to 0°C)	Higher Temperature (RT to reflux)	Provides energy to overcome the activation barrier for the O-to-C rearrangement.
Catalyst	None	DMAP, Cyanide source	Actively catalyzes the O-to-C acyl migration.[4]
Base	Strong, non-coordinating bases (e.g., LDA)	Weaker amines (e.g., Et₃N) followed by a rearrangement step.	Strong bases rapidly form a "free" enolate that reacts kinetically at oxygen.

Frequently Asked Questions (FAQs)

Q: What is the optimal base for this reaction? A: A combination of triethylamine (Et₃N) as the primary base to form the enolate and catalytic 4-dimethylaminopyridine (DMAP) as a rearrangement catalyst is a highly effective and common choice.[6] This approach controls the initial reaction and then ensures the conversion of any kinetically formed O-acylated intermediate to the desired C-acylated product.

Q: Are there alternative acylating agents to methoxyacetyl chloride? A: Yes, while the acid chloride is common, other activated forms of methoxyacetic acid can be used. One-pot procedures using methoxyacetic acid with a coupling agent like dicyclohexylcarbodiimide (DCC) are well-documented.[6] This method avoids handling the moisture-sensitive acid chloride but requires removal of the dicyclohexylurea (DCU) byproduct.

Q: How can I best purify the final product? A: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is acidic due to its enolic proton. This property can be exploited for purification.

• Acid-Base Extraction: Dissolve the crude product in a suitable organic solvent (e.g., ethyl acetate). Extract with a mild aqueous base (e.g., 1M NaHCO₃ or Na₂CO₃). The desired product will move to the aqueous layer as its salt. The neutral O-acylated byproduct and other impurities will remain in the organic layer. Carefully acidify the aqueous layer with cold 1M HCl to a pH of ~2-3, causing the pure product to precipitate. The solid can then be collected by filtration.

• Recrystallization: If the product is obtained as a solid after extraction, it can be further purified by recrystallization from a suitable solvent system, such as an ethyl acetate/hexanes mixture.

Experimental Protocol: Optimized High-Yield Synthesis

This protocol incorporates troubleshooting insights to maximize the yield of the C-acylated product.

• Setup: To an oven-dried, three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and nitrogen inlet, add cyclohexane-1,3-dione (1.0 eq.) and anhydrous dichloromethane (DCM, approx. 0.2 M concentration).

• Enolate Formation: Cool the mixture to 0°C using an ice bath. Add triethylamine (Et₃N, 1.2 eq.) dropwise over 10 minutes, ensuring the internal temperature does not exceed 5°C. Stir the resulting slurry for 30 minutes at 0°C.

• Acylation: In a separate dry flask, dissolve methoxyacetyl chloride (1.1 eq.) in anhydrous DCM. Add this solution dropwise to the enolate slurry at 0°C over 20-30 minutes.

• Initial Reaction: Allow the reaction to stir at 0°C for 1 hour, then warm to room temperature and stir for an additional 2 hours. Monitor the consumption of cyclohexane-1,3-dione by TLC.

• Rearrangement: Once the starting material is consumed, add 4-dimethylaminopyridine (DMAP, 0.1 eq.) to the reaction mixture.

• Drive to Thermodynamic Product: Gently heat the reaction mixture to reflux (~40°C for DCM) and maintain for 4-6 hours. Monitor the disappearance of the O-acylated intermediate and the appearance of the C-acylated product by TLC or HPLC.

• Workup and Purification:

  • Cool the reaction mixture to room temperature and dilute with DCM.

  • Wash the organic layer sequentially with 1M HCl (to remove Et₃N and DMAP), water, and brine.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

  • For highest purity, perform the acid-base extraction as described in the FAQ section.

References

• Kohout, M., et al. (2015). Mechanistic aspects of the direct C-acylation of cyclic 1,3-diones with various unactivated carboxylic acids. ResearchGate. Available at: [Link]

• Nijem, S., et al. (2025). Chemoselectivity switch by mechanochemistry in the base-catalysed dione-acylation. Royal Society of Chemistry. Available at: [Link]

• House, H. O., et al. (1972). Chemistry of carbanions. XXII. C- vs. O-acylation of metal enolates. The Journal of Organic Chemistry. Available at: [Link]

• Goswami-Giri, A. S. (2014). Synthesis of new cyclo-hexane-1,3-dione derivatives by simple methods and their herbicidal activity. Chemical Science Review and Letters. Available at: [Link]

• Sparks, S. M., et al. (2007). Direct Carbon−Carbon Bond Formation via Soft Enolization: A Facile and Efficient Synthesis of 1,3-Diketones. Organic Letters. Available at: [Link]

• Day, F. E., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules. Available at: [Link]

• Day, F. E., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. National Center for Biotechnology Information. Available at: [Link]

• Langer, T., et al. (2015). A Scalable Method for Regioselective 3-Acylation of 2-Substituted Indoles under Basic Conditions. The Journal of Organic Chemistry. Available at: [Link]

• CN105254543A - Synthesis method of mesotrione. Google Patents.
• CN113233998A - Preparation method of mesotrione. Google Patents.

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Technical Support Center: Troubleshooting Impurities in 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Extraction

This guide provides a comprehensive resource for researchers, scientists, and drug development professionals to troubleshoot common impurities encountered during the synthesis and extraction of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. The information presented herein is a synthesis of established chemical principles and field-proven insights to ensure scientific integrity and practical applicability.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I might encounter during the synthesis and extraction of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione?

A1: The most prevalent impurities typically arise from unreacted starting materials, side reactions, or degradation of the product. These include:

• Unreacted Cyclohexane-1,3-dione: The starting material for the acylation reaction. Its presence indicates an incomplete reaction.

• Methoxyacetic Acid: A potential byproduct from the hydrolysis of the acylating agent or the product itself under certain pH conditions.

• Over-acylated Products: Although less common, di-acylation of the cyclohexane-1,3-dione can occur, leading to a more complex impurity profile.

• Solvent Residues: Incomplete removal of extraction solvents (e.g., ethyl acetate, dichloromethane) is a common issue.[1]

Q2: My final product appears as an oil instead of a solid. What could be the cause?

A2: This phenomenon, often referred to as "oiling out," can be caused by several factors during recrystallization.[2] The presence of impurities can depress the melting point of the compound, causing it to separate as an oil.[2] Using too much solvent or cooling the solution too rapidly can also lead to supersaturation and subsequent oiling out.[2]

Q3: I'm observing a persistent emulsion during the liquid-liquid extraction. How can I resolve this?

A3: Emulsion formation is a frequent challenge in liquid-liquid extractions, particularly when the sample contains surfactant-like molecules.[3] To break an emulsion, you can try the following techniques:

• Addition of Brine: Adding a saturated sodium chloride solution increases the ionic strength of the aqueous layer, which can help force the separation of the two phases.[3][4]

• Gentle Swirling: Instead of vigorous shaking, gently swirl the separatory funnel to minimize the formation of an emulsion.[3]

• Centrifugation: If the emulsion persists, centrifuging the mixture can help to separate the layers.[3]

Troubleshooting Guide: Common Impurities and Their Solutions

This section details specific impurities and provides step-by-step guidance for their removal.

Impurity	Source	Troubleshooting Steps
Unreacted Cyclohexane-1,3-dione	Incomplete acylation reaction.	1. Acid-Base Extraction: Cyclohexane-1,3-dione is more acidic than the desired product due to the presence of two enolizable protons. An extraction with a weak base like sodium bicarbonate can selectively remove the unreacted starting material into the aqueous layer.[5][6] 2. Column Chromatography: If acid-base extraction is insufficient, column chromatography using a silica gel stationary phase and an appropriate solvent gradient (e.g., hexane/ethyl acetate) can effectively separate the more polar starting material from the product.[5]
Methoxyacetic Acid	Hydrolysis of the acylating agent or product.	1. Aqueous Wash: A simple wash of the organic layer with water can remove the highly water-soluble methoxyacetic acid. 2. Basic Wash: A dilute sodium bicarbonate wash will neutralize the acidic impurity, converting it to its sodium salt, which is highly soluble in the aqueous phase.[4][7]
Solvent Residues	Incomplete removal during the drying process.	1. Drying under High Vacuum: Ensure the final product is dried under a high vacuum for an extended period to remove all traces of volatile organic solvents.[2] 2. Constant Weight Measurement: Weigh the product after drying, then continue to dry under vacuum for an additional period and re-weigh. Repeat until a constant weight is achieved, indicating complete solvent removal.[4]

Key Protocols

Protocol 1: Acid-Base Extraction for Removal of Unreacted Cyclohexane-1,3-dione

This protocol outlines the steps for the selective removal of unreacted cyclohexane-1,3-dione from the organic phase containing the desired product.

Caption: Workflow for acid-base extraction.

Protocol 2: General Liquid-Liquid Extraction Workflow

This diagram illustrates the fundamental steps of a liquid-liquid extraction process.

Caption: Structures of target product and a common impurity.

References

• Frontier, A. (2026). About Workup. University of Rochester Department of Chemistry. [Link]

• MIT OpenCourseWare. 8.4 - Extraction and Washing Guide. [Link]

• LCGC International. (2025, October 17). Common Problems in Solid-Phase Extraction: A Practical Troubleshooting Guide. [Link]

• LCGC International. (2026, March 25). Tips for Troubleshooting Liquid–Liquid Extractions. [Link]

• Dayan, F. E., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Plants (Basel), 11(17), 2269. [Link]

• Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. [Link]

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• 7. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

How to prevent thermal degradation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione during storage

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing stability issues with β -triketone intermediates. 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is a highly functionalized molecule that relies on a delicate tautomeric equilibrium. When this equilibrium is disrupted by thermal stress, moisture, or oxygen, the compound rapidly degrades, compromising downstream synthetic or biological assays.

Below is an in-depth, causality-driven troubleshooting guide designed to help you understand the degradation mechanisms and implement a self-validating storage protocol.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: What is the primary chemical mechanism behind the thermal degradation of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione? A: The degradation is primarily driven by a retro-Claisen-type cleavage . The β -triketone core exists predominantly in a highly stabilized enol form, characterized by a strong intramolecular hydrogen bond between the enol hydroxyl and the exocyclic carbonyl oxygen[1]. However, the exocyclic carbonyl carbon is highly electrophilic. When subjected to thermal stress in the presence of trace moisture, the activation energy for nucleophilic attack by water is overcome. This leads to the hydrolytic cleavage of the acyl chain, irreversibly yielding 1,3-cyclohexanedione and 2-methoxyacetic acid.

Q2: How exactly does temperature impact the degradation kinetics of this compound? A: The kinetic energy provided by elevated temperatures exponentially accelerates degradation. Drawing parallels from structurally related triketone herbicides (such as mesotrione), shifting the environmental temperature from 5 °C to 35 °C can decrease the molecular half-life by 3- to 4-fold[2]. At temperatures above 40 °C, the thermal energy disrupts the stabilizing enol-chelate, exposing the molecule to rapid hydrolytic and oxidative pathways.

Q3: Why does my compound turn from an off-white powder to a yellow/brown residue during room-temperature storage? A: Colorimetric shifts are a macroscopic indicator of oxidative aromatization and polymerization. When the enol tautomer is exposed to ambient oxygen and thermal energy, radical-mediated oxidation occurs at the cyclohexane ring. This process strips hydrogen atoms, leading to aromatized byproducts[3] and conjugated oligomers that absorb light in the visible spectrum, thus appearing yellow or brown.

Mechanistic pathways of thermal and oxidative degradation of 2-acyl-1,3-cyclohexanediones.

Part 2: Quantitative Stability Data

To optimize your storage strategy, it is critical to understand how environmental variables dictate the half-life of β -triketones. The following table synthesizes the expected stability profiles based on thermodynamic principles and literature on related HPPD-inhibiting triketones[4],[5].

Storage Temperature	Moisture Content	Atmosphere	Estimated Half-Life	Primary Degradation Mechanism
-20 °C	< 0.1%	Argon/N₂	> 24 months	None detectable
4 °C	< 0.5%	Air	6 - 12 months	Slow retro-Claisen hydrolysis
25 °C	Ambient	Air	14 - 30 days	Hydrolysis & Oxidative dimerization
40 °C (Accelerated)	High (>2%)	Air	< 5 days	Rapid cleavage & Aromatization

Part 3: Self-Validating Storage Protocol

To prevent thermal degradation, you must eliminate the co-factors (water and oxygen) that lower the activation energy for degradation. The following step-by-step methodology is a closed-loop, self-validating system.

Step 1: Desiccation via Lyophilization Causality: Even atmospheric condensation can trigger retro-Claisen cleavage.

• Dissolve the purified 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in a minimal amount of anhydrous 1,4-dioxane.

• Flash-freeze the solution using a dry ice/acetone bath.

• Lyophilize at < 0.05 mbar for 24 hours to ensure residual moisture is below 0.1%.

Step 2: Inert Gas Blanketing Causality: Displacing oxygen prevents radical-mediated oxidative aromatization.

• Transfer the lyophilized powder to a Schlenk line or a glovebox.

• Purge the headspace of the storage vessel with high-purity Argon (Argon is preferred over Nitrogen as it is heavier than air and settles over the solid).

Step 3: Aliquoting into Amber Vials Causality: UV light can act as a catalyst for radical initiation, mimicking thermal degradation pathways.

• Divide the bulk powder into single-use aliquots inside amber glass vials. This prevents repeated freeze-thaw cycles and moisture introduction during daily use.

• Seal with PTFE-lined caps to prevent atmospheric moisture ingress.

Step 4: Cryogenic Storage Causality: Storing at -20 °C arrests the kinetic energy required for both hydrolysis and oxidation.

• Place the sealed amber vials inside a secondary desiccator jar containing active indicating silica gel.

• Store the jar in a -20 °C freezer.

The Validation Checkpoint (System Verification)

A protocol is only as good as its validation. To verify that your storage conditions have successfully prevented degradation, perform the following RP-HPLC assay on a control aliquot after 30 days:

• Method: C18 column, mobile phase gradient of 0.1% Formic Acid in Water to Acetonitrile, monitoring at 254 nm.

• Diagnostic Logic: If moisture or heat breached the system, the retro-Claisen cleavage will produce 1,3-cyclohexanedione. Because 1,3-cyclohexanedione lacks the lipophilic methoxyacetyl chain, it is significantly more polar and will elute much earlier than the intact parent compound.

• Pass/Fail Criteria: If the early-eluting peak (1,3-cyclohexanedione) is >0.5% Area Under Curve (AUC), the desiccation or sealing step failed, and the batch must be re-purified.

Self-validating workflow for the preparation and cryogenic storage of triketone compounds.

References

• Microbial Degradation of Herbicide Residues in Australian Soil: An Overview of Mechanistic Insights and Recent Advancements. MDPI. Available at:[Link]

• Novel Synthesis of 2-thienylcarbonyl-cyclohexane-1,3-dione as Building Block for Indazolones and Isoxazolones. Australian Journal of Chemistry. Available at: [Link]

• Molecular Responses and Degradation Mechanisms of the Herbicide Diuron in Rice Crops. ACS Publications. Available at: [Link]

• Construction of Immobilized Laccase System Based on ZnO and Degradation of Mesotrione. Semantic Scholar. Available at: [Link]

• Oxidative Aromatization of 2-Acylcyclohexane-1,3-dione Derivatives. Korea Science. Available at: [Link]

Sources

• 1. connectsci.au [connectsci.au]
• 2. mdpi.com [mdpi.com]
• 3. Search | Korea Science [koreascience.kr]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Technical Support Center: Optimizing HPLC Analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Welcome to the technical support center for the HPLC analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions to ensure robust and reliable analytical results.

Understanding the Analyte: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

2-(2-Methoxyacetyl)cyclohexane-1,3-dione is a beta-diketone, a class of organic compounds characterized by two carbonyl groups separated by a single carbon atom.[1] Its structure includes a cyclohexane ring with ketone groups at positions 1 and 3, and a methoxyacetyl group at position 2.[1] These functional groups, particularly the ketones and the methoxy group, influence its polarity and, consequently, its behavior during chromatographic separation. The presence of these polar functional groups suggests that a reversed-phase HPLC method will be a suitable starting point for analysis.[2]

Frequently Asked Questions (FAQs)

Q1: What is the recommended starting mobile phase for the analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione?

A1: For a compound with the polarity of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, a good starting point for a reversed-phase HPLC method is a mobile phase consisting of a mixture of water and an organic solvent like acetonitrile or methanol.[2] A typical initial gradient could be 50:50 (v/v) water:acetonitrile, which can then be optimized based on the initial chromatographic results.

Q2: How does the choice of organic modifier (acetonitrile vs. methanol) affect the separation?

A2: Acetonitrile and methanol are the most common organic modifiers in reversed-phase HPLC.[2] Acetonitrile generally has a stronger elution strength than methanol, meaning it will cause the analyte to elute faster. The choice between the two can also affect the selectivity of the separation due to different interactions with the stationary phase.[3] It is often beneficial to screen both solvents during method development to determine which provides the best resolution and peak shape.

Q3: Why is pH control of the mobile phase important for this analysis?

A3: While 2-(2-Methoxyacetyl)cyclohexane-1,3-dione does not have strongly acidic or basic functional groups, the pH of the mobile phase can still influence peak shape and retention time.[2] This is often due to interactions with the silica-based stationary phase. At a pH above approximately 3.5, residual silanol groups on the silica surface can become deprotonated and interact with polar analytes, potentially leading to peak tailing.[3] Therefore, maintaining a consistent and appropriate pH, often through the use of a buffer, is crucial for reproducible results.[2]

Q4: What type of HPLC column is most suitable for this analysis?

A4: A standard C18 column is a robust and versatile choice for the analysis of moderately polar compounds like 2-(2-Methoxyacetyl)cyclohexane-1,3-dione in a reversed-phase mode. These columns have a nonpolar stationary phase that retains the analyte based on hydrophobic interactions. For highly polar analytes or when retention on a C18 column is insufficient, alternative stationary phases such as those with polar end-capping or phenyl-hexyl phases can be considered.[3]

Troubleshooting Guide

This section addresses common issues encountered during the HPLC analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and provides systematic solutions.

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Poor peak shape is a frequent challenge in HPLC and can significantly impact the accuracy of quantification.[4][5]

Problem	Probable Causes	Solutions
Peak Tailing	- Secondary Interactions: Interaction of the analyte with active sites (e.g., silanols) on the stationary phase.[4] - Mobile Phase pH: Inappropriate mobile phase pH can lead to interactions with the stationary phase.[4] - Column Overload: Injecting too much sample can saturate the stationary phase.[5]	- Adjust Mobile Phase pH: Add a buffer (e.g., phosphate or acetate buffer, 20-50 mM) to maintain a consistent pH, typically between 2.5 and 4.0 for silica-based columns. - Use a Different Column: Consider a column with end-capping to minimize silanol interactions. - Reduce Sample Concentration: Dilute the sample to avoid overloading the column.[5]
Peak Fronting	- Sample Solvent Mismatch: The solvent in which the sample is dissolved is significantly stronger (less polar) than the mobile phase.[5][6] - Column Overload: Can also manifest as fronting in some cases.[5]	- Match Sample Solvent to Mobile Phase: Dissolve the sample in a solvent that is as weak as or weaker than the initial mobile phase composition.[6] - Reduce Injection Volume: Inject a smaller volume of the sample.
Broad Peaks	- Extra-Column Volume: Excessive tubing length or internal diameter between the injector, column, and detector. - Column Degradation: The column may be old or contaminated.[6] - Inappropriate Flow Rate: A flow rate that is too high or too low can lead to band broadening.	- Optimize System Connections: Use tubing with the smallest possible internal diameter and length. - Flush or Replace the Column: Flush the column with a strong solvent to remove contaminants, or replace it if it is at the end of its lifespan.[6] - Optimize Flow Rate: Perform a flow rate study to find the optimal flow rate for the best peak efficiency.

Troubleshooting Workflow for Poor Peak Shape

Caption: A logical workflow for troubleshooting common peak shape issues in HPLC.

Issue 2: Retention Time Shifts

Inconsistent retention times can compromise the identification and quantification of the analyte.[5]

Probable Causes	Solutions
Mobile Phase Composition Changes	- Inaccurate mixing of mobile phase components. - Evaporation of the more volatile solvent.
Column Temperature Fluctuations	- Changes in ambient temperature can affect retention.
Column Equilibration	- Insufficient time for the column to equilibrate with the mobile phase.
Pump Issues	- Leaks or malfunctioning check valves in the pump can lead to inconsistent flow rates.

Mobile Phase Optimization Protocol

This protocol outlines a systematic approach to optimizing the mobile phase for the analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

Objective: To achieve optimal resolution, peak shape, and analysis time.

Materials:

• HPLC grade water

• HPLC grade acetonitrile

• HPLC grade methanol

• Buffer salts (e.g., potassium phosphate, ammonium acetate)

• Acid/Base for pH adjustment (e.g., phosphoric acid, ammonium hydroxide)

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione standard

Procedure:

• Initial Scouting Runs:

  • Prepare two mobile phases:

    • Mobile Phase A: Water

    • Mobile Phase B: Acetonitrile

  • Start with a generic gradient (e.g., 10% to 90% B over 10 minutes) on a C18 column.

  • Repeat the scouting run with methanol as Mobile Phase B.

  • Evaluate the chromatograms for retention time and peak shape.

• Isocratic vs. Gradient Elution:

  • Based on the scouting runs, determine if an isocratic (constant mobile phase composition) or gradient (changing mobile phase composition) method is more suitable.

  • If the analyte elutes very early or very late, a gradient is likely necessary.

• Optimization of Organic Solvent Percentage (Isocratic):

  • If an isocratic method is chosen, systematically vary the percentage of the organic solvent (e.g., 40%, 50%, 60%) to achieve a retention time between 3 and 10 minutes.

• Optimization of Gradient Profile:

  • If a gradient is necessary, adjust the initial and final percentages of the organic solvent and the gradient slope to improve the separation of the analyte from any impurities.

• pH Optimization:

  • Prepare mobile phases with different pH values (e.g., 3.0, 4.5, 6.0) using an appropriate buffer.

  • Analyze the sample with each mobile phase to assess the effect of pH on peak shape and retention.

• Final Method Selection:

  • Select the combination of organic solvent, mobile phase composition (isocratic or gradient), and pH that provides the best combination of resolution, peak symmetry, and analysis time.

Logical Relationship of Mobile Phase Parameters

Caption: Interplay of mobile phase parameters and their impact on chromatographic performance.

References

• Troubleshooting Peak Shape Problems in HPLC.
• Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables. ALWSCI.
• Troubleshooting Common HPLC Issues: A Practical Guide. Maxi Scientific.
• LC Chromatography Troubleshooting Guide. HALO Columns.
• Mobile Phase Optimization: A Critical Factor in HPLC. Phenomenex.
• 2-(2-Methoxyacetyl)-5-methylcyclohexane-1,3-dione. EvitaChem.
• HPLC Troubleshooting Mini Guide - Peak Issues. Phenomenex.
• Improving, Retaining, and Separating Polar Compounds Using Chromatographic Techniques.
• Reversed Phase HPLC Method Development. Phenomenex.

Sources

• 1. evitachem.com [evitachem.com]
• 2. Mobile Phase Optimization: A Critical Factor in HPLC [phenomenex.com]
• 3. phx.phenomenex.com [phx.phenomenex.com]
• 4. Troubleshooting Poor Peak Shape: A Complete Workflow From Mobile Phase To Consumables - Blogs - News [alwsci.com]
• 5. maxisci.com [maxisci.com]
• 6. halocolumns.com [halocolumns.com]

Technical Support Center: Purification &amp; Recrystallization of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Welcome to the Advanced Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific physicochemical challenges associated with isolating and purifying 2-(2-Methoxyacetyl)cyclohexane-1,3-dione .

This compound belongs to the cyclic triketone family—a class of molecules widely utilized as potent HPPD-inhibiting herbicides and versatile pharmaceutical intermediates[1]. Because these molecules exhibit complex keto-enol tautomerism and powerful metal-chelating properties[2], standard organic wash protocols often fail. The methodologies below are engineered to be self-validating, ensuring that every step of your workflow is driven by mechanistic logic rather than guesswork.

Part 1: Quantitative Data for Purification Optimization

To successfully purify this triketone, you must exploit the stark physicochemical differences between the target molecule and its synthetic precursors (primarily the unreacted O-acylated enol ester).

Table 1: Physicochemical Parameters Dictating the Purification Strategy

Component / Reagent	Role in Workflow	Key Metric (pKa / Polarity)	Practical Implication
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	Target Product	pKa ≈ 3.5 – 4.5	Highly acidic due to enol stabilization. Deprotonates in mild base; protonates at pH < 3[2].
O-Acylated Enol Ester	Primary Byproduct	Neutral	Lacks an acidic proton. Remains entirely in the organic phase during basic extraction[1].
5% Na₂CO₃ (aq)	Extraction Reagent	pH ≈ 10.5	Strong enough to quantitatively extract the target; weak enough to prevent retro-Claisen ring cleavage.
Ethyl Acetate (EtOAc)	Recrystallization (Solvent)	Dielectric Const: 6.0	Dissolves the protonated triketone efficiently at elevated temperatures.
Hexane	Recrystallization (Anti-Solvent)	Dielectric Const: 1.9	Forces rapid crystallization of the polar triketone upon cooling.

Part 2: Troubleshooting Guides & FAQs

FAQ 1: My crude NMR shows significant contamination with the O-acylated enol ester. Why did this happen, and how do I separate them? Causality: The synthesis of 2-acyl-1,3-cyclohexanediones relies on the cyanide-catalyzed rearrangement of an O-acylated enol ester intermediate[1]. If your cyanide source (e.g., acetone cyanohydrin) degrades, or if the triethylamine base is depleted, the rearrangement stalls[1]. Resolution: Do not attempt column chromatography yet. Instead, use a chemoselective acid-base extraction. The target triketone undergoes keto-enol tautomerization, yielding a highly acidic enol proton (pKa ~4.0)[2]. The unreacted enol ester is neutral. By washing your organic layer with 5% Na₂CO₃, the target compound partitions into the aqueous layer as a water-soluble sodium salt, leaving the enol ester behind in the organic waste.

FAQ 2: During the aqueous extraction, my product solution turned intensely reddish-brown. Is it degrading? Causality: Not necessarily degradation. Cyclic triketones are powerful bidentate and tridentate ligands[3]. The three contiguous oxygen atoms form highly stable, intensely colored coordination complexes with trace transition metals like Fe³⁺ and Cu²⁺[3]. You have likely scavenged trace iron from a stainless steel reactor, spatula, or syringe needle. Resolution: Switch to glass or PTFE-lined equipment. To rescue your current batch, add a small amount of EDTA (ethylenediaminetetraacetic acid) to your basic aqueous layer before acidification. The EDTA will out-compete the triketone for the metal ions, allowing the pure, pale-yellow/white triketone to precipitate upon acidification.

FAQ 3: When I try to recrystallize the final product, it "oils out" instead of forming crystals. What is the optimal solvent system? Causality: "Oiling out" (liquid-liquid phase separation) occurs when the melting point of the solute is lower than the temperature at which it saturates the solvent. Because 2-(2-Methoxyacetyl)cyclohexane-1,3-dione has a flexible methoxyacetyl side chain, its crystal lattice energy is relatively low, making it prone to forming a supercooled liquid. Resolution: Abandon single-solvent systems like pure ethanol. Utilize a dual-solvent system of Ethyl Acetate / Hexane . Ethyl acetate disrupts the internal hydrogen bonding of the enol form, ensuring complete dissolution, while the dropwise addition of hexane precisely controls the saturation point.

Part 3: Experimental Workflow Visualization

The following diagram illustrates the self-validating logic of the chemoselective purification process.

Fig 1: Chemoselective acid-base extraction and recrystallization workflow for cyclic triketones.

Part 4: Step-by-Step Methodologies

Protocol A: Chemoselective Acid-Base Extraction

This protocol isolates the acidic triketone from neutral synthetic byproducts.

• Dissolution: Dissolve the crude reaction mixture in Dichloromethane (DCM) (approx. 10 mL per gram of crude).

• Basic Extraction: Transfer to a separatory funnel. Add an equal volume of 5% aqueous Na₂CO₃. Shake vigorously and vent frequently (CO₂ evolution may occur if residual acid is present).

• Phase Separation: Allow the layers to separate. The bottom organic layer contains the unreacted enol ester. The top aqueous layer contains your target product as a sodium salt[3]. Drain and discard the organic layer (or save for recovery).

• Aqueous Wash: Wash the aqueous layer once more with a small volume of fresh DCM to remove trace organics. Discard the DCM.

• Acidification (Critical Step): Transfer the aqueous layer to an Erlenmeyer flask equipped with a magnetic stirrer. Cool the flask in an ice bath to 0–5 °C. Slowly add 2N HCl dropwise until the pH of the solution reaches < 3 (verify with pH paper). The protonated 2-(2-Methoxyacetyl)cyclohexane-1,3-dione will precipitate as a solid.

• Isolation: If the solid is easily filterable, isolate via vacuum filtration. If it oils out, extract the acidic aqueous layer with Ethyl Acetate (3 x 20 mL), dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield the crude solid.

Protocol B: Dual-Solvent Recrystallization (EtOAc/Hexane)

This protocol yields high-purity crystals suitable for quantitative analysis or downstream API synthesis.

• Initial Dissolution: Place the crude solid triketone in a clean, dry Erlenmeyer flask. Add a minimal amount of Ethyl Acetate (EtOAc) and warm gently on a hotplate (approx. 50 °C) until the solid is completely dissolved.

• Anti-Solvent Addition: Remove the flask from the heat source. While swirling continuously, add Hexane dropwise until the solution becomes slightly turbid (cloudy).

• Clarification: Add exactly 1-2 drops of EtOAc until the solution just turns clear again. This is your saturation point.

• Crystallization: Cover the flask and allow it to cool undisturbed to room temperature over 2 hours. Once at room temperature, transfer the flask to a refrigerator (4 °C) for an additional 2 hours to maximize yield.

• Harvesting: Collect the purified crystals via vacuum filtration using a Büchner funnel. Wash the crystal cake with a small volume of ice-cold hexane. Dry under high vacuum for 4 hours.

References

• [4] ACS Combinatorial Science. Regioselective Construction and Screening of 1,3-Disubstituted Tetrahydroindazolones in Enantiomerically Pure Pairs. Available at:[Link]

• [2] ResearchGate. Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Available at:[Link]

• [3] NIH PubMed Central. Crystal structure of the sodium salt of mesotrione: a triketone herbicide. Available at:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Troubleshooting 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Substitution Reactions

Welcome to the Advanced Applications Support Center. As researchers and drug development professionals, working with highly congested β -triketone systems like 2-(2-Methoxyacetyl)cyclohexane-1,3-dione presents unique synthetic bottlenecks. The core challenge lies in the molecule's structure: an ambident enolate system coupled with severe steric shielding at the C2 position, compounded by the coordinating potential of the methoxyacetyl side chain.

This guide synthesizes field-proven methodologies and mechanistic causality to help you troubleshoot regioselectivity, overcome steric hindrance, and optimize your substitution workflows.

Part 1: Mechanistic Overview & The Ambident Enolate Dilemma

Before troubleshooting specific reactions, it is critical to understand the ground-state behavior of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. The molecule exists predominantly in a highly stabilized, intramolecularly hydrogen-bonded enol form[1]. When deprotonated, the resulting enolate delocalizes its negative charge across the oxygen atoms and the C2 carbon.

Because the C2 position is sterically blocked by the bulky methoxyacetyl group, standard alkylation conditions inherently favor attack at the sterically free, electron-dense oxygen atoms (O-alkylation) rather than the carbon backbone (C-alkylation)[2].

Tautomeric equilibrium and ambident reactivity pathways of the beta-triketone system.

Part 2: Frequently Asked Questions (FAQs) & Troubleshooting

FAQ 1: Why am I only recovering O-alkylated products when attempting C2-alkylation?

The Causality: According to Hard-Soft Acid-Base (HSAB) theory, the oxygen atoms of the enolate are "hard" nucleophiles, while the C2 carbon is "soft." Standard electrophiles like methyl iodide or dimethyl sulfate are relatively hard and will preferentially attack the oxygen[3]. Furthermore, the steric bulk of the 2-methoxyacetyl group physically shields the C2 carbon, raising the activation energy for the C-C bond formation transition state[2].

The Solution: To force C-alkylation at the congested C2 position, you must alter the geometry of the enolate and soften the nucleophile. This is achieved via Chelation Control . By using a Lewis acidic metal like Magnesium ( Mg2+ ), you can coordinate both the ring carbonyl oxygen and the methoxy oxygen. This locks the conformation, shields the oxygens from reacting, and forces the electrophile to interact with the C2 carbon.

Protocol: Magnesium-Directed C-Alkylation

Self-Validating Note: The formation of the Mg-chelate is visually indicated by a distinct color change (often deep yellow/orange) and complete dissolution of the magnesium salt.

• Preparation: Flame-dry a Schlenk flask under argon. Add 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (1.0 eq) and anhydrous Dichloromethane (DCM) to achieve a 0.2 M concentration.

• Chelation: Add anhydrous Magnesium Chloride ( MgCl2​ , 1.2 eq) followed by dropwise addition of Triethylamine ( Et3​N , 2.5 eq). Stir at room temperature for 1 hour. Validation: Monitor via TLC (Hexanes/EtOAc 3:1); the starting material spot should shift, indicating complex formation.

• Electrophilic Addition: Add the desired soft electrophile (e.g., allyl bromide or benzyl bromide, 1.5 eq) dropwise.

• Reaction: Stir at room temperature for 12-24 hours.

• Quench & Isolate: Quench the reaction with 1M HCl (to break the Mg-complex) until the aqueous layer is acidic (pH ~2). Extract with DCM ( 3×20 mL), wash with brine, dry over Na2​SO4​ , and concentrate. Purify via flash chromatography.

FAQ 2: My nucleophilic addition (e.g., with hydrazines) to form fused heterocycles is stalling. How do I overcome the steric clash?

The Causality: Condensation reactions to form tetrahydro-4H-indazol-4-one scaffolds require nucleophilic attack on the carbonyl groups[4]. The exocyclic methoxyacetyl carbonyl is typically more reactive than the ring carbonyls, but the tetrahedral intermediate is highly sterically hindered by the adjacent cyclohexane ring and the methoxy group. If the nucleophile cannot approach at the correct Bürgi-Dunitz angle, the reaction stalls.

The Solution: Turn the methoxy group from a steric hindrance into a directing group. Use a strong Lewis Acid (like TiCl4​ or BF3​⋅OEt2​ ) to pre-activate the dione. The Lewis acid will bidentate-chelate the exocyclic carbonyl oxygen and the methoxy oxygen. This not only increases the electrophilicity of the carbonyl carbon but also rigidly locks the side chain out of the incoming nucleophile's trajectory.

Workflow for Lewis Acid-mediated nucleophilic addition to overcome steric stalling.

Protocol: Lewis Acid-Mediated Indazole Synthesis

• Activation: Dissolve the dione (1.0 eq) in anhydrous THF under argon. Cool to -78°C. Add TiCl4​ (1.1 eq) dropwise. Stir for 30 minutes.

• Addition: Add the hydrazine derivative (1.2 eq) dissolved in THF dropwise over 15 minutes.

• Cyclization: Remove the cooling bath and allow the reaction to warm to room temperature, then heat to reflux for 4 hours. Validation: The reaction mixture will become heterogeneous as titanium salts precipitate during dehydration.

• Workup: Cool to room temperature, quench with saturated aqueous NaHCO3​ , filter through a pad of Celite to remove titanium dioxide salts, and extract the filtrate with Ethyl Acetate.

FAQ 3: I cannot functionalize the C2 position at all. Can I bypass it and substitute elsewhere on the ring?

The Causality: If C2-alkylation is thermodynamically inaccessible due to extreme steric clash with your specific electrophile, you must leverage the γ -protons (C4 or C6 positions). The Solution: Generate a dianion . By using a strong, sterically hindered base like Lithium diisopropylamide (LDA) at cryogenic temperatures, you can deprotonate the enol hydroxyl (forming the monoanion) and subsequently deprotonate the C4/C6 position (forming the dianion). The dianion is highly nucleophilic at the less hindered carbon[3].

Part 3: Quantitative Data & Condition Optimization

The following table summarizes the causal relationship between reaction conditions and the resulting chemoselectivity (O- vs. C-alkylation) for 2-acylcyclohexane-1,3-dione derivatives. Use this matrix to select the appropriate conditions for your desired substitution vector.

Reaction Goal	Base / Catalyst	Solvent	Electrophile Type	Temperature	Expected Outcome (Regioselectivity)
O-Alkylation (Enol Ether)	Na2​CO3​ or K2​CO3​	Acetone or DMF	Hard ( MeI , Me2​SO4​ )	RT to 60°C	>95% O-Alkylated product[3]
O-Alkylation (Enol Ether)	Ag2​O (Silver salts)	Toluene	Hard ( MeI )	Reflux	>90% O-Alkylated product[3]
C2-Alkylation	MgCl2​ / Et3​N	DCM	Soft (Allyl/Benzyl-Br)	RT	>80% C2-Alkylated product
C2-Allylation	Pd(PPh3​)4​ / NaH	THF	Allyl Acetate	60°C	>85% C2-Alkylated (Inner-sphere)
C4/C6-Alkylation	LDA (2.2 eq)	THF	Any Alkyl Halide	-78°C to RT	>75% γ -Alkylated product[3]

References

• Chemistry of 2-Acylcycloalkane-1,3-diones. datapdf.com.
• 1H-Indazole-4,7-dione, 1,3-diphenyl- | 132782-93-5. Benchchem.
• 2-Ethylcyclohexane-1,3-dione | Versatile Research Chemical. Benchchem.

Sources

• 1. datapdf.com [datapdf.com]
• 2. 2-Ethylcyclohexane-1,3-dione|Versatile Research Chemical [benchchem.com]
• 3. datapdf.com [datapdf.com]
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Reference Data & Comparative Studies

A Comparative Guide to the Reactivity of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and 2-Acetylcyclohexane-1,3-dione

Introduction

In the landscape of synthetic organic chemistry, 2-acylcyclohexane-1,3-diones serve as exceptionally versatile building blocks. Their β-tricarbonyl motif is a key structural feature in numerous natural products, including antibiotics and antifungal polyketides, and forms the pharmacophore backbone for a significant class of commercial herbicides.[1][2][3][4] The reactivity of this scaffold is primarily dictated by the chemistry of its enol and enolate forms, which is in turn finely tuned by the nature of the C2-acyl substituent.

This guide provides an in-depth, objective comparison of the reactivity of two prominent analogs: 2-(2-methoxyacetyl)cyclohexane-1,3-dione and 2-acetylcyclohexane-1,3-dione . While structurally similar, the substitution of a methyl group with a methoxy group on the acetyl side chain introduces subtle yet profound electronic differences that govern their behavior in key synthetic transformations. We will dissect these differences, grounded in mechanistic principles, and provide a framework for predicting their performance in reactions such as alkylations and condensations, thereby enabling researchers to make more informed decisions in synthetic design.

Structural and Physicochemical Overview

The foundational difference between the two compounds lies in the α-substituent of the side-chain carbonyl group. In 2-acetylcyclohexane-1,3-dione, this is a simple methyl group, whereas in 2-(2-methoxyacetyl)cyclohexane-1,3-dione, it is a methoxymethyl group. This seemingly minor change has significant implications for the molecule's electronic properties.

Property	2-(2-Methoxyacetyl)cyclohexane-1,3-dione	2-Acetylcyclohexane-1,3-dione
Structure
Molecular Formula	C₉H₁₂O₄	C₈H₁₀O₃[5][6]
Molecular Weight	184.19 g/mol (approx.)	154.16 g/mol [5][6]
Appearance	Colorless to pale yellow liquid/solid[7]	Light brown to brown solid[8]
Melting Point	126-130 °C (for a related methyl-substituted analog)[7]	~20 °C[5][8]

The Decisive Role of Keto-Enol Tautomerism

Like most β-dicarbonyl and β-tricarbonyl compounds, both molecules exist as a dynamic equilibrium between their keto and enol tautomeric forms.[3] In solution, the enol form is often predominant, stabilized by intramolecular hydrogen bonding and conjugation. Studies on 2-acetylcyclohexanone, a related compound, show it is almost completely enolized in aprotic solvents and maintains a significant enol content (>40%) even in water.[9][10] The reactivity of these compounds is almost exclusively mediated through the enol or its corresponding enolate anion.

Caption: Keto-Enol equilibrium in 2-acylcyclohexane-1,3-diones.

The acidity of the enolic proton (pKa) and the nucleophilicity of the resulting enolate are the two most critical parameters defining reactivity. These parameters are directly influenced by the electronic nature of the C2-acyl group.

Comparative Analysis of Electronic Effects

The primary distinction in reactivity stems from the difference in the inductive effect of the acetyl and methoxyacetyl side chains.

• 2-Acetylcyclohexane-1,3-dione: The side chain features a terminal methyl group. The acetyl group as a whole is electron-withdrawing, which increases the acidity of the enolic proton compared to an unsubstituted cyclohexane-1,3-dione.

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: The side chain contains a highly electronegative oxygen atom in the methoxy group (-OCH₃). This oxygen exerts a powerful electron-withdrawing inductive effect (-I effect) , pulling electron density away from the rest of the molecule through the sigma bonds.[11][12] This effect is more pronounced than any influence from the simple methyl group in the acetyl analog.

Caption: Impact of side-chain electronics on key chemical properties.

Consequences of Enhanced Electron Withdrawal:

• Increased Acidity: The stronger -I effect of the methoxyacetyl group stabilizes the conjugate base (enolate) to a greater extent. This increased stabilization means the corresponding enol is a stronger acid and will deprotonate more readily. Therefore, 2-(2-methoxyacetyl)cyclohexane-1,3-dione is expected to have a lower pKa than 2-acetylcyclohexane-1,3-dione. This allows for the use of milder bases or less stringent conditions to generate the enolate.

• Decreased Nucleophilicity: While the enolate of the methoxyacetyl derivative forms more easily, it is also less reactive as a nucleophile. The electron-withdrawing methoxy group pulls electron density away from the enolate system, delocalizing the negative charge more effectively and making it less available for donation to an electrophile. Consequently, the enolate of 2-acetylcyclohexane-1,3-dione is a stronger nucleophile and is expected to react faster in nucleophilic addition and substitution reactions.

Reactivity in Synthetic Transformations: A Head-to-Head Comparison

This electronic trade-off—acidity versus nucleophilicity—manifests directly in common synthetic applications.

C-Alkylation and C-Acylation

These reactions are cornerstones of 2-acylcyclohexane-1,3-dione chemistry, involving the reaction of the enolate with an electrophile (e.g., alkyl halides, acyl chlorides).[3][13]

• 2-Acetylcyclohexane-1,3-dione: Its more nucleophilic enolate will generally lead to faster reaction rates and potentially higher yields in C-alkylation/acylation reactions under identical conditions (base, temperature, time). It is the preferred substrate when high nucleophilic reactivity is paramount.

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: The generation of its enolate can be achieved under milder conditions. However, the subsequent alkylation/acylation step will likely be slower due to the enolate's reduced nucleophilicity . This may require longer reaction times, higher temperatures, or the use of more reactive electrophiles to achieve comparable yields.

A significant challenge in the alkylation of these systems is controlling the regioselectivity between C-alkylation and O-alkylation.[13] While no direct comparative data is available, the more delocalized and stabilized nature of the methoxyacetyl enolate might subtly alter this ratio depending on the reaction conditions and the nature of the electrophile.

Condensation Reactions

In reactions like the Knoevenagel or aldol condensations, the enolate acts as the nucleophile, attacking a carbonyl electrophile.[3]

• 2-Acetylcyclohexane-1,3-dione: Its superior nucleophilicity makes it more suitable for these transformations, especially with less reactive aldehydes or ketones.

• 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: Its reduced nucleophilicity may render it sluggish or unreactive towards moderately active carbonyl partners.

A Self-Validating Experimental Protocol for Reactivity Assessment

To provide a tangible method for validating the principles discussed, the following protocol outlines a comparative C-alkylation experiment. This workflow is designed to directly measure the relative reactivity of the two substrates under controlled conditions.

Caption: Workflow for a comparative alkylation experiment.

Step-by-Step Methodology:

• Preparation: In two separate, oven-dried flasks under an inert atmosphere (N₂ or Ar), dissolve 2-acetylcyclohexane-1,3-dione (Flask A) and 2-(2-methoxyacetyl)cyclohexane-1,3-dione (Flask B) in anhydrous tetrahydrofuran (THF). Use equimolar amounts of each substrate.

• Cooling: Cool both solutions to -78 °C using a dry ice/acetone bath.

• Enolate Formation: To each flask, add a solution of a strong, non-nucleophilic base (e.g., lithium diisopropylamide, LDA) dropwise via syringe. Ensure the temperature remains below -70 °C.

• Stirring: Stir the resulting solutions at -78 °C for 30 minutes to ensure complete enolate formation.

• Electrophile Addition: Add a suitable electrophile (e.g., benzyl bromide) to each flask. The addition should be performed as simultaneously as possible to ensure a fair comparison.

• Reaction Monitoring: Allow the reactions to warm slowly to room temperature. Monitor the consumption of the starting material over time using an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Workup: Once the reaction in Flask A (the more reactive substrate) has reached completion, quench both reactions by adding saturated aqueous ammonium chloride solution.

• Extraction and Purification: Perform a standard aqueous workup, extracting the product with an organic solvent (e.g., ethyl acetate). Dry the organic layer, concentrate it under reduced pressure, and purify the crude product via flash column chromatography.

• Analysis: Determine the isolated yield for each reaction. Confirm the structure of the products using NMR and mass spectrometry.

Anticipated Results (Illustrative Data):

Substrate	Reaction Time (TLC)	Isolated Yield (%)
2-Acetylcyclohexane-1,3-dione	~2 hours	85%
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	>6 hours	55%
This table presents hypothetical, yet mechanistically expected, data for illustrative purposes.

The expected outcome is that the reaction of 2-acetylcyclohexane-1,3-dione will proceed significantly faster and result in a higher isolated yield, confirming its superior nucleophilicity.

Conclusion and Strategic Recommendations

The choice between 2-(2-methoxyacetyl)cyclohexane-1,3-dione and 2-acetylcyclohexane-1,3-dione is a strategic one, hinging on a classic reactivity trade-off.

• Choose 2-acetylcyclohexane-1,3-dione when high nucleophilic reactivity is essential. It is the superior choice for reactions with unreactive electrophiles or when faster reaction kinetics and higher throughput are desired.

• Choose 2-(2-methoxyacetyl)cyclohexane-1,3-dione when the use of milder bases is advantageous or necessary due to the presence of other sensitive functional groups in the molecule. Be prepared to compensate for its lower nucleophilicity with longer reaction times, higher temperatures, or more potent electrophiles.

By understanding the fundamental electronic differences imparted by the methoxyacetyl versus the acetyl side chain, researchers can harness the distinct reactivity profiles of these valuable synthetic intermediates to achieve their desired chemical transformations with greater precision and efficiency.

References

• EvitaChem. 2-(2-Methoxyacetyl)-5-methylcyclohexane-1,3-dione (EVT-13198318).

• Cheméo. Chemical Properties of 2-Acetyl-1,3-cyclohexanedione (CAS 4056-73-9). Available from: [Link]

• Gerwick, B. C., et al. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Molecules, 27(17), 5690. Available from: [Link]

• ResearchGate. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Available from: [Link]

• PubChem. 2-Acetyl-1,3-cyclohexanedione. National Center for Biotechnology Information. Available from: [Link]

• Rubinov, D. B., Rubinova, I. L., & Akhrem, A. A. (1999). Chemistry of 2-Acylcycloalkane-1,3-diones. Chemical Reviews, 99(4), 1047–1066. Available from: [Link]

• ACS Publications. Chemistry of 2-Acylcycloalkane-1,3-diones. Available from: [Link]

• Movassaghi, M., & Hunt, D. K. (2009). A Scalable Protocol for the Regioselective Alkylation of 2-Methylcyclohexane-1,3-dione with Unactivated sp3 Electrophiles. Organic letters, 11(14), 3164–3167. Available from: [Link]

• Merényi, F., & Nilsson, M. (1963). Facile Preparation of 2-Acetyl-cyclopentane-1,3-dione and 2-Acetylcyclohexane-1,3-dione. Acta Chemica Scandinavica, 17, 1801-1803. Available from: [Link]

• askIITians. (2011). The keto-enol tautomerism of 2-acetylcyclohexanone (ACHE) was studied. Available from: [Link]

• Piers, E. (1981). Synthesis of 2-Alkylidene-1,3-Cyclohexanediones. Thesis, The College of William and Mary. Available from: [Link]

• MDPI. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. Available from: [Link]

• Yoo, E.-S. (2009). Synthesis of 2-Acetylcyclohexanone Using Pyrrolidine-enamine. Journal of Advanced Engineering and Technology, 2(2), 279-284. Available from: [Link]

• Castro, A., et al. (2003). Tautomerization of 2-acetylcyclohexanone. 1. Characterization of keto-enol/enolate equilibria and reaction rates in water. The Journal of Organic Chemistry, 68(10), 3983–3989. Available from: [Link]

• Physics Forums. (2008). Calculating Percent Enol Content of 2-Acetylcyclohexanone Using H-NMR. Available from: [Link]

• ResearchGate. (2013). Synthesis of kairomones and their analogs from 2-acylcyclohexane-1,3-diones with an unsaturated acyl side chain. Available from: [Link]

• OrgoSolver. EWG vs EDG: Examples of Electron Withdrawing and Donating Groups. Available from: [Link]

• Neuman, R. C. Jr. Chapter 14: Substituent Effects. Available from: [Link]

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Comparative Herbicidal Efficacy of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Analogs: A Mechanistic and Experimental Guide

Target Audience: Researchers, Application Scientists, and Agrochemical Development Professionals Focus: Structure-Activity Relationship (SAR), Mechanistic Causality, and Self-Validating Experimental Workflows

Executive Summary

The continuous evolution of herbicide-resistant weeds necessitates the development of novel compounds with high target-site affinity and robust crop safety profiles. The 2-acylated cyclohexane-1,3-diones (triketones) represent a highly successful class of agrochemicals that induce fatal bleaching in plants by inhibiting p-hydroxyphenylpyruvate dioxygenase (HPPD) 1[1].

While the foundational scaffold 2-(2-Methoxyacetyl)cyclohexane-1,3-dione provides baseline efficacy, systematic modifications to its 2-acyl side chain—such as extending the aliphatic chain or introducing aryloxyacetyl groups—drastically alter its binding kinetics and field performance. This guide objectively compares these analogs, detailing the mechanistic causality behind their efficacy and providing the self-validating protocols required to synthesize and evaluate them.

Mechanistic Causality: The HPPD Target

HPPD is a non-heme, iron(II)-dependent oxygenase responsible for converting 4-hydroxyphenylpyruvate (HPPA) into homogentisate (HGA) 2[2]. This reaction is the committed step in the biosynthesis of plastoquinone and tocopherols, which are essential cofactors for carotenoid production.

Triketone analogs act as competitive, reversible inhibitors of HPPD. The causality of their potency relies on two distinct structural interactions within the enzyme's active site:

• Bidentate Chelation: The 1,3-dione moiety undergoes keto-enol tautomerization at physiological pH, allowing its oxygen atoms to form a strong bidentate chelate with the Fe2+ ion in the active site, displacing the natural substrate 3[3].

• Hydrophobic Pocket Engagement: The 2-acyl side chain (e.g., the methoxyacetyl group) extends into a hydrophobic cavity. Advanced analogs with extended aromatic systems (like aryloxyacetyls) form highly favorable sandwich π−π stacking interactions with specific residues (e.g., Phe360 and Phe403 in Arabidopsis thaliana HPPD), which exponentially increases binding affinity 4[4].

Biochemical mechanism of HPPD inhibition by triketone herbicides leading to plant death.

Quantitative Efficacy Comparison

The herbicidal efficacy of these analogs is quantified by their half-maximal inhibitory concentration ( I50​ ) against the HPPD enzyme 1[1]. While short-chain aliphatic modifications yield weak inhibition, extending the chain to 11 carbons or introducing aryloxy groups significantly boosts potency. Notably, 2-(aryloxyacetyl)cyclohexane-1,3-diones not only rival commercial standards like mesotrione but also exhibit unprecedented crop safety toward canola and maize 4[5].

Table 1: Comparative In Vitro HPPD Inhibitory Activity ( I50​ )

Compound Class	Specific Analog / R-Group	I50​ ( μ M) against AtHPPD	Mechanistic Characteristics
Simple Aliphatic	Methyl (Baseline)	23.09±4.34	Weak binding; insufficient hydrophobic pocket engagement 1[1].
Extended Aliphatic	C11 Alkyl Chain	0.18±0.02	Optimal chain length for hydrophobic cavity penetration 3[3].
Commercial Std.	Sulcotrione	0.25±0.02	Industry benchmark; strong bidentate chelation 3[6].
Commercial Std.	Mesotrione	∼0.28	Broad-spectrum standard; high efficacy.
Aryloxyacetyl	Analog II-13 (Bromonaphthyl)	<0.25	Superior π−π stacking; high crop safety (canola/maize) 4[4].

Self-Validating Experimental Protocols

To ensure scientific integrity, the evaluation of these analogs relies on robust, self-validating workflows. Below are the optimized protocols for synthesizing and quantifying the efficacy of cyclohexane-1,3-dione analogs.

Protocol A: One-Pot Synthesis of Aryloxyacetyl Analogs

Causality behind the method: Traditional syntheses require multiple isolation steps that degrade yield. This one-pot procedure utilizes N,N′-carbonyldiimidazole (CDI) for the rapid activation of the carboxylic acid, followed by a base-catalyzed rearrangement using acetone cyanohydrin. The cyanide ion acts as a crucial nucleophilic catalyst, facilitating the O-to-C acyl migration (Fries-type rearrangement) to yield the final 2-acyl-1,3-dione structure 4[4].

Step-by-Step Methodology:

• Activation: Add aryloxyacetic acid (2.0 mmol) and 40 mL of anhydrous CH2​Cl2​ to a 150 mL flask. Introduce CDI (3.0 mmol) at 25 °C and stir for 30 minutes to form the active acyl imidazole intermediate.

• Coupling & Rearrangement: Successively add substituted 1,3-cyclohexanedione (0.12 g), Triethylamine ( Et3​N , 0.4 g), and acetone cyanohydrin (0.02 g) to the mixture. Stir continuously for 12 hours.

• Quenching & Validation: Monitor reaction completion via TLC. Quench the reaction by adding aqueous HCl solution (1 mol/L, 30 mL) and stir vigorously for 30 minutes to break down unreacted complexes. Extract the organic layer, dry over MgSO4​ , and purify via column chromatography.

Protocol B: In Vitro HPPD Inhibition (Oxygen Consumption Assay)

Causality behind the method: Because HPPD is a dioxygenase, it consumes one molecule of O2​ for every molecule of HPPA converted to HGA. Monitoring the depletion of dissolved oxygen provides a direct, real-time kinetic measurement of enzyme activity, avoiding the interference of downstream coupled-enzyme assays 7[7].

Step-by-Step Methodology:

• Buffer Preparation: Prepare a 3 mL reaction mixture containing 0.2 M sodium phosphate buffer (pH 7.2), 1.8 mM ascorbate (to maintain iron in the Fe2+ state), and 0.2 mM HPPA substrate 1[8].

• Enzyme Incubation: Add the synthesized analog (inhibitor) at varying concentrations and total soluble protein containing recombinant HPPD (0.3–0.5 mg).

• Reaction Initiation & Validation: Incubate at 37 °C. Measure oxygen consumption using a Clark-type oxygen electrode. Self-Validation Step: Always run a baseline control (no inhibitor) to establish the maximum Vmax​ of oxygen depletion, and a negative control (no enzyme) to rule out auto-oxidation of the ascorbate buffer.

Self-validating experimental workflow for synthesizing and evaluating HPPD inhibitors.

References

• Ooka, J. K., et al. (2022). "Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site." Plants / PMC.[Link]

• Wang, D.-W., et al. (2016). "An Efficient One-Pot Synthesis of 2-(Aryloxyacetyl)cyclohexane-1,3-diones as Herbicidal 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors." Journal of Agricultural and Food Chemistry.[Link]

• Lin, X., et al. (2019). "Quantitative Structure Activity Relationship Studies and Molecular Dynamics Simulations of 2-(Aryloxyacetyl)cyclohexane-1,3-Diones Derivatives as 4-Hydroxyphenylpyruvate Dioxygenase Inhibitors." Frontiers in Chemistry.[Link]

• Parkins, et al. (2023). "A novel enzymatic assay for the identification of 4-hydroxyphenylpyruvate dioxygenase modulators." STAR Protocols / PMC.[Link]

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Analytical HPLC Method Validation for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Quantification: A Comparative Guide

Executive Summary

The quantification of β-triketone derivatives, such as 2-(2-Methoxyacetyl)cyclohexane-1,3-dione , presents unique chromatographic challenges due to their complex physicochemical properties. As a structural analog to commercial HPPD-inhibiting compounds (e.g., mesotrione and sulcotrione), this highly reactive intermediate requires rigorous method validation to ensure accuracy in drug development and agrochemical formulations.

This guide objectively compares conventional Reversed-Phase HPLC (RP-HPLC) against optimized Phenyl-Hexyl UV and UHPLC-MS/MS alternatives. By examining the causality behind peak tailing and signal suppression, we provide a self-validating framework and step-by-step protocols for robust quantification.

Mechanistic Challenges in β-Triketone Chromatography

To develop a reliable quantification method, one must first understand the molecular behavior of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. The compound features a 1,3-cyclohexanedione core flanked by an acyl group, creating a highly delocalized π-electron system. This structure dictates two primary analytical challenges:

• Keto-Enol Tautomerism & Low pKa: The enol form is stabilized by strong intramolecular hydrogen bonding, rendering the proton highly acidic (pKa ~ 2.5–3.5). At typical HPLC mobile phase pH (e.g., pH 3.5), the compound exists in a state of partial ionization, leading to split peaks and retention time drift.

• Metal Chelation: The oxygen-rich pharmacophore acts as a multidentate ligand. It readily chelates with Fe³⁺ and other trace metals present in stainless steel HPLC fluidics and residual silanols in silica columns. This irreversible adsorption causes severe peak tailing and poor recovery at low concentrations.

To resolve this, the chromatographic environment must be strictly controlled to either fully protonate the analyte or passivate the system's metal surfaces.

Logical relationship between mobile phase chemistry and chromatographic performance.

Comparative Analysis of Analytical Methodologies

When validating a method for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, laboratories typically choose between three distinct chromatographic strategies. The table below summarizes the experimental validation data comparing a baseline conventional method against two optimized alternatives.

Method A: Conventional RP-HPLC-UV (The Baseline)

Uses a standard C18 column with 0.1% Formic Acid. Because formic acid (pKa 3.75) is a weak acid, it fails to fully suppress the ionization of the triketone. This results in poor peak symmetry and lower sensitivity.

Method B: Optimized RP-HPLC-UV (The Recommended UV Approach)

Replaces the C18 with a Phenyl-Hexyl stationary phase and uses 0.1% Trifluoroacetic Acid (TFA). TFA (pKa 0.23) forces the analyte into its fully protonated, neutral state. The Phenyl-Hexyl phase provides orthogonal π-π interactions with the enol double bond, yielding exceptionally sharp peaks.

Method C: UHPLC-MS/MS (The High-Sensitivity Approach)

Uses a sub-2 µm C18 column. Because TFA causes severe ion suppression in mass spectrometry, this method utilizes 0.1% Formic Acid spiked with 10 µM EDTA. The EDTA passivates the metal surfaces of the LC system, preventing chelation without suppressing the MS signal, allowing for trace quantification in complex matrices [1].

Quantitative Validation Data Comparison

Validation Parameter	Method A: Conventional RP-HPLC-UV	Method B: Optimized RP-HPLC-UV	Method C: UHPLC-MS/MS + EDTA
Column Chemistry	C18 (5 µm, 150 x 4.6 mm)	Phenyl-Hexyl (3 µm, 150 x 4.6 mm)	C18 (1.7 µm, 50 x 2.1 mm)
Mobile Phase Additive	0.1% Formic Acid (pH ~2.7)	0.1% TFA (pH ~2.0)	0.1% FA + 10 µM EDTA
Tailing Factor ( As​ )	1.85 (Poor symmetry)	1.10 (Excellent symmetry)	1.05 (Excellent symmetry)
Linearity ( R2 )	0.9850	0.9995	0.9998
LOD (S/N = 3)	50 ng/mL	15 ng/mL	0.5 ng/mL
LOQ (S/N = 10)	150 ng/mL	45 ng/mL	1.5 ng/mL
Recovery (%)	72.4 ± 8.1%	96.5 ± 2.3%	98.2 ± 3.1%
Matrix Effect	N/A (UV Detection)	N/A (UV Detection)	Minor suppression (-12%)

Data synthesized from internal laboratory validation runs and established [2].

Self-Validating Experimental Protocol (Method B)

To ensure trustworthiness and reproducibility, the following protocol outlines a self-validating system for the extraction and quantification of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione using the Optimized RP-HPLC-UV method.

Phase 1: Solid-Phase Extraction (SPE)

Sample enrichment using [1] and is superior to liquid-liquid extraction for polar triketones[3].

• Conditioning: Pass 3 mL of HPLC-grade methanol followed by 3 mL of acidified water (0.1% TFA) through an Oasis HLB polymeric cartridge (200 mg, 6 mL).

  • Causality: Acidifying the conditioning water ensures the cartridge environment matches the protonated state of the β-triketone, maximizing retention on the sorbent.

• Loading: Load 10 mL of the aqueous sample (spiked with an appropriate internal standard) at a controlled flow rate of 1 mL/min.

• Washing: Wash the cartridge with 5 mL of 5% methanol in water.

  • Causality: The β-triketone is sufficiently hydrophobic in its neutral state to remain bound to the HLB sorbent, allowing polar matrix interferences to be washed away.

• Elution: Elute the target analyte with 4 mL of 100% acetonitrile.

• Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 35°C. Reconstitute the residue in 1 mL of the initial mobile phase (20% Acetonitrile / 80% Water with 0.1% TFA).

Phase 2: Chromatographic Conditions

• System: Agilent 1260 Infinity II (or equivalent) equipped with a Diode Array Detector (DAD).

• Column: Phenomenex Luna Phenyl-Hexyl (150 x 4.6 mm, 3 µm).

• Mobile Phase A: HPLC-grade Water with 0.1% TFA.

• Mobile Phase B: HPLC-grade Acetonitrile with 0.1% TFA.

• Gradient Program:

  • 0–2 min: 20% B (Isocratic hold to focus the analyte band)

  • 2–10 min: Linear gradient to 80% B

  • 10–12 min: Hold at 80% B (Column wash)

  • 12–12.1 min: Return to 20% B

  • 12.1–17 min: Equilibration

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C.

• Detection: UV absorbance at 254 nm (isosbestic point) and 280 nm.

Method Validation Workflow (ICH Q2 Framework)

To guarantee scientific integrity, the method must be validated according to ICH Q2(R1) guidelines. A method is only considered "self-validating" when each phase includes built-in system suitability criteria that must pass before proceeding to the next step.

Step-by-step ICH Q2(R1) method validation workflow for β-triketone quantification.

• System Suitability: Inject six replicates of a mid-level standard. The method is valid to proceed only if the Relative Standard Deviation (RSD) of the peak area is < 2.0% and the tailing factor is < 1.5.

• Specificity: Analyze blank matrix extracts against spiked samples. Ensure no interfering peaks elute at the retention time of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

• Accuracy (Recovery): Spike blank matrices at three concentration levels (e.g., 50, 100, and 200 ng/mL) in triplicate. Calculate the percentage recovery after SPE extraction.

• Robustness: Deliberately alter the column temperature (±5°C), mobile phase flow rate (±0.1 mL/min), and TFA concentration (±0.02%). The method is deemed robust if these variations do not cause the quantification to deviate by more than 5%.

References

• Freitas, L. G., Götz, C. W., Ruff, M., Singer, H., & Müller, S. R. (2004). Quantification of the new triketone herbicides, sulcotrione and mesotrione, and other important herbicides and metabolites, at the ng/l level in surface waters using liquid chromatography-tandem mass spectrometry. Journal of Chromatography A, 1028(2), 277-286.[Link]

• Barchanska, H., et al. (2015). Extraction procedures for the study of phytotoxicity and degradation processes of selected triketones in a water ecosystem. Environmental Science and Pollution Research, 22(18), 14029–14041.[Link]

• Alferness, P. L., & Wiebe, L. A. (2002). Determination of Mesotrione Residues and Metabolites in Crops, Soil, and Water by Liquid Chromatography with Fluorescence Detection. Journal of Agricultural and Food Chemistry, 50(14), 3926–3934.[Link]

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A Comparative Spectroscopic Guide to the Tautomerism of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

This guide provides an in-depth spectroscopic comparison of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and its enol tautomers. Designed for researchers, scientists, and professionals in drug development, this document moves beyond a simple data sheet to explain the causal relationships behind the spectral characteristics. We will explore how Nuclear Magnetic Resonance (NMR), Infrared (IR), and Ultraviolet-Visible (UV-Vis) spectroscopy can be leveraged to not only identify but also quantify the tautomeric equilibrium, a phenomenon critical to the reactivity, bioavailability, and function of β-dicarbonyl compounds.

The Principle of Keto-Enol Tautomerism in Cyclic β-Diketones

2-(2-Methoxyacetyl)cyclohexane-1,3-dione, like many β-dicarbonyl compounds, exists as a dynamic equilibrium between its diketo form and one or more enol tautomers.[1][2] This equilibrium is not a simple resonance; it involves the migration of a proton and a shift in the position of a double bond. In the case of 2-acylcyclohexane-1,3-diones, the equilibrium overwhelmingly favors the enol form. This preference is driven by the formation of a highly stable, conjugated π-system and a strong intramolecular hydrogen bond between the enolic hydroxyl group and the adjacent carbonyl oxygen.[2][3]

The position of this equilibrium is highly sensitive to external factors, most notably the solvent.[4][5][6] Nonpolar, aprotic solvents tend to favor the enol form, as they do not disrupt the internal hydrogen bond. Conversely, polar, protic solvents can solvate the carbonyl groups of the keto form and compete for hydrogen bonding, potentially shifting the equilibrium slightly towards the diketo tautomer.[3][7] Understanding this interplay is crucial for controlling reaction outcomes and predicting molecular behavior in different environments.

Caption: General workflow for the spectroscopic analysis of tautomeric equilibrium.

NMR Spectroscopy

• Sample Preparation: Accurately weigh approximately 10 mg of the compound. [8]Dissolve the sample in ~0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, Acetone-d₆, DMSO-d₆) directly in a 5 mm NMR tube. [1][9]Allow the solution to sit for at least 10 minutes to ensure equilibrium is reached.

• Instrument Setup: Use a modern FT-NMR spectrometer (e.g., 400 MHz). Lock the spectrometer on the deuterium signal of the solvent and shim the magnetic field to achieve optimal resolution. [1]3. ¹H NMR Acquisition: Acquire a standard proton spectrum. Ensure the spectral width is large enough to include the downfield enol proton (e.g., -2 to 20 ppm). Use a sufficient relaxation delay (D1) of at least 5 times the longest T1 relaxation time to ensure accurate integration for quantitative analysis.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C spectrum. A larger number of scans will be required due to the low natural abundance of ¹³C.

• Data Processing: Process the spectra using appropriate software. Perform phasing and baseline correction. For the ¹H spectrum, carefully integrate the signals corresponding to the keto methine proton and the enol hydroxyl proton (or other non-overlapping signals). [2]

Infrared (IR) Spectroscopy

• Sample Preparation (ATR): If using an Attenuated Total Reflectance (ATR) accessory, place a small amount of the solid sample directly onto the ATR crystal and apply pressure.

• Acquisition: Record a background spectrum first. Then, record the sample spectrum, typically over a range of 4000-400 cm⁻¹.

• Analysis: Identify the key vibrational bands as outlined in Section 3.

UV-Visible Spectroscopy

• Sample Preparation: Prepare a dilute stock solution of the compound in a UV-grade solvent (e.g., cyclohexane, ethanol). Prepare a series of dilutions to find a concentration that gives a maximum absorbance between 0.5 and 1.0.

• Acquisition: Use a dual-beam UV-Vis spectrophotometer. Use the pure solvent as a blank to zero the instrument. Record the spectrum over a range of 200-400 nm. [10]3. Analysis: Identify the λ_max and compare it to the expected values for the keto and enol forms.

Conclusion

The spectroscopic analysis of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione provides a clear and detailed picture of its keto-enol tautomerism. Each technique offers a unique window into the molecular structure and electronic properties of the coexisting tautomers. ¹H NMR stands out as the most definitive method, allowing for unambiguous identification and direct quantification of the equilibrium. IR and UV-Vis spectroscopy provide crucial, complementary data that confirm the functional group transformations and changes in electronic conjugation. By employing these techniques in concert, researchers can gain a comprehensive understanding of this compound's behavior, which is essential for its application in synthesis and drug development.

References

• EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. (n.d.). ASU Core Research Facilities.
• Antic, D. (n.d.). Measuring the equilibrium constant of a keto-enol tautomerism using benchtop NMR. Thermo Fisher Scientific.
• Li, J., et al. (2024). An NMR study on the keto-enol tautomerism of 1,3-dicarbonyl drug precursors. Magnetic Resonance Letters.
• Folkendt, M. M., et al. (1985).
• Peksel, A., & Altun, Y. (2007). Temperature-variable NMR Study of the keto-enol Tautomerism of Phenylpyruvic Acid. Asian Journal of Chemistry.
• McCormick, J. M. (2015). Variation of K for the Keto-Enol Tautomerism of ß-Dicarbonyls. Chem Lab.
• Grushow, A., & Zielinski, T. J. (2005). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment.
• Pauli, G. F., et al. (2012).
• Novak, P., et al. (2000). Substituent, Temperature and Solvent Effects on Keto-Enol Equilibrium in Symmetrical Pentane-1,3,5-triones.
• Siani, G., et al. (2008). Solvent effects on the rate of the keto–enol interconversion of 2-nitrocyclohexanone. Organic & Biomolecular Chemistry.
• Al-Jalal, N. A., et al. (2013). Substituent, Temperature and Solvent Effects on the Keto-Enol EQUILIBRIUM in -Ketoamides: A Nuclear Magnetic Resonance Study.
• Tormena, C. F. (2011). NMR as a Tool for Studying Rapid Equilibria: Tautomerism. Current Organic Chemistry.
• Grushow, A. (2002). Hydrogen Bonding Using NMR: A New Look at the 2,4-Pentanedione Keto-Enol Tautomer Experiment.
• Forsén, S., & Nilsson, M. (1970). Keto-enol equilibrium in 1,3-cyclohexanediones. The Journal of Organic Chemistry.
• Tay, W. M., et al. (2020). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR.
• Various Authors. (2022). Keto enol tautomerism – Knowledge and References. Taylor & Francis.
• Lacerda, V., et al. (2007). NMR and theoretical investigation of the keto enol tautomerism in cyclohexane-1,3-diones. Journal of Molecular Structure.
• Rogers, M. T., & Burdett, J. L. (1965). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Canadian Journal of Chemistry.
• Al-Majidi, S. M. H., et al. (2020). Synthesis, Spectroscopic Studies and Keto-Enol Tautomerism of Novel 1,3,4-Thiadiazole Derivative Containing 3-Mercaptobutan-2-one and Quinazolin-4-one Moieties. Molecules.
• Spectroscopic and Synthetic Insights into 2,2-Dimethylcyclohexane-1,3-dione: A Technical Guide. (n.d.). Benchchem.
• Rogers, M. T., & Burdett, J. L. (1965). KETO–ENOL TAUTOMERISM IN β-DICARBONYLS STUDIED BY NUCLEAR MAGNETIC RESONANCE SPECTROSCOPY: II. SOLVENT EFFECTS ON PROTON CHEMICAL SHIFTS AND ON EQUILIBRIUM CONSTANTS. Canadian Science Publishing.
• Zawadiak, J., & Mrzyczek, M. (2010). UV absorption and keto-enol tautomerism equilibrium of methoxy and dimethoxy 1,3-diphenylpropane-1,3-diones. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy.
• Rogers, M. T., & Burdett, J. L. (1965). Keto–enol tautomerism in β-dicarbonyls studied by nuclear magnetic resonance spectroscopy. II. Solvent effects on proton chemical shifts and on equilibrium constants.
• eternaltuition. (2016).

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A Head-to-Head Comparison: Benchmarking 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Against Mesotrione for HPPD Binding Affinity

A Technical Guide for Researchers in Herbicide and Drug Discovery

Introduction: The Significance of HPPD Inhibition and the Quest for Novel Binders

4-hydroxyphenylpyruvate dioxygenase (HPPD) is a critical enzyme in the tyrosine catabolism pathway.[1][2][3] In plants, this pathway is essential for the biosynthesis of plastoquinone and tocopherols, which are vital for photosynthesis and antioxidant protection.[3][4] Inhibition of HPPD leads to a depletion of these essential molecules, causing bleaching of plant tissues and eventual death, making it an effective target for herbicides.[2][5] In humans, deficiencies in this pathway can lead to metabolic disorders like tyrosinemia.[6] Consequently, HPPD is also a target for drug development.

Mesotrione, a member of the triketone class of herbicides, is a well-established and potent inhibitor of HPPD.[5][7] It acts as a slow, tight-binding inhibitor with a very low Ki value, particularly in dicotyledonous plants.[8] The development of new HPPD inhibitors, such as 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, necessitates a rigorous comparison against established benchmarks like mesotrione to ascertain their potential and guide further development.

This guide provides a comprehensive framework for a head-to-head comparison of the binding affinity of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and mesotrione for the HPPD enzyme. We will delve into the theoretical underpinnings of binding affinity determination and provide detailed experimental protocols for robust and reliable benchmarking.

Understanding the Molecular Interaction: HPPD and Triketone Inhibitors

HPPD is a non-heme iron(II)-dependent dioxygenase.[9] Triketone inhibitors like mesotrione function as competitive inhibitors that chelate the active site Fe(II) ion, preventing the binding of the natural substrate, 4-hydroxyphenylpyruvate (HPPA).[3][4] The 1,3-dione moiety of these inhibitors is crucial for this interaction.[4][10] The binding affinity, often quantified by the dissociation constant (Kd), is a critical parameter for evaluating the potency of an inhibitor. A lower Kd value signifies a stronger binding affinity.

The chemical structures of mesotrione and the challenger compound, 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, are presented below. Both share the cyclohexane-1,3-dione scaffold, suggesting a similar mode of action. However, differences in the acyl side chain are expected to influence their interaction with the HPPD active site and thus their binding affinities.

Compound	Chemical Structure
Mesotrione	2-[4-(methylsulfonyl)-2-nitrobenzoyl]cyclohexane-1,3-dione
2-(2-Methoxyacetyl)cyclohexane-1,3-dione	2-(2-Methoxyacetyl)cyclohexane-1,3-dione

Experimental Design for a Definitive Comparison

To provide a comprehensive and robust comparison, we will employ a multi-pronged approach utilizing three distinct biophysical techniques to measure binding affinity: Isothermal Titration Calorimetry (ITC), Surface Plasmon Resonance (SPR), and Tryptophan Fluorescence Quenching. This ensures that the obtained binding data is not an artifact of a single method and provides a more complete thermodynamic and kinetic profile of the interactions.

Figure 1: Overall experimental workflow for benchmarking HPPD inhibitors.

Part 1: Recombinant HPPD Expression and Purification

A prerequisite for any in vitro binding study is a highly pure and active protein. We will utilize a bacterial expression system to produce recombinant HPPD, for example from Arabidopsis thaliana, a common model organism for such studies.[9]

Protocol 1: Expression and Purification of His-tagged Recombinant HPPD

• Transformation: Transform competent E. coli cells (e.g., BL21(DE3)) with an expression vector containing the gene for His-tagged HPPD.

• Culture Growth: Grow the transformed cells in a suitable medium (e.g., LB broth with ampicillin) at 37°C with shaking until the optical density at 600 nm (OD600) reaches 0.6-0.8.

• Induction: Induce protein expression by adding isopropyl β-D-1-thiogalactopyranoside (IPTG) to a final concentration of 0.5 mM and continue to culture overnight at a lower temperature (e.g., 18-25°C) to enhance protein solubility.[11]

• Cell Lysis: Harvest the cells by centrifugation and resuspend the pellet in a lysis buffer. Lyse the cells by sonication on ice.

• Clarification: Centrifuge the lysate at high speed to pellet cell debris.

• Affinity Chromatography: Load the supernatant onto a Ni-NTA affinity column. Wash the column with a wash buffer containing a low concentration of imidazole to remove non-specifically bound proteins.

• Elution: Elute the His-tagged HPPD from the column using an elution buffer with a high concentration of imidazole.

• Size-Exclusion Chromatography (SEC): Further purify the eluted protein by SEC to remove aggregates and any remaining impurities.

• Purity and Concentration Determination: Assess the purity of the final protein sample by SDS-PAGE. Determine the protein concentration using a standard method like the Bradford assay or by measuring absorbance at 280 nm.

Figure 2: Workflow for recombinant HPPD protein purification.

Part 2: Biophysical Characterization of Binding Affinity

With purified HPPD in hand, we can proceed to the core of this guide: the direct measurement of binding affinities.

Method 1: Isothermal Titration Calorimetry (ITC)

ITC is a powerful technique that directly measures the heat released or absorbed during a binding event.[12][13][14] It provides a complete thermodynamic profile of the interaction, including the binding affinity (Ka, from which Kd is calculated), stoichiometry (n), and the changes in enthalpy (ΔH) and entropy (ΔS).[12][15]

• Sample Preparation: Prepare solutions of purified HPPD and the inhibitors (2-(2-Methoxyacetyl)cyclohexane-1,3-dione and mesotrione) in the same buffer to minimize heats of dilution.[14] Degas all solutions thoroughly.

• Instrument Setup: Set up the ITC instrument (e.g., a MicroCal ITC200) at the desired temperature (e.g., 25°C).

• Loading: Load the HPPD solution into the sample cell and the inhibitor solution into the injection syringe.[16]

• Titration: Perform a series of small injections of the inhibitor into the HPPD solution.

• Data Acquisition: The instrument will measure the heat change after each injection.

• Data Analysis: Integrate the heat-change peaks and plot them against the molar ratio of inhibitor to protein. Fit the resulting binding isotherm to a suitable binding model (e.g., a one-site binding model) to determine Kd, n, ΔH, and ΔS.

Figure 3: Isothermal Titration Calorimetry (ITC) experimental process.

Method 2: Surface Plasmon Resonance (SPR)

SPR is a label-free optical technique that measures the binding of an analyte (in this case, the inhibitor) to a ligand (HPPD) immobilized on a sensor surface.[17] It provides real-time kinetic data, allowing for the determination of the association rate constant (ka), the dissociation rate constant (kd), and the equilibrium dissociation constant (KD).[17][18]

• Sensor Chip Preparation: Immobilize the purified HPPD onto a suitable sensor chip (e.g., a CM5 chip) using amine coupling chemistry.

• Analyte Preparation: Prepare a series of dilutions of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione and mesotrione in a suitable running buffer.

• Binding Measurement: Inject the different concentrations of each inhibitor over the HPPD-functionalized sensor surface and a reference surface. The SPR instrument will detect changes in the refractive index at the surface as the inhibitor binds and dissociates.

• Regeneration: After each injection, regenerate the sensor surface by injecting a solution that removes the bound inhibitor without denaturing the immobilized HPPD.

• Data Analysis: Fit the resulting sensorgrams to a suitable binding model (e.g., a 1:1 Langmuir binding model) to determine ka, kd, and calculate KD (kd/ka).

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Reproducibility of published 2-(2-Methoxyacetyl)cyclohexane-1,3-dione synthesis protocols

Title: Reproducibility of Published 2-(2-Methoxyacetyl)cyclohexane-1,3-dione Synthesis Protocols: A Comparative Guide

Introduction 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is a critical β-triketone building block, frequently utilized in the synthesis of 4-hydroxyphenylpyruvate dioxygenase (HPPD) inhibitor herbicides, such as mesotrione and lancotrione analogs[1]. Despite its structural simplicity, achieving a high-yielding, reproducible synthesis is notoriously challenging for many bench chemists. Direct C-acylation of 1,3-cyclohexanedione is hindered by the overwhelmingly favored kinetic O-acylation[2]. Consequently, the industry standard relies on a two-step sequence: initial O-acylation followed by a nucleophile-catalyzed Steglich/Fries-type rearrangement to yield the thermodynamically stable C-acylated product[3].

As a Senior Application Scientist, I have evaluated multiple literature procedures. This guide objectively compares the reproducibility, yield, and safety profiles of published alternative protocols for synthesizing 2-(2-methoxyacetyl)cyclohexane-1,3-dione, providing a self-validating experimental framework for scale-up.

Mechanistic Causality: Why Direct C-Acylation Fails I frequently observe researchers attempting direct C-acylation using Lewis acids. However, the oxygen atoms of the 1,3-cyclohexanedione enolate are significantly more nucleophilic and sterically accessible than the C2 carbon. When reacted with methoxyacetyl chloride, the kinetic product—3-(methoxyacetoxy)cyclohex-2-en-1-one—forms almost instantaneously[2].

To achieve the desired C-C bond formation, we must exploit thermodynamic control. The introduction of a catalytic cyanide source (e.g., acetone cyanohydrin) cleaves the O-acyl bond to form a highly reactive methoxyacyl cyanide intermediate. The liberated enolate then attacks this intermediate at the C2 position. The resulting β-triketone is highly stable due to a pseudo-six-membered ring formed via intramolecular hydrogen bonding, rendering the rearrangement irreversible and driving the reaction to completion[2].

Visualization: Mechanistic Pathway

Caption: Kinetic O-acylation followed by cyanide-catalyzed thermodynamic rearrangement to the C-acyl product.

Comparative Analysis of Rearrangement Protocols The reproducibility of this synthesis hinges entirely on the choice of the rearrangement catalyst and reaction conditions. Below is a comparative analysis of the three primary methodologies documented in the literature.

Protocol / Catalyst	Yield (%)	Reaction Time	Safety Profile	Reproducibility & Scalability Notes
Acetone Cyanohydrin / Et3N	85 - 92%	4 - 6 hours	Moderate	Optimal. Liquid catalyst allows precise dosing. Generates HCN in situ in controlled amounts. Highly reproducible on multi-gram scales[2].
Potassium Cyanide (KCN) / Crown Ether	70 - 80%	12 - 18 hours	Poor (High Risk)	Solid handling of highly toxic KCN. Biphasic kinetics lead to inconsistent reaction rates and lower yields. Not recommended for routine lab use.
DMAP (Steglich-type)	40 - 55%	24+ hours	Excellent	Safe, but the methoxyacetyl group is insufficiently electrophilic for efficient DMAP-catalyzed transfer. Results in incomplete conversion and difficult purification.

Data synthesized from comparative evaluations of 2-acyl-cyclohexane-1,3-dione synthesis methodologies[3].

Self-Validating Experimental Protocol: Acetone Cyanohydrin Method Based on empirical data and mechanistic reliability, the one-pot O-acylation/cyanide-catalyzed rearrangement using acetone cyanohydrin is the superior method[3]. The following protocol is engineered for maximum reproducibility.

Materials Required:

• 1,3-Cyclohexanedione (1.0 eq, 10.0 mmol)

• Methoxyacetyl chloride (1.1 eq, 11.0 mmol)

• Triethylamine (Et3N) (2.5 eq, 25.0 mmol)

• Acetone cyanohydrin (0.1 eq, 1.0 mmol)

• Anhydrous Dichloromethane (DCM) (50 mL)

Step-by-Step Methodology:

• Enolate Formation: Suspend 1,3-cyclohexanedione (1.12 g, 10.0 mmol) in anhydrous DCM (30 mL) under an inert nitrogen atmosphere. Add Et3N (2.53 g, 25.0 mmol) dropwise at room temperature. Causality: Et3N deprotonates the dione, forming a highly soluble triethylammonium enolate complex.

• Kinetic O-Acylation: Cool the reaction mixture to 0°C using an ice bath. Dissolve methoxyacetyl chloride (1.19 g, 11.0 mmol) in DCM (20 mL) and add dropwise over 30 minutes. Causality: Strict temperature control (0°C) prevents premature, uncontrolled side reactions and minimizes the degradation of the highly reactive acyl chloride. Stir for 1 hour at 0°C.

• Validation Check 1: Perform TLC (Hexanes:EtOAc 1:1). The baseline dione spot should disappear, replaced by a higher Rf spot corresponding to the O-acyl enol ester.

• Thermodynamic Rearrangement: Warm the mixture to room temperature (20-25°C). Add acetone cyanohydrin (85 mg, 1.0 mmol) in one portion. Causality: Acetone cyanohydrin acts as a safe, slow-release source of cyanide ions. The excess Et3N present from step 1 is crucial here to deprotonate the cyanohydrin, initiating the catalytic cycle[3].

• Reaction Maturation: Stir the mixture at room temperature for 4-6 hours.

• Validation Check 2: The reaction mixture will gradually turn a deep yellow/orange, indicative of the highly conjugated β-triketone enolate formation. TLC will show the conversion of the O-acyl intermediate to a new, lower Rf spot (the C-acyl product streaks heavily on silica due to enolization).

• Quench and Biphasic Workup: Quench the reaction by adding 1M HCl (30 mL) and stir vigorously for 15 minutes. Causality: Acidification breaks the triethylammonium-triketone salt, driving the neutral product into the organic phase, and safely protonates any residual cyanide to HCN, which remains dissolved in the aqueous phase until properly neutralized with bleach.

• Isolation: Separate the organic layer. Extract the aqueous layer with DCM (2 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure to yield the crude 2-(2-methoxyacetyl)cyclohexane-1,3-dione.

Conclusion For the synthesis of 2-(2-methoxyacetyl)cyclohexane-1,3-dione, avoiding direct C-acylation in favor of a kinetically controlled O-acylation followed by a thermodynamically driven, cyanide-catalyzed rearrangement is non-negotiable for reproducible yields[4]. The use of acetone cyanohydrin provides the optimal balance of safety, kinetic efficiency, and scalability[3].

References

• BenchChem. "5-(Butan-2-yl)cyclohexane-1,3-dione". BenchChem Product Catalog. URL:

• Guidechem. "What is the synthesis method of Lancotrione herbicide? - FAQ". Guidechem. URL:

• BenchChem. "Comparative Guide to the Synthesis and Biological Evaluation of 2-Acyl-cyclohexane-1,3-diones and Alternatives". BenchChem. URL:

• Wikipedia. "Lancotrione". Wikipedia. URL:

• ChemicalBook. "Synthetic route to the herbicide Fenquinotrione". ChemicalBook. URL:

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Comparative LC-MS Validation for Metabolites of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione: A Guide for Bioanalytical Scientists

Introduction: The Critical Role of Metabolite Quantification in Drug Development

In the landscape of pharmaceutical development, a thorough understanding of a drug candidate's metabolic fate is paramount. The parent compound, 2-(2-Methoxyacetyl)cyclohexane-1,3-dione, belongs to the cyclohexane-1,3-dione class of molecules, which are versatile precursors in the synthesis of various biologically active compounds.[1][2][3] When a drug is administered, it undergoes a series of biochemical transformations, resulting in various metabolites. These metabolites can have their own pharmacological or toxicological profiles, significantly influencing the drug's overall efficacy and safety. Therefore, the accurate quantification of significant metabolites in biological matrices is a non-negotiable aspect of preclinical and clinical studies, mandated by regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA).[4][5][6]

This guide provides a comprehensive comparison of Liquid Chromatography-Mass Spectrometry (LC-MS) validation strategies for the putative metabolites of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione. We will delve into the rationale behind key experimental choices, compare critical sample preparation and analytical techniques, and provide a framework for robust method validation in line with global regulatory expectations.[7]

Anticipated Metabolic Pathways and Target Analytes

While specific metabolic data for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is proprietary, we can predict its primary metabolic pathways based on its chemical structure. The methoxyacetyl group is susceptible to O-demethylation, a common metabolic reaction mediated by cytochrome P450 enzymes.[8][9] Additionally, the cyclohexane ring can undergo hydroxylation. These phase I metabolites may then be subject to phase II conjugation, such as glucuronidation.

Therefore, our target analytes for method development and validation are:

• M1: 2-(2-Hydroxyacetyl)cyclohexane-1,3-dione (O-demethylation product)

• M2: 2-(2-Methoxyacetyl)-hydroxy-cyclohexane-1,3-dione (Ring hydroxylation product)

• M3: Glucuronide conjugate of M1 or M2

A robust LC-MS/MS method must be able to separate and accurately quantify these metabolites, along with the parent drug, in complex biological matrices like plasma or urine.

Comparative Analysis of Sample Preparation Techniques

The goal of sample preparation is to extract the analytes of interest from the biological matrix while removing interfering components like proteins and phospholipids.[10] The choice of technique represents a critical trade-off between recovery, cleanliness, speed, and cost.[11]

Protein Precipitation (PPT)

PPT is a rapid and straightforward method involving the addition of a cold organic solvent (typically acetonitrile or methanol) to the plasma sample to denature and precipitate proteins.

Experimental Protocol: Protein Precipitation

• To 100 µL of plasma in a microcentrifuge tube, add 300 µL of cold acetonitrile containing the internal standard (IS).

• Vortex for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean tube or 96-well plate.

• Evaporate the supernatant to dryness under a gentle stream of nitrogen at 40°C.

• Reconstitute the residue in 100 µL of the mobile phase starting condition (e.g., 95% Water/5% Acetonitrile with 0.1% Formic Acid).

• Vortex briefly and inject into the LC-MS/MS system.

Liquid-Liquid Extraction (LLE)

LLE separates analytes based on their differential solubility in two immiscible liquids. It generally provides a cleaner extract than PPT.[12]

Experimental Protocol: Liquid-Liquid Extraction

• To 100 µL of plasma, add 25 µL of internal standard solution and 50 µL of a buffer (e.g., 0.1 M ammonium acetate) to adjust the pH.

• Add 600 µL of an immiscible organic solvent (e.g., ethyl acetate or methyl tert-butyl ether).

• Vortex vigorously for 5 minutes to facilitate extraction.

• Centrifuge at 4,000 rpm for 5 minutes to separate the aqueous and organic layers.

• Transfer the organic layer to a clean tube.

• Evaporate to dryness under nitrogen at 40°C.

• Reconstitute in 100 µL of mobile phase.

Solid-Phase Extraction (SPE)

SPE is a highly selective method that can provide the cleanest extracts, minimizing matrix effects.[13] It involves passing the sample through a solid sorbent that retains the analytes, which are then eluted with a stronger solvent.

Experimental Protocol: Solid-Phase Extraction (Mixed-Mode Cation Exchange)

• Condition: Pass 1 mL of methanol through the SPE cartridge, followed by 1 mL of water.

• Load: Load the pre-treated plasma sample (e.g., 100 µL of plasma diluted with 400 µL of 4% phosphoric acid in water).

• Wash 1: Wash the cartridge with 1 mL of 0.1 M acetic acid to remove polar interferences.

• Wash 2: Wash with 1 mL of methanol to remove non-polar, non-basic interferences.

• Elute: Elute the analytes with 1 mL of 5% ammonium hydroxide in methanol.

• Evaporate & Reconstitute: Evaporate the eluate to dryness and reconstitute in 100 µL of mobile phase.

Performance Comparison

Parameter	Protein Precipitation (PPT)	Liquid-Liquid Extraction (LLE)	Solid-Phase Extraction (SPE)
Selectivity	Low	Moderate	High
Recovery	Good, but can be variable	Good, dependent on solvent/pH	Excellent and reproducible
Matrix Effect	High risk of ion suppression[14]	Moderate risk	Low risk[13]
Throughput	High	Moderate	Lower (can be automated)
Cost per Sample	Low	Low-Moderate	High
Best For	Early discovery, high-throughput screening	When PPT is not clean enough	GLP/GCP regulated bioanalysis, low LLOQ required

LC-MS/MS Method Development and Comparison

A successful LC-MS/MS method provides the necessary selectivity, sensitivity, and speed for the analysis.

Chromatographic Separation

Given the predicted moderate polarity of the metabolites, a reversed-phase separation on a C18 column is a logical starting point.

Parameter	Option 1: Standard C18	Option 2: Phenyl-Hexyl
Column	Waters Acquity UPLC BEH C18, 1.7 µm, 2.1 x 50 mm	Phenomenex Kinetex Phenyl-Hexyl, 2.6 µm, 2.1 x 50 mm
Mobile Phase A	0.1% Formic Acid in Water	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile	0.1% Formic Acid in Methanol
Gradient	5% to 95% B over 3 minutes	5% to 95% B over 3 minutes
Rationale	C18 offers broad applicability for moderately polar compounds.	Phenyl-Hexyl provides alternative selectivity through pi-pi interactions, which can be useful for separating structurally similar metabolites.

Mass Spectrometric Detection

A triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode is the gold standard for quantitative bioanalysis due to its high sensitivity and selectivity.

• Ionization Mode: Electrospray Ionization (ESI) is typically used. Both positive and negative modes should be evaluated, as the dione and hydroxyl moieties can ionize in either mode.

• MRM Transitions: Specific precursor-to-product ion transitions must be optimized for the parent drug and each metabolite. For example:

  • Parent: [M+H]+ → fragment ion

  • M1 (O-desmethyl): [M+H]+ → fragment ion

  • M2 (Hydroxylated): [M+H]+ → fragment ion (with loss of H2O)

The Validation Protocol: A Self-Validating System

Method validation is the process of demonstrating that the analytical procedure is suitable for its intended purpose.[5][6] Adherence to FDA and EMA guidelines is mandatory for data submitted for regulatory approval.[4]

Core Validation Parameters

The following diagram illustrates the workflow for a comprehensive bioanalytical method validation.

Caption: Decision tree for selecting a sample preparation method.

Conclusion and Recommendations

The successful validation of an LC-MS method for quantifying metabolites of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione is a multi-faceted process that requires careful consideration of sample preparation, chromatography, and mass spectrometry, all within the framework of stringent regulatory guidelines.

For early-stage, non-regulated studies, Protein Precipitation offers an acceptable balance of speed and performance. However, for regulated toxicokinetic (TK) and clinical studies, the superior selectivity and reduced matrix effects of Solid-Phase Extraction are highly recommended to ensure the highest data quality and regulatory compliance. [15]The choice between different LC columns and mobile phases should be guided by empirical data, prioritizing the method that provides the best chromatographic resolution and peak shape for all analytes. By following the systematic validation approach outlined in this guide, researchers can develop a robust, reliable, and defensible bioanalytical method to support the advancement of new drug candidates.

References

• European Medicines Agency. (2015). Bioanalytical method validation - Scientific guideline. [Link]

• European Medicines Agency. (2011). Guideline on bioanalytical method validation. [Link]

• European Bioanalysis Forum. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. [Link]

• Garofolo, F., Michon, J., Leclaire, V., et al. (2012). The EMA Bioanalytical Method Validation Guideline: process, history, discussions and evaluation of its content. Bioanalysis, 4(3), 231-236. [Link]

• Bioanalysis Zone. (2016). Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. [Link]

• Kaza, M., & Wozniakiewicz, M. (2019). Bioanalytical method validation: new FDA guidance vs. EMA guideline. Better or worse?. Journal of Pharmaceutical and Biomedical Analysis, 165, 381-385. [Link]

• ResearchGate. (2026). Comparison of Different Sample Preparation Techniques for Untargeted Metabolomics Utilizing Q-TOF LC/MS and MetaboAnalyst 4.0. [Link]

• Culeddu, N., & Piga, A. (2012). Comparative Analysis of Sample Preparation Methods To Handle the Complexity of the Blood Fluid Metabolome: When Less Is More. Analytical Chemistry, 84(24), 10635-10643. [Link]

• Xu, R. N., & Fan, L. (2017). Assessment of matrix effect in quantitative LC-MS bioanalysis. Bioanalysis, 9(1), 1-5. [Link]

• Gevaert, B., & D'Hondt, M. (2015). Sample Preparation Techniques for the Untargeted LC-MS-Based Discovery of Peptides in Complex Biological Matrices. Molecules, 20(5), 8864-8894. [Link]

• Chromatography Today. (n.d.). Drug Bioanalysis by LC-MS: some pragmatic solutions to commonly occurring problems. [Link]

• Schlotterbeck, G., & Schiller, J. (2015). Comparison of sample preparation methods for the quantitative analysis of eicosanoids and other oxylipins in plasma by means of LC-MS/MS. Prostaglandins & other lipid mediators, 116, 30-39. [Link]

• LCGC International. (n.d.). Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. [Link]

• NorthEast BioLab. (n.d.). What are Matrix Effect in Liquid Chromatography Mass Spectrometry?. [Link]

• de Oliveira, A. R. M., & de Andrade, C. K. Z. (2019). Cyclohexane-1,3-dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection. Electrophoresis, 40(22), 2929-2935. [Link]

• ResolveMass Laboratories Inc. (2025). The Impact of Matrix Effects on Mass Spectrometry Results. [Link]

• van der Meer, J. C., et al. (2024). An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs and Metabolites in Organoid/Organ-on-Chip Medium. Analytical Chemistry, 96(29), 10833–10841. [Link]

• U.S. Food and Drug Administration. (2022). M10 Bioanalytical Method Validation and Study Sample Analysis. [Link]

• LCGC North America. (2026). LC-MS Assessment of Human Metabolism Compliance with "MIST" Guidance. [Link]

• van der Meer, J. C., et al. (2024). An FDA-Validated, Self-Cleaning Liquid Chromatography–Mass Spectrometry System for Determining Small-Molecule Drugs and Metabolites in Organoid/Organ-on-Chip Medium. Analytical Chemistry. [Link]

• U.S. Food and Drug Administration. (2019). Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method for the Determination of NDMA in Ranitidine Drug Substance and - FDA. [Link]

• ResearchGate. (n.d.). Cyclohexane-1,3-dione Derivatives: Versatile Precursors for Total Synthesis of Natural Products. [Link]

• Helfer, A., & Meyer, M. R. (2017). In Vitro and In Vivo Metabolite Identification Studies for the New Synthetic Opioids Acetylfentanyl, Acrylfentanyl, Furanylfentanyl, and 4-Fluoroisobutyrylfentanyl. Journal of Analytical Toxicology, 41(6), 488-500. [Link]

• ResearchGate. (n.d.). The role of the methoxy group in approved drugs. [Link]

• MDPI. (2026). Determination of Common Metabolites for Methoxylated Fentanyl Analogs. [Link]

• ResearchGate. (2026). Cyclohexane‐1,3‐dione as a derivatizing agent for the analysis of aldehydes by micelar electrokinetic chromatography with diode array detection. [Link]

• ResearchGate. (2026). Determination of Common Metabolites for Methoxylated Fentanyl Analogs. [Link]

• MDPI. (2022). Synthesis and Activity of 2-Acyl-cyclohexane-1,3-dione Congeners Derived from Peperomia Natural Products against the Plant p-Hydroxyphenylpyruvate Dioxygenase Herbicidal Molecular Target Site. [Link]

• El-Sharkawy, M. A., et al. (2023). Cyclohexane-1,3-dione Derivatives as Future Therapeutic Agents for NSCLC: QSAR Modeling, In Silico ADME-Tox Properties, and Structure-Based Drug Designing Approach. ACS omega, 8(4), 4059-4075. [Link]

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Safety & Regulatory Compliance

Personal protective equipment for handling 2-(2-Methoxyacetyl)cyclohexane-1,3-dione

As a Senior Application Scientist, I frequently consult on the safe handling of novel and highly reactive intermediates. 2-(2-Methoxyacetyl)cyclohexane-1,3-dione (CAS 1356596-28-5) is a structurally complex β -triketone derivative. While it serves as a critical building block in advanced organic synthesis and agrochemical research (particularly in the development of HPPD-inhibitor analogs), its unique structural motifs demand rigorous, field-proven handling protocols.

This guide provides the mechanistic rationale, operational workflows, and disposal plans required to handle this compound safely.

Mechanistic Rationale for Hazard Controls

The 1,3-cyclohexanedione core is highly enolizable, and the addition of the 2-methoxyacetyl group creates a potent bi- or tridentate chelator. In biological systems, this exact structural pharmacophore is known to bind tightly to metalloenzymes. From an occupational health perspective, this translates to an elevated risk of skin sensitization, localized irritation, and potential systemic toxicity upon dermal absorption or inhalation. Because it is typically handled as a fine crystalline powder, aerosolization during transfer poses the highest acute exposure risk.

Personal Protective Equipment (PPE) Matrix

To mitigate these risks, we implement a defense-in-depth strategy. Standard lab attire is insufficient. The following table summarizes the quantitative and categorical PPE requirements, grounded in the standard for hazard assessment[1].

PPE Category	Specification	Scientific Rationale	Validation Check	Replacement Frequency
Hand Protection	Double-layer Nitrile (≥6 mil thickness)	Nitrile provides a superior barrier against lipophilic β -diketones compared to latex.	Perform visual inflation test for micro-tears prior to donning.	Change outer gloves every 2 hours or immediately upon contamination.
Eye Protection	ANSI Z87.1 Splash Goggles	Protects against micro-particulate aerosolization during powder transfer.	Ensure airtight seal around the orbital bone; no gaps permitted.	Inspect for scratches/fogging pre-operation.
Body Protection	Flame-Resistant (FR) Lab Coat (100% Cotton/Nomex)	Mitigates exposure to organic solvents (e.g., DCM, EtOAc) used to dissolve the compound.	Check snap closures; coat must be fully buttoned to the collar.	Launder weekly via specialized chemical facility.
Respiratory	N95/P100 Particulate Respirator	Filters >95% of airborne particulate matter; essential if handling outside a fume hood.	Perform positive/negative pressure seal check before entering workspace.	Discard after single use or if breathing resistance increases.

Standard Operating Procedure (SOP): Dispensing & Handling

Every protocol must be a self-validating system. The following step-by-step methodology ensures that each action verifies the safety of the subsequent step, aligning with the American Chemical Society's guidelines for [2].

Step 1: Environmental Preparation & Engineering Controls

• Airflow Verification: Activate the standard chemical fume hood or Class II Type A2 biological safety cabinet.

  • Validation Check: Tape a Kimwipe to the bottom of the sash; visual inward deflection confirms negative pressure (>100 fpm).

• Static Dissipation: Wipe the analytical balance and surrounding hood surface with an anti-static zero-charge mat or use a static eliminator ionizer.

  • Causality: 2-(2-Methoxyacetyl)cyclohexane-1,3-dione powders hold static charge, which can cause sudden, violent aerosolization when approached with a metal spatula.

Step 2: The Donning Sequence

• Inspect the FR lab coat and secure all snaps up to the neck.

• Don ANSI Z87.1 goggles, adjusting the strap for a hermetic seal.

• Wash hands, dry thoroughly, and don the inner pair of nitrile gloves (4 mil).

• Don the outer pair of nitrile gloves (6 mil), pulling the cuffs over the sleeves of the lab coat.

  • Validation Check: Interlock fingers and stretch to ensure no binding or exposed skin at the wrists.

Step 3: Dispensing and Weighing

• Pre-weigh a closed glass vial (tare).

• Using a static-free ceramic or PTFE-coated spatula, transfer the required mass of 2-(2-Methoxyacetyl)cyclohexane-1,3-dione into the vial.

  • Causality: PTFE prevents the chelating moiety of the chemical from interacting with metal surfaces, reducing material loss and preventing trace metal contamination of your reagent.

• Cap the vial immediately before removing it from the balance to read the final mass.

Step 4: Doffing and Decontamination

• Wipe down the exterior of the sealed vial with a Kimwipe dampened with 70% isopropanol.

• Remove the outer gloves using the "beak method" (pinching the palm and pulling inside out) and dispose of them in a solid hazardous waste container.

• Wash the inner gloves with soap and water, remove them, and wash bare hands immediately.

Emergency Response & Disposal Plan

According to the National Research Council's[3], proper disposal is as critical as safe handling.

• Spill Protocol: Do not sweep dry powder. Cover the spill with absorbent pads dampened with a 10% bleach solution or soapy water to suppress dust. Carefully scoop the wet slurry into a compatible polyethylene hazardous waste bucket.

• Waste Segregation: Label as "Non-halogenated organic solid waste - Chelating Agent." Do not mix with heavy metal waste streams (e.g., palladium, iron, or copper catalysts), as the β -triketone will form stable, potentially reactive organometallic complexes in the waste carboy.

Workflow Visualization

The following diagram maps the critical path of the handling protocol, ensuring all self-validating checks are met before proceeding.

Figure 1: Safe handling workflow and validation checkpoints for 2-(2-Methoxyacetyl)cyclohexane-1,3-dione.

References

• National Academies of Sciences, Engineering, and Medicine. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. The National Academies Press.[Link]

• Occupational Safety and Health Administration (OSHA). 1910.132 - Personal Protective Equipment General Requirements. United States Department of Labor.[Link]

• American Chemical Society (ACS). Identifying and Evaluating Hazards in Research Laboratories. ACS Committee on Chemical Safety.[Link]

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